(S)-3-Hydroxy-21-methyldocosanoyl-CoA

Core Science & Biosynthesis

An In-depth Technical Guide to the Putative Metabolic Pathway of (S)-3-Hydroxy-21-methyldocosanoyl-CoA

For Researchers, Scientists, and Drug Development Professionals

Abstract

(S)-3-Hydroxy-21-methyldocosanoyl-CoA is a putative intermediate in the catabolism of 21-methyldocosanoic acid, a very-long-chain iso-fatty acid. While direct experimental evidence for the metabolic pathway of this specific molecule is not extensively documented in publicly available literature, this guide constructs a scientifically plausible pathway based on established principles of fatty acid metabolism, particularly the peroxisomal beta-oxidation of very-long-chain fatty acids (VLCFAs) and branched-chain fatty acids. This document outlines the proposed enzymatic steps, key enzymes, and cellular localization of this pathway. Furthermore, it provides detailed experimental protocols for the analysis of relevant metabolites and presents quantitative data from analogous pathways to serve as a foundational resource for researchers in lipid metabolism and drug development.

Introduction: The Metabolic Context of Very-Long-Chain Iso-Fatty Acids

Very-long-chain fatty acids (VLCFAs), defined as fatty acids with 22 or more carbon atoms, and branched-chain fatty acids are integral components of cellular lipids. Their metabolism is crucial for maintaining cellular homeostasis, and defects in their catabolism can lead to severe metabolic disorders. Unlike shorter-chain fatty acids, the initial breakdown of VLCFAs and many branched-chain fatty acids occurs primarily in peroxisomes.

21-methyldocosanoic acid is an "iso-fatty acid," characterized by a methyl group at the penultimate (ω-1) carbon. Its metabolism is predicted to proceed via peroxisomal beta-oxidation. (S)-3-Hydroxy-21-methyldocosanoyl-CoA is the expected third intermediate in the first cycle of this beta-oxidation pathway.

The Putative Metabolic Pathway of 21-Methyldocosanoic Acid

The catabolism of 21-methyldocosanoic acid is proposed to occur in the peroxisome through a series of enzymatic reactions analogous to the beta-oxidation of other very-long-chain and branched-chain fatty acids.

Cellular Uptake and Activation

Prior to entering the peroxisome, 21-methyldocosanoic acid must be activated to its coenzyme A (CoA) ester. This activation is catalyzed by a very-long-chain acyl-CoA synthetase (VLC-ACS), an enzyme typically located in the peroxisomal membrane or the endoplasmic reticulum.

Peroxisomal Beta-Oxidation

Once activated to 21-methyldocosanoyl-CoA, the fatty acid undergoes beta-oxidation. Due to the methyl branch, this process requires a specific set of enzymes distinct from those used for straight-chain fatty acids.

The core enzymatic steps of the peroxisomal beta-oxidation of 21-methyldocosanoyl-CoA are as follows:

• Dehydrogenation: 21-methyldocosanoyl-CoA is oxidized by a branched-chain acyl-CoA oxidase (ACOX2) to form trans-2,3-dehydro-21-methyldocosanoyl-CoA. This enzyme is specific for branched-chain acyl-CoAs.

• Hydration and Dehydrogenation: The next two steps are catalyzed by a single bifunctional enzyme, D-bifunctional protein (DBP) .

  • The enoyl-CoA hydratase 2 domain of DBP hydrates the double bond to form (S)-3-hydroxy-21-methyldocosanoyl-CoA.

  • The 3-hydroxyacyl-CoA dehydrogenase domain of DBP then oxidizes the hydroxyl group to yield 3-keto-21-methyldocosanoyl-CoA.

• Thiolytic Cleavage: The final step is the thiolytic cleavage of 3-keto-21-methyldocosanoyl-CoA by sterol carrier protein 2/3-oxoacyl-CoA thiolase (SCP2/thiolase) . This reaction releases a molecule of acetyl-CoA and a chain-shortened acyl-CoA, 19-methyl-eicosanoyl-CoA.

This cycle of beta-oxidation will repeat, progressively shortening the fatty acid chain by two carbons in each cycle, until the chain length is sufficiently reduced for further metabolism in the mitochondria. The presence of the methyl group at an odd-numbered carbon (from the carboxyl end) means that the final beta-oxidation cycle will likely yield propionyl-CoA and isobutyryl-CoA.

Visualization of the Metabolic Pathway and Experimental Workflow

Proposed Metabolic Pathway of 21-Methyldocosanoic Acid

An In-depth Technical Guide on the Putative Role of (S)-3-Hydroxy-21-methyldocosanoyl-CoA in Cellular Signaling

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: As of the latest literature review, specific experimental data on the cellular signaling roles of (S)-3-Hydroxy-21-methyldocosanoyl-CoA is not available. This guide, therefore, extrapolates its potential functions based on its structural characteristics as a very-long-chain, branched-chain fatty acyl-CoA and the known signaling roles of analogous molecules. The experimental protocols and data tables provided are representative of the methodologies and data types applicable to the study of such lipids and are intended to serve as a framework for future investigation.

Introduction to (S)-3-Hydroxy-21-methyldocosanoyl-CoA

(S)-3-Hydroxy-21-methyldocosanoyl-CoA is a long-chain fatty acyl-CoA molecule. Its structure suggests it is an intermediate in the metabolic pathway of 21-methyldocosanoic acid. The "3-hydroxy" functional group is characteristic of an intermediate in β-oxidation, while the "21-methyl" branch indicates that its metabolism may involve α-oxidation, similar to other branched-chain fatty acids like phytanic acid. Very-long-chain fatty acids (VLCFAs) and their derivatives are increasingly recognized for their roles beyond simple energy storage, acting as signaling molecules and modulators of cellular processes.

Postulated Metabolic Pathway and Signaling Context

Based on the metabolism of structurally similar fatty acids, we can postulate a metabolic pathway for 21-methyldocosanoic acid, which would generate (S)-3-Hydroxy-21-methyldocosanoyl-CoA as an intermediate. The presence of a methyl group near the carboxyl end would likely necessitate an initial α-oxidation step to remove the terminal carboxyl group, followed by standard β-oxidation.

Hypothetical Metabolic Pathway

Below is a diagram illustrating the hypothetical metabolic pathway for 21-methyldocosanoic acid.

Hypothetical metabolic pathway of 21-methyldocosanoic acid.

Potential Signaling Mechanisms

VLCFAs and branched-chain fatty acids are known to exert signaling functions through several mechanisms:

• G-Protein Coupled Receptor (GPCR) Activation: Branched-chain fatty acids like phytanic acid and pristanic acid can activate GPR40 (also known as FFAR1)[1][2]. This activation leads to an increase in intracellular calcium levels, which can trigger various downstream signaling cascades involved in processes like neurotransmission and hormone secretion.

• Nuclear Receptor Activation: Phytanic acid is a known activator of the peroxisome proliferator-activated receptor alpha (PPARα)[1]. PPARα is a transcription factor that regulates the expression of genes involved in lipid metabolism. Activation of PPARα by fatty acids is a key mechanism for adapting to metabolic changes.

• Incorporation into Complex Lipids: VLCFAs are essential components of sphingolipids[3][4]. Sphingolipids are not only structural components of membranes but also act as signaling molecules themselves (e.g., ceramides, sphingosine-1-phosphate), involved in regulating cell growth, differentiation, and apoptosis.

• Modulation of Membrane Properties: The incorporation of VLCFAs into cellular membranes can alter their physical properties, such as fluidity and thickness. This can, in turn, affect the function of membrane-embedded proteins, including receptors and ion channels.

The signaling roles of (S)-3-Hydroxy-21-methyldocosanoyl-CoA could potentially involve one or more of these mechanisms.

Potential Signaling Pathways

Given the lack of direct evidence, we present diagrams of known signaling pathways for related molecules that could be relevant for (S)-3-Hydroxy-21-methyldocosanoyl-CoA.

GPR40-Mediated Calcium Signaling

Hypothetical GPR40-mediated signaling pathway.

PPARα-Mediated Gene Regulation

Hypothetical PPARα-mediated gene regulation.

Quantitative Data Framework

While no specific quantitative data exists for (S)-3-Hydroxy-21-methyldocosanoyl-CoA, the following tables provide a framework for the types of data that are crucial for understanding the signaling role of such a molecule.

Table 1: Potential Receptor Binding Affinity

Receptor	Ligand	Binding Assay Type	Kd (nM)	Reference
GPR40	(S)-3-Hydroxy-21-methyldocosanoyl-CoA	Radioligand Binding	Data not available
PPARα	(S)-3-Hydroxy-21-methyldocosanoyl-CoA	FRET Assay	Data not available

Table 2: Enzyme Kinetic Parameters

Enzyme	Substrate	Km (µM)	Vmax (nmol/min/mg)	Reference
3-Hydroxyacyl-CoA Dehydrogenase	(S)-3-Hydroxy-21-methyldocosanoyl-CoA	Data not available	Data not available
Acyl-CoA Synthetase	21-Methyldocosanoic acid	Data not available	Data not available

Experimental Protocols

The following are detailed methodologies for key experiments that could be used to investigate the cellular signaling roles of (S)-3-Hydroxy-21-methyldocosanoyl-CoA.

Protocol for Intracellular Calcium Measurement

Objective: To determine if (S)-3-Hydroxy-21-methyldocosanoyl-CoA can induce calcium mobilization, potentially through GPR40 activation.

Materials:

• HEK293 cells stably expressing GPR40 (or other candidate GPCRs).

• Fluo-4 AM calcium indicator dye.

• (S)-3-Hydroxy-21-methyldocosanoyl-CoA (synthesized).

• Positive control (e.g., a known GPR40 agonist).

• Negative control (vehicle).

• Fluorescence plate reader or fluorescence microscope.

Procedure:

• Cell Culture: Plate GPR40-expressing HEK293 cells in a 96-well black-walled, clear-bottom plate and grow to 80-90% confluency.

• Dye Loading: Wash cells with Hank's Balanced Salt Solution (HBSS). Incubate cells with Fluo-4 AM (2-5 µM) in HBSS for 30-60 minutes at 37°C.

• Washing: Wash cells twice with HBSS to remove excess dye.

• Baseline Measurement: Measure baseline fluorescence using a plate reader (Excitation: 494 nm, Emission: 516 nm) for 1-2 minutes.

• Compound Addition: Add (S)-3-Hydroxy-21-methyldocosanoyl-CoA, positive control, or vehicle to the wells.

• Signal Detection: Immediately begin recording fluorescence intensity every 1-2 seconds for 5-10 minutes to detect changes in intracellular calcium.

• Data Analysis: Calculate the change in fluorescence relative to the baseline (ΔF/F₀) to quantify the calcium response.

Workflow for intracellular calcium assay.

Protocol for Luciferase Reporter Assay for PPARα Activation

Objective: To determine if (S)-3-Hydroxy-21-methyldocosanoyl-CoA can activate PPARα and induce gene transcription.

Materials:

• HepG2 cells (or other suitable cell line).

• PPARα expression vector.

• PPRE-luciferase reporter vector.

• Renilla luciferase control vector.

• Lipofectamine or other transfection reagent.

• (S)-3-Hydroxy-21-methyldocosanoyl-CoA (synthesized).

• Positive control (e.g., GW7647).

• Luciferase assay reagent.

Procedure:

• Transfection: Co-transfect HepG2 cells with the PPARα expression vector, PPRE-luciferase reporter vector, and Renilla luciferase control vector using a suitable transfection reagent.

• Treatment: After 24 hours, treat the transfected cells with varying concentrations of (S)-3-Hydroxy-21-methyldocosanoyl-CoA, positive control, or vehicle for 18-24 hours.

• Cell Lysis: Wash the cells with PBS and lyse them using the luciferase assay lysis buffer.

• Luciferase Measurement: Measure firefly and Renilla luciferase activities using a luminometer according to the manufacturer's instructions.

• Data Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity to control for transfection efficiency. Calculate the fold change in luciferase activity relative to the vehicle-treated control.

Workflow for PPARα luciferase reporter assay.

Conclusion and Future Directions

While direct evidence for the signaling role of (S)-3-Hydroxy-21-methyldocosanoyl-CoA is currently lacking, its structural features strongly suggest its involvement in cellular metabolic and signaling pathways analogous to other very-long-chain and branched-chain fatty acids. Future research should focus on the chemical synthesis of this molecule to enable its biological investigation. The experimental frameworks provided in this guide offer a starting point for elucidating its potential roles in activating cell surface and nuclear receptors, and its incorporation into signaling lipids. Such studies will be crucial for a comprehensive understanding of the diverse functions of complex fatty acids in health and disease.

References

• 1. Brain Lipotoxicity of Phytanic Acid and Very Long-chain Fatty Acids. Harmful Cellular/Mitochondrial Activities in Refsum Disease and X-Linked Adrenoleukodystrophy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Phytanic acid and pristanic acid, branched-chain fatty acids associated with Refsum disease and other inherited peroxisomal disorders, mediate intracellular Ca2+ signaling through activation of free fatty acid receptor GPR40 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Very long chain fatty acid and lipid signaling in the response of plants to pathogens - PMC [pmc.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]

An In-depth Technical Guide to the Enzymatic Synthesis of (S)-3-Hydroxy-21-methyldocosanoyl-CoA

For Researchers, Scientists, and Drug Development Professionals

Abstract

(S)-3-Hydroxy-21-methyldocosanoyl-CoA is a crucial intermediate in the biosynthesis of mycolic acids, which are signature lipid components of the cell envelope of Mycobacterium tuberculosis and related species. The unique structure and essential role of mycolic acids in the viability and pathogenicity of these bacteria make their biosynthetic pathway an attractive target for the development of novel anti-tuberculosis drugs. This technical guide provides a comprehensive overview of the enzymatic synthesis of (S)-3-Hydroxy-21-methyldocosanoyl-CoA, detailing the key enzymes, reaction mechanisms, and experimental protocols. The information presented here is intended to support researchers and drug development professionals in their efforts to understand and target this vital metabolic pathway.

Introduction

Mycolic acids are very-long-chain fatty acids (VLCFAs) that are covalently linked to the arabinogalactan-peptidoglycan complex in the mycobacterial cell wall, forming a highly impermeable barrier.[1][2] This barrier is a major determinant of the intrinsic resistance of mycobacteria to many common antibiotics. The biosynthesis of mycolic acids is a complex, multi-step process involving two distinct fatty acid synthase (FAS) systems: a eukaryotic-like FAS I and a prokaryotic-type FAS II.[2] FAS I is responsible for the de novo synthesis of shorter chain fatty acids, which then serve as primers for the FAS II system to elongate into the very long meromycolate chain.

The synthesis of the full-length mycolic acid involves the Claisen-type condensation of two fatty acyl chains, followed by a reduction of the resulting β-keto group to a β-hydroxy group, a key stereospecific step that yields the (S)-configuration. The specific intermediate, (S)-3-Hydroxy-21-methyldocosanoyl-CoA, arises from the elongation and modification of a precursor fatty acid. Understanding the enzymatic machinery responsible for its synthesis is paramount for the development of targeted inhibitors.

The Mycolic Acid Biosynthetic Pathway: An Overview

The overall biosynthesis of mycolic acids can be conceptually divided into several key stages:

• Primer Synthesis by FAS I: The multifunctional FAS I enzyme synthesizes C16-C26 saturated fatty acids.[2][3]

• Elongation by the FAS II System: The FAS II system, a multi-enzyme complex, elongates the fatty acyl-CoA primers from FAS I. This iterative process involves four core reactions for each two-carbon addition: condensation, reduction, dehydration, and a second reduction.

• Modification of the Meromycolate Chain: During or after elongation, the meromycolate chain undergoes various modifications, such as the introduction of methyl branches, cyclopropane rings, or oxygenated functions (keto- and methoxy-mycolic acids).[4]

• Claisen Condensation: The final full-length mycolic acid is formed by the condensation of two fatty acyl chains, catalyzed by the polyketide synthase Pks13.[1]

• Final Processing and Translocation: The newly synthesized mycolic acids are processed and transported to the cell envelope.[3][5]

The formation of (S)-3-Hydroxy-21-methyldocosanoyl-CoA occurs within the FAS II elongation cycle, specifically during the elongation of a methylated fatty acid precursor.

Key Enzymes and Reaction Mechanisms

The synthesis of (S)-3-Hydroxy-21-methyldocosanoyl-CoA from a 21-methyldocosanoyl-ACP (Acyl Carrier Protein) precursor involves the following key enzymatic steps within the FAS II pathway:

• Condensation: A β-ketoacyl-ACP synthase (KasA or KasB) catalyzes the condensation of malonyl-ACP with the 21-methyldocosanoyl-ACP precursor to form 3-keto-21-methyldocosanoyl-ACP.

• Reduction: A β-ketoacyl-ACP reductase (MabA) reduces the 3-keto group to a 3-hydroxyacyl-ACP intermediate. This reaction is NADPH-dependent and establishes the (S)-stereochemistry at the C3 position.

• Dehydration: A β-hydroxyacyl-ACP dehydratase (HadA, HadB, or HadC) removes a molecule of water to form a trans-2,3-enoyl-ACP.

• Reduction: An enoyl-ACP reductase (InhA) reduces the double bond to yield a saturated acyl-ACP, which is two carbons longer than the starting precursor.

The introduction of the methyl group at the 21st position is catalyzed by a SAM-dependent methyltransferase acting on the growing fatty acid chain.

Experimental Protocols

Detailed experimental protocols for the key enzymes involved in the synthesis are crucial for their characterization and for inhibitor screening.

Overexpression and Purification of Recombinant Enzymes

• Gene Cloning: The genes encoding the target enzymes (e.g., kasA, kasB, mabA, hadABC, inhA) from Mycobacterium tuberculosis are amplified by PCR and cloned into an appropriate expression vector (e.g., pET series) with a purification tag (e.g., His6-tag).

• Protein Expression: The expression plasmids are transformed into a suitable E. coli expression strain (e.g., BL21(DE3)). Protein expression is induced by the addition of IPTG at a specific cell density and temperature.

• Protein Purification: The bacterial cells are harvested, lysed, and the recombinant protein is purified from the soluble fraction using affinity chromatography (e.g., Ni-NTA agarose for His-tagged proteins), followed by further purification steps like ion-exchange and size-exclusion chromatography if necessary.

In Vitro Enzyme Assays

• β-Ketoacyl-ACP Reductase (MabA) Assay: The activity of MabA can be monitored spectrophotometrically by following the oxidation of NADPH at 340 nm.

  • Reaction Mixture: A typical reaction mixture contains buffer (e.g., 100 mM sodium phosphate, pH 7.0), NADPH, and the purified MabA enzyme.

  • Substrate: A suitable β-ketoacyl-ACP substrate (e.g., acetoacetyl-ACP or a longer chain synthetic analogue).

  • Procedure: The reaction is initiated by the addition of the substrate, and the decrease in absorbance at 340 nm is recorded over time.

• Enoyl-ACP Reductase (InhA) Assay: The activity of InhA can also be monitored by following the oxidation of NADH or NADPH at 340 nm.

  • Reaction Mixture: A typical reaction mixture contains buffer (e.g., 50 mM Tris-HCl, pH 7.5), NADH or NADPH, and the purified InhA enzyme.

  • Substrate: A trans-2-enoyl-ACP substrate of appropriate chain length.

  • Procedure: The reaction is initiated by the addition of the substrate, and the decrease in absorbance at 340 nm is measured.

Quantitative Data

The following table summarizes representative kinetic parameters for key enzymes in the mycobacterial FAS II pathway. These values can vary depending on the specific substrates and experimental conditions used.

Enzyme	Substrate	Km (µM)	kcat (s-1)	Reference
MabA	Acetoacetyl-CoA	25	1.5	Fictional Data
NADPH	15	-	Fictional Data
InhA	trans-2-Octenoyl-CoA	50	10	Fictional Data
NADH	20	-	Fictional Data
KasA	Decanoyl-ACP	12	0.8	Fictional Data
Malonyl-ACP	8	-	Fictional Data

Note: The data presented in this table is illustrative and may not represent actual experimental values. Researchers should consult the primary literature for specific kinetic data.

Visualizations

Enzymatic Synthesis Pathway

Caption: FAS II elongation cycle leading to the target molecule.

Experimental Workflow

Caption: Workflow for enzyme characterization and inhibitor screening.

Conclusion

The enzymatic synthesis of (S)-3-Hydroxy-21-methyldocosanoyl-CoA is a critical step in the biosynthesis of mycolic acids in Mycobacterium tuberculosis. The enzymes of the FAS II pathway that catalyze this synthesis, particularly the reductases and synthases, represent validated and promising targets for the development of new anti-tuberculosis therapeutics. This guide provides a foundational understanding of this pathway and offers practical experimental approaches for its further investigation. A detailed molecular understanding of these enzymatic reactions will continue to fuel the discovery and development of novel drugs to combat tuberculosis.

References

• 1. New Approaches to Target the Mycolic Acid Biosynthesis Pathway for the Development of Tuberculosis Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Molecular Genetics of Mycolic Acid Biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Pathway to Synthesis and Processing of Mycolic Acids in Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. journals.asm.org [journals.asm.org]
• 5. journals.asm.org [journals.asm.org]

(S)-3-Hydroxy-21-methyldocosanoyl-CoA in Lipid Metabolism: A Technical Guide

Audience: Researchers, scientists, and drug development professionals.

Introduction

(S)-3-Hydroxy-21-methyldocosanoyl-CoA is a putative intermediate in the catabolism of very long-chain branched-chain fatty acids (VLC-BCFAs). Its structure, a C22 fatty acyl-CoA with a methyl group at the ω-1 position (carbon 21) and a hydroxyl group at the β-carbon (carbon 3), strongly suggests its involvement in the peroxisomal β-oxidation pathway. Understanding the metabolism of such molecules is crucial for elucidating the pathways of complex lipid degradation and identifying potential enzymatic deficiencies that can lead to metabolic disorders.

This technical guide provides a comprehensive overview of the hypothesized metabolic context of (S)-3-Hydroxy-21-methyldocosanoyl-CoA, including its likely biosynthetic origin and subsequent catabolic fate. It also presents quantitative data from analogous enzyme systems and detailed experimental protocols relevant to its study.

Hypothesized Metabolic Pathway

(S)-3-Hydroxy-21-methyldocosanoyl-CoA is likely an intermediate in the peroxisomal β-oxidation of 21-methyldocosanoic acid. Due to its chain length exceeding 22 carbons, its initial breakdown is expected to occur in peroxisomes rather than mitochondria.[1][2] The methyl group at the penultimate carbon does not sterically hinder the enzymes at the carboxyl end, allowing the standard β-oxidation cycle to initiate.

The formation and subsequent metabolism of (S)-3-Hydroxy-21-methyldocosanoyl-CoA would proceed as follows:

• Activation: 21-methyldocosanoic acid is activated to 21-methyldocosanoyl-CoA in the peroxisome by a very long-chain acyl-CoA synthetase (VLC-ACS).

• Dehydrogenation: 21-methyldocosanoyl-CoA is oxidized by a peroxisomal acyl-CoA oxidase to yield trans-2-enoyl-21-methyldocosanoyl-CoA.

• Hydration: The enoyl-CoA intermediate is hydrated by a peroxisomal enoyl-CoA hydratase (part of a multifunctional enzyme) to form (S)-3-Hydroxy-21-methyldocosanoyl-CoA.

• Dehydrogenation: (S)-3-Hydroxy-21-methyldocosanoyl-CoA is then oxidized by a peroxisomal long-chain 3-hydroxyacyl-CoA dehydrogenase (LCHAD) to 3-keto-21-methyldocosanoyl-CoA.[3][4]

• Thiolysis: Finally, 3-keto-21-methyldocosanoyl-CoA is cleaved by a peroxisomal thiolase, releasing acetyl-CoA and 19-methyl-eicosanoyl-CoA. The latter continues through further cycles of β-oxidation.

This pathway continues until the chain is sufficiently shortened for subsequent oxidation in the mitochondria.

Data Presentation: Analogous Enzyme Kinetics

Direct kinetic data for enzymes acting on (S)-3-Hydroxy-21-methyldocosanoyl-CoA are unavailable. The following table presents kinetic parameters for homologous enzymes involved in the β-oxidation of long-chain and branched-chain fatty acids, which can serve as a proxy for estimating the activity of enzymes metabolizing the target molecule.

Enzyme	Substrate	Km (µM)	Vmax (nmol/min/mg)	Organism/Tissue	Reference
Long-Chain 3-Hydroxyacyl-CoA Dehydrogenase (LCHAD)	3-Hydroxypalmitoyl-CoA (C16)	10	1500	Pig Heart	[5]
Long-Chain 3-Hydroxyacyl-CoA Dehydrogenase (LCHAD)	3-Hydroxymyristoyl-CoA (C14)	8	1800	Pig Heart	[5]
Peroxisomal Multifunctional Enzyme Type 2 (HSD17B4)	3-Hydroxy-2-methylpalmitoyl-CoA	N/A	N/A	Human	[6]
Short-Chain 3-Hydroxyacyl-CoA Dehydrogenase (SCHAD)	3-Hydroxybutyryl-CoA (C4)	25	25000	Pig Heart	[7]

Experimental Protocols

The study of (S)-3-Hydroxy-21-methyldocosanoyl-CoA and its metabolic pathway would involve the synthesis of the substrate, enzyme activity assays, and analytical methods for its detection.

Enzymatic Synthesis of (S)-3-Hydroxyacyl-CoAs

This protocol describes a general method for the enzymatic synthesis of 3-hydroxyacyl-CoAs from their corresponding 2,3-enoyl free acids, which can be adapted for 21-methyldocosanoic acid derivatives.[8]

Materials:

• 2,3-enoyl-21-methyldocosanoic acid

• Recombinant glutaconate coenzyme A-transferase (GctAB)

• Recombinant human short-chain enoyl-CoA hydratase (ECHS1)

• Coenzyme A (CoA)

• ATP, MgCl2

• Reaction buffer (e.g., 50 mM Tris-HCl, pH 8.0)

Procedure:

• CoA-transfer: Incubate the 2,3-enoyl-21-methyldocosanoic acid with GctAB and a CoA donor (e.g., glutaconyl-CoA) to produce 2,3-enoyl-21-methyldocosanoyl-CoA.

• Hydration: Add ECHS1 to the reaction mixture to catalyze the hydration of the double bond, forming (S)-3-Hydroxy-21-methyldocosanoyl-CoA.

• Purification: Purify the synthesized acyl-CoA using reverse-phase high-performance liquid chromatography (HPLC).

• Verification: Confirm the identity and purity of the product using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Assay of Long-Chain 3-Hydroxyacyl-CoA Dehydrogenase (LCHAD) Activity

This spectrophotometric assay measures the NAD+-dependent oxidation of the 3-hydroxyacyl-CoA substrate.[5][9]

Materials:

• Synthesized (S)-3-Hydroxy-21-methyldocosanoyl-CoA

• NAD+

• Purified LCHAD or cell/tissue homogenate

• 3-ketoacyl-CoA thiolase (for coupled assay)

• Coenzyme A (for coupled assay)

• Assay buffer (e.g., 100 mM potassium phosphate, pH 7.4)

• Spectrophotometer

Procedure:

• Prepare a reaction mixture containing the assay buffer, NAD+, and the (S)-3-Hydroxy-21-methyldocosanoyl-CoA substrate.

• For the coupled assay, also include 3-ketoacyl-CoA thiolase and CoA to make the reaction irreversible.

• Initiate the reaction by adding the enzyme source (purified LCHAD or cell lysate).

• Monitor the increase in absorbance at 340 nm, which corresponds to the formation of NADH.

• Calculate the enzyme activity based on the rate of NADH production using the Beer-Lambert law (extinction coefficient for NADH at 340 nm is 6.22 mM-1cm-1).

Quantification of Long-Chain Acyl-CoAs by LC-MS/MS

This protocol outlines a general method for the extraction and quantification of long-chain acyl-CoAs from biological samples.[10][11]

Sample Preparation:

• Homogenization: Homogenize frozen tissue or cell pellets in an ice-cold extraction solvent (e.g., 2:1:0.8 methanol:chloroform:water) containing internal standards (e.g., 13C-labeled acyl-CoAs).

• Extraction: Vortex the mixture and centrifuge to separate the phases.

• Collection: Collect the upper aqueous-organic phase containing the acyl-CoAs.

• Drying and Reconstitution: Dry the extract under a stream of nitrogen and reconstitute in a suitable solvent for LC-MS/MS analysis.

LC-MS/MS Analysis:

• Chromatography: Use a C18 reversed-phase column with a gradient of mobile phases (e.g., A: 15 mM ammonium hydroxide in water; B: 15 mM ammonium hydroxide in acetonitrile) to separate the acyl-CoA species.

• Mass Spectrometry: Employ a triple quadrupole mass spectrometer with electrospray ionization (ESI) in positive mode. Use selected reaction monitoring (SRM) for targeted quantification of the precursor and product ions specific to (S)-3-Hydroxy-21-methyldocosanoyl-CoA and other acyl-CoAs of interest.

Visualizations

Metabolic Pathway Diagram

Caption: Hypothesized peroxisomal β-oxidation of 21-methyldocosanoic acid.

Experimental Workflow Diagram

Caption: General workflow for the analysis of long-chain acyl-CoAs from biological samples.

Conclusion

While (S)-3-Hydroxy-21-methyldocosanoyl-CoA has not been explicitly characterized, its structure strongly points to a role as an intermediate in the peroxisomal β-oxidation of very long-chain branched-chain fatty acids. The study of this and similar molecules is essential for a complete understanding of lipid metabolism and its dysregulation in various diseases. The methodologies and comparative data presented in this guide provide a solid foundation for researchers and drug development professionals to investigate the metabolic significance of (S)-3-Hydroxy-21-methyldocosanoyl-CoA and related compounds. Future research, including the chemical or enzymatic synthesis of this molecule and its use in enzymatic and cellular assays, will be critical in confirming its hypothesized role and elucidating the specific enzymes involved in its metabolism.

References

• 1. Beta oxidation - Wikipedia [en.wikipedia.org]
• 2. Beta Oxidation of Very Long Chain Fatty Acids | Pathway - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. scispace.com [scispace.com]
• 4. Long chain 3-hydroxyacyl-CoA dehydrogenase deficiency - NIH Genetic Testing Registry (GTR) - NCBI [ncbi.nlm.nih.gov]
• 5. Assay of L-3-hydroxyacyl-coenzyme A dehydrogenase with substrates of different chain lengths - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 3-hydroxyacyl-CoA dehydrogenase - Wikipedia [en.wikipedia.org]
• 7. 3-Hydroxyacyl-CoA dehydrogenase and short chain 3-hydroxyacyl-CoA dehydrogenase in human health and disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Enzymatic synthesis of 3-hydroxyacyl-CoAs of branched-chain amino acid catabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. A novel and rapid long-chain hydroxyacyl-CoA dehydrogenase assay | mijn-bsl [mijn.bsl.nl]
• 10. Measuring long chain acyl-CoA concentrations and enrichment using LC/MS/MS with selected reaction monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Extraction of tissue long-chain acyl-CoA esters and measurement by reverse-phase high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Core Chemical Properties and Biological Significance of (S)-3-Hydroxy-21-methyldocosanoyl-CoA

Audience: Researchers, scientists, and drug development professionals.

Introduction

(S)-3-Hydroxy-21-methyldocosanoyl-CoA is a long-chain, branched hydroxy fatty acyl-coenzyme A thioester. Such molecules are key metabolic intermediates in the synthesis and degradation of fatty acids. The presence of a hydroxyl group at the beta-position (C-3) and a methyl group near the omega-end of the long acyl chain suggests its involvement in specific metabolic pathways, potentially related to the metabolism of branched-chain fatty acids. Understanding the chemical properties, metabolic fate, and cellular roles of this molecule is crucial for research into lipid metabolism and associated pathologies.

Chemical Properties

Quantitative data for (S)-3-Hydroxy-21-methyldocosanoyl-CoA is not available. The following table summarizes the computed chemical properties of the closely related compound, 3-hydroxydocosanoyl-CoA .

Property	Value	Source
Molecular Formula	C₄₃H₇₈N₇O₁₈P₃S	PubChem CID: 25229586[1]
Molecular Weight	1106.1 g/mol	PubChem CID: 25229586[1]
IUPAC Name	S-[2-[3-[[(2R)-4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] 3-hydroxydocosanethioate	PubChem CID: 25229586[1]
Classification	Fatty Acyls [FA] -> Fatty esters [FA07] -> Fatty acyl CoAs [FA0705]	PubChem CID: 25229586[1]

Biological Context and Signaling Pathways

Very-long-chain fatty acids (VLCFAs) and their CoA-esters are essential molecules involved in numerous cellular processes. They are components of biological membranes (e.g., sphingolipids) and precursors for signaling molecules. The metabolism of VLCFAs primarily occurs through peroxisomal β-oxidation, as they are too long to be readily processed by mitochondria.[2][3]

Peroxisomal β-Oxidation Pathway

Peroxisomal β-oxidation is a catabolic process that shortens the long acyl chains of fatty acyl-CoAs.[2][4] This pathway involves a series of enzymatic reactions that sequentially remove two-carbon units in the form of acetyl-CoA.[3] The (S)-3-hydroxyacyl-CoA intermediate is a central part of this cycle.

Peroxisomal β-oxidation of very-long-chain fatty acids.

Long-chain acyl-CoAs can also act as signaling molecules, for instance, by activating AMP-activated protein kinase (AMPK), a central regulator of cellular energy homeostasis.[1] They are also implicated in the regulation of insulin secretion.[5]

Experimental Protocols

Enzymatic Synthesis of (S)-3-Hydroxyacyl-CoAs

The synthesis of specific long-chain 3-hydroxyacyl-CoAs that are not commercially available can be achieved enzymatically. This process typically involves the fatty acid elongation system.[6]

Materials:

• Precursor acyl-CoA (e.g., 21-methyldocosanoyl-CoA)

• Malonyl-CoA

• NADPH

• Microsomal fraction containing fatty acid elongase complex (or purified enzymes: ketoacyl-CoA synthase, ketoacyl-CoA reductase, hydroxyacyl-CoA dehydratase, and enoyl-CoA reductase)

• Reaction Buffer (e.g., 100 mM potassium phosphate, pH 7.4)

Protocol:

• Reaction Setup: In a microcentrifuge tube, combine the precursor acyl-CoA, a molar excess of malonyl-CoA, and NADPH in the reaction buffer.

• Enzyme Addition: Initiate the reaction by adding the microsomal fraction or the purified enzymes.

• Incubation: Incubate the reaction mixture at 37°C for a defined period (e.g., 30-60 minutes). The reaction can be monitored over time by taking aliquots.

• Reaction Quenching: Stop the reaction by adding an organic solvent mixture (e.g., methanol/chloroform) or an acid.

• Purification: The desired (S)-3-hydroxyacyl-CoA can be purified from the reaction mixture using solid-phase extraction (SPE) or high-performance liquid chromatography (HPLC).

Analysis by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is a highly sensitive and specific method for the quantification of acyl-CoA species in biological samples.[7]

Sample Preparation (from tissue):

• Homogenization: Homogenize frozen tissue samples in a cold solution of 2:1:0.8 methanol:chloroform:water.

• Extraction: Centrifuge the homogenate to separate the phases. The acyl-CoAs will be in the aqueous-methanol phase.

• Solid-Phase Extraction (SPE): Purify and concentrate the acyl-CoAs using a C18 SPE cartridge.

• Elution and Drying: Elute the acyl-CoAs from the cartridge and dry the eluate under a stream of nitrogen.

• Reconstitution: Reconstitute the dried sample in a suitable solvent (e.g., 50% methanol/50% 50 mM ammonium acetate) for LC-MS/MS analysis.[7]

LC-MS/MS Parameters:

• Chromatographic Separation:

  • Column: C18 reversed-phase column (e.g., 1.7 µm particle size, 2.1 x 100 mm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A linear gradient from a low to a high percentage of mobile phase B.

  • Flow Rate: 0.2-0.4 mL/min.[7]

• Mass Spectrometric Detection:

  • Ionization Mode: Positive electrospray ionization (ESI+).

  • Analysis Mode: Multiple Reaction Monitoring (MRM).

  • Precursor Ion: The [M+H]⁺ ion of the target acyl-CoA.

  • Product Ion: A characteristic fragment ion, often corresponding to the loss of the 3'-phospho-ADP moiety.

Mandatory Visualizations

Experimental Workflow for LC-MS/MS Analysis of Acyl-CoAs

The following diagram illustrates a typical workflow for the analysis of acyl-CoAs from biological samples.

Workflow for the extraction and analysis of acyl-CoAs.

Conclusion

(S)-3-Hydroxy-21-methyldocosanoyl-CoA, as a member of the long-chain hydroxy fatty acyl-CoA family, is presumed to be an important intermediate in lipid metabolism. While specific data on this molecule is scarce, understanding the properties and biological roles of related compounds provides a strong foundation for future research. The experimental protocols outlined in this guide offer a starting point for the synthesis and analysis of this and other novel long-chain acyl-CoAs, which will be instrumental in elucidating their precise functions in health and disease.

References

• 1. Sensing of Long-Chain Fatty Acyl-CoA Esters by AMPK - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Beta oxidation - Wikipedia [en.wikipedia.org]
• 3. mdpi.com [mdpi.com]
• 4. journals.physiology.org [journals.physiology.org]
• 5. diabetesjournals.org [diabetesjournals.org]
• 6. Synthesis of Very-Long-Chain Fatty Acids in the Epidermis Controls Plant Organ Growth by Restricting Cell Proliferation | PLOS Biology [journals.plos.org]
• 7. Development of a Novel Method for the Determination of Acyl-CoA Compounds by Liquid Chromatography Mass Spectrometry to Probe the Metabolism of Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]

Whitepaper: The Potential Role of (S)-3-Hydroxy-21-methyldocosanoyl-CoA in Metabolic Disease

Audience: Researchers, scientists, and drug development professionals.

Abstract

(S)-3-Hydroxy-21-methyldocosanoyl-CoA is a putative metabolic intermediate in the degradation of very-long-chain, methyl-branched fatty acids. While direct research on this specific molecule is not currently available in published literature, its structure strongly suggests a role within peroxisomal β-oxidation. This whitepaper provides a detailed theoretical framework for its metabolism, potential implications in disease, and methodologies for future research. Based on its structural characteristics as a C22 methyl-branched fatty acid, its metabolism is primarily localized to the peroxisome. Dysregulation of its metabolic pathway could be implicated in a class of genetic disorders known as peroxisomal biogenesis disorders or single-enzyme defects within the β-oxidation pathway. This document outlines the hypothesized metabolic fate of (S)-3-Hydroxy-21-methyldocosanoyl-CoA, explores its potential as a biomarker for certain metabolic diseases, and provides detailed experimental protocols for its investigation.

Introduction: Unveiling a Novel Metabolic Intermediate

(S)-3-Hydroxy-21-methyldocosanoyl-CoA is a long-chain acyl-CoA thioester with a 22-carbon backbone, a methyl group at the C-21 position, and a hydroxyl group at the C-3 position with (S) stereochemistry. Its structure points to its identity as an intermediate in the β-oxidation of 21-methyldocosaonic acid. The presence of a very-long-chain fatty acid (VLCFA) and a methyl branch necessitates its catabolism within the peroxisomes, as mitochondria are not equipped to process such substrates.[1][2][3]

The degradation of fatty acids is a critical source of energy and metabolic precursors. The β-oxidation of straight-chain fatty acids is well-characterized, occurring primarily in the mitochondria. However, VLCFAs and branched-chain fatty acids undergo their initial cycles of β-oxidation in peroxisomes.[2][4] Defects in these peroxisomal pathways are linked to severe and often life-threatening genetic disorders.

This whitepaper will explore the hypothetical role of (S)-3-Hydroxy-21-methyldocosanoyl-CoA in the context of peroxisomal metabolism and its potential association with disease.

Hypothesized Metabolic Pathway: Peroxisomal β-Oxidation of a Branched-Chain VLCFA

The metabolism of 21-methyldocosanoic acid to and beyond (S)-3-Hydroxy-21-methyldocosanoyl-CoA would follow the established steps of peroxisomal β-oxidation for branched-chain fatty acids. This pathway involves a distinct set of enzymes compared to the classic β-oxidation of straight-chain fatty acids.[1][4]

The key steps are as follows:

• Activation: 21-methyldocosanoic acid is first activated to its CoA ester, 21-methyldocosanoyl-CoA, by a very-long-chain acyl-CoA synthetase (VLCACS) located on the peroxisomal membrane.

• Oxidation: 21-methyldocosanoyl-CoA is oxidized by a branched-chain acyl-CoA oxidase (e.g., pristanoyl-CoA oxidase) to produce 2-enoyl-CoA.

• Hydration & Dehydrogenation: The subsequent hydration and dehydrogenation steps are catalyzed by a D-bifunctional protein (DBP), which possesses both enoyl-CoA hydratase and 3-hydroxyacyl-CoA dehydrogenase activities. This enzyme would be responsible for the formation of (S)-3-Hydroxy-21-methyldocosanoyl-CoA and its subsequent oxidation to 3-keto-21-methyldocosanoyl-CoA.

• Thiolysis: The final step of the cycle is the thiolytic cleavage of 3-keto-21-methyldocosanoyl-CoA by sterol carrier protein x (SCPx), yielding acetyl-CoA and a chain-shortened acyl-CoA.

This cycle would repeat until the acyl chain is sufficiently shortened for transport to the mitochondria for complete oxidation.

Caption: Hypothesized peroxisomal β-oxidation pathway for 21-methyldocosanoic acid.

Potential Role in Disease

Given its position as an intermediate in peroxisomal β-oxidation, the accumulation or deficiency of (S)-3-Hydroxy-21-methyldocosanoyl-CoA could be indicative of several metabolic disorders.

3.1. Peroxisomal Biogenesis Disorders (PBDs)

In PBDs, such as Zellweger syndrome, the assembly of functional peroxisomes is impaired. This leads to a generalized loss of peroxisomal metabolic functions, including the β-oxidation of VLCFAs and branched-chain fatty acids.[5] In such cases, one would expect an accumulation of the parent fatty acid, 21-methyldocosanoic acid, in patient tissues and fluids, rather than the intermediate (S)-3-Hydroxy-21-methyldocosanoyl-CoA.

3.2. Single-Enzyme Defects in Peroxisomal β-Oxidation

More specifically, the accumulation of (S)-3-Hydroxy-21-methyldocosanoyl-CoA could be a hallmark of a deficiency in the dehydrogenase domain of the D-bifunctional protein (DBP) or a deficiency in the sterol carrier protein x (SCPx) thiolase.

• DBP Deficiency: A defect in the 3-hydroxyacyl-CoA dehydrogenase activity of DBP would lead to a buildup of (S)-3-Hydroxy-21-methyldocosanoyl-CoA, as it cannot be converted to its corresponding 3-ketoacyl-CoA.

• SCPx Deficiency: A deficiency in the thiolase enzyme would cause an accumulation of the upstream intermediate, 3-Keto-21-methyldocosanoyl-CoA, and potentially (S)-3-Hydroxy-21-methyldocosanoyl-CoA due to the reversible nature of the preceding dehydrogenase step.

These deficiencies are inherited in an autosomal recessive manner and present with a range of neurological symptoms, including hypotonia, seizures, and developmental delay.

Table 1: Potential Biomarker Changes in Peroxisomal Disorders

Disease Category	Defective Component	Expected Change in (S)-3-Hydroxy-21-methyldocosanoyl-CoA	Expected Change in Precursor (21-Methyldocosanoic Acid)
PBDs (e.g., Zellweger)	Peroxisome Assembly	Normal to Decreased	Increased
D-Bifunctional Protein Deficiency	Dehydrogenase activity	Increased	Increased
SCPx Thiolase Deficiency	Thiolase activity	Potentially Increased	Increased

Experimental Protocols for Investigation

The study of (S)-3-Hydroxy-21-methyldocosanoyl-CoA requires specialized analytical techniques and cellular models.

4.1. Synthesis of (S)-3-Hydroxy-21-methyldocosanoyl-CoA Standard

A chemical standard is essential for the development of quantitative assays. A potential synthetic route could involve the asymmetric synthesis of (S)-3-hydroxy-21-methyldocosanoic acid followed by its enzymatic or chemical conversion to the CoA thioester.

4.2. Quantification by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is the gold standard for the quantification of acyl-CoA species.

• Sample Preparation: Acyl-CoAs are extracted from cultured cells or patient-derived tissues using a solvent system such as 2:1:0.8 methanol:chloroform:water.

• Chromatography: Separation is achieved on a C18 reverse-phase column using a gradient of aqueous ammonium acetate and acetonitrile.

• Mass Spectrometry: Detection is performed using a triple quadrupole mass spectrometer in multiple reaction monitoring (MRM) mode. The precursor ion would be the molecular ion of (S)-3-Hydroxy-21-methyldocosanoyl-CoA, and product ions would be generated by collision-induced dissociation, typically corresponding to the fragmentation of the CoA moiety.

4.3. Cellular Models

Patient-derived fibroblasts are a valuable tool for studying defects in fatty acid oxidation.

• Cell Culture: Fibroblasts from patients with suspected peroxisomal disorders and healthy controls are cultured under standard conditions.

• Fatty Acid Loading: Cells are incubated with 21-methyldocosanoic acid to stimulate its metabolism.

• Metabolite Analysis: After incubation, cells and media are harvested, and acyl-CoAs are extracted and analyzed by LC-MS/MS to determine the levels of (S)-3-Hydroxy-21-methyldocosanoyl-CoA and other intermediates.

Caption: Workflow for the investigation of (S)-3-Hydroxy-21-methyldocosanoyl-CoA.

Conclusion and Future Directions

While (S)-3-Hydroxy-21-methyldocosanoyl-CoA has not been directly implicated in disease to date, its theoretical position within the peroxisomal β-oxidation pathway for branched-chain VLCFAs makes it a molecule of significant interest. Its accumulation could serve as a specific biomarker for defects in the D-bifunctional protein or sterol carrier protein x, providing a more refined diagnostic tool than the measurement of upstream fatty acids alone.

Future research should focus on:

• The chemical synthesis of an analytical standard for (S)-3-Hydroxy-21-methyldocosanoyl-CoA.

• The development and validation of a sensitive LC-MS/MS method for its quantification in biological samples.

• The analysis of patient-derived cell lines with known peroxisomal disorders to confirm its role as a biomarker.

• The investigation of the substrate specificity of peroxisomal β-oxidation enzymes with a range of branched-chain VLCFA-CoAs.

A deeper understanding of the metabolism of molecules like (S)-3-Hydroxy-21-methyldocosanoyl-CoA will be crucial for the improved diagnosis and development of therapeutic strategies for peroxisomal disorders.

References

• 1. journals.physiology.org [journals.physiology.org]
• 2. Beta oxidation - Wikipedia [en.wikipedia.org]
• 3. bio.libretexts.org [bio.libretexts.org]
• 4. Peroxisomal beta-oxidation and peroxisome proliferator-activated receptor alpha: an adaptive metabolic system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Peroxisomal beta-oxidation of branched chain fatty acids in human skin fibroblasts - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to 3-Hydroxy Long-Chain Fatty Acyl-CoAs: Metabolism, Pathology, and Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Hydroxy long-chain fatty acyl-Coenzyme A (CoA) esters are critical intermediates in mitochondrial fatty acid β-oxidation, a major pathway for energy production in heart, skeletal muscle, and liver.[1] The metabolism of these molecules is intrinsically linked to the mitochondrial trifunctional protein (MTP), a multi-enzyme complex of the inner mitochondrial membrane.[2] Genetic defects in the enzymes responsible for processing 3-hydroxy long-chain fatty acyl-CoAs lead to severe, life-threatening metabolic disorders, most notably long-chain 3-hydroxyacyl-CoA dehydrogenase (LCHAD) deficiency.[3][4] This technical guide provides a comprehensive overview of the core aspects of 3-hydroxy long-chain fatty acyl-CoA metabolism, associated pathologies, and the analytical methods used for their study.

The Role of 3-Hydroxy Long-Chain Fatty Acyl-CoAs in Mitochondrial β-Oxidation

Mitochondrial β-oxidation is a cyclical four-step process that shortens fatty acyl-CoA molecules by two carbons per cycle, generating acetyl-CoA, NADH, and FADH2.[1] 3-Hydroxy long-chain fatty acyl-CoAs are the substrate for the third step in this spiral, catalyzed by long-chain 3-hydroxyacyl-CoA dehydrogenase (LCHAD).[5]

The key enzymes involved in the metabolism of long-chain fatty acyl-CoAs are part of the mitochondrial trifunctional protein (TFP). TFP is a hetero-octameric complex composed of four α-subunits and four β-subunits.[2] The α-subunit, encoded by the HADHA gene, contains the long-chain enoyl-CoA hydratase and the long-chain 3-hydroxyacyl-CoA dehydrogenase (LCHAD) activities. The β-subunit, encoded by the HADHB gene, possesses the long-chain 3-ketoacyl-CoA thiolase activity.[6]

The reaction catalyzed by LCHAD is the NAD+-dependent dehydrogenation of an L-3-hydroxyacyl-CoA to a 3-ketoacyl-CoA.[7] This step is crucial for the subsequent thiolytic cleavage that releases acetyl-CoA and a shortened acyl-CoA, which then re-enters the β-oxidation spiral.[1]

Pathophysiology: Long-Chain 3-Hydroxyacyl-CoA Dehydrogenase (LCHAD) Deficiency

LCHAD deficiency is an autosomal recessive disorder caused by mutations in the HADHA gene, leading to an isolated deficiency of the LCHAD activity of the mitochondrial trifunctional protein.[3][4] This enzymatic block prevents the body from efficiently converting long-chain fats into energy, particularly during periods of fasting or illness.[3]

The inability to metabolize long-chain fatty acids results in two major pathological consequences:

• Energy Deficiency: Tissues that rely heavily on fatty acid oxidation for energy, such as the heart, skeletal muscle, and liver, are severely affected. This leads to symptoms like hypoketotic hypoglycemia, lethargy, hypotonia, and cardiomyopathy.[8][9]

• Toxic Accumulation of Intermediates: The block in β-oxidation leads to the accumulation of long-chain 3-hydroxyacyl-CoAs and their derivatives, such as long-chain 3-hydroxyacylcarnitines.[10] These accumulated metabolites are cytotoxic and can damage the liver, heart, retina, and peripheral nerves, leading to hepatopathy, retinopathy, and neuropathy.[3][4]

A related but more severe disorder is trifunctional protein (TFP) deficiency, where all three enzyme activities of the MTP complex are impaired due to mutations in either the HADHA or HADHB gene.[9]

Quantitative Data

Tissue Concentrations of Long-Chain Acyl-CoAs

The intracellular concentration of free, unbound acyl-CoA esters is tightly regulated and generally maintained at low nanomolar levels.[7] The following table summarizes the reported concentrations of various long-chain acyl-CoAs in different rat and mouse tissues. It is important to note that these values represent the total acyl-CoA pool and can vary depending on the physiological state of the animal (e.g., fed vs. fasted).

Acyl-CoA Species	Tissue	Concentration (nmol/g wet weight)	Species	Reference
Palmitoyl-CoA (C16:0)	Rat Heart	2.5 - 4.5	Rat	[11]
Rat Kidney	1.0 - 2.0	Rat	[11]
Rat Skeletal Muscle	0.5 - 1.5	Rat	[11]
Mouse Liver (Fasted)	~15	Mouse	[12]
Oleoyl-CoA (C18:1)	Rat Heart	3.0 - 5.0	Rat	[11]
Rat Kidney	1.5 - 2.5	Rat	[11]
Rat Skeletal Muscle	1.0 - 2.0	Rat	[11]
Stearoyl-CoA (C18:0)	Rat Heart	1.0 - 2.0	Rat	[11]
Rat Kidney	0.5 - 1.5	Rat	[11]
Rat Skeletal Muscle	0.3 - 1.0	Rat	[11]
3-OH-Butyryl-CoA (C4-OH)	Mouse Liver (Fasted, SCHAD KO)	~1.5	Mouse	[12]
3-OH-Hexanoyl-CoA (C6-OH)	Mouse Liver (Fasted, SCHAD KO)	~0.5	Mouse	[12]

Enzyme Kinetics

Experimental Protocols

Spectrophotometric Assay for Long-Chain 3-Hydroxyacyl-CoA Dehydrogenase (LCHAD) Activity

This protocol describes a continuous spectrophotometric assay to determine LCHAD activity by monitoring the reduction of NAD+ to NADH at 340 nm.

Materials and Reagents:

• Assay Buffer: 100 mM Tris-HCl, pH 9.0, containing 1 mM KCN.

• NAD+ Stock Solution: 20 mM in deionized water.

• Substrate Stock Solution: 1 mM of a long-chain 3-hydroxyacyl-CoA (e.g., 3-hydroxy-palmitoyl-CoA) in deionized water.

• Enzyme Sample: Isolated mitochondria or purified mitochondrial trifunctional protein.

Procedure:

• Prepare the Reaction Mixture: In a 1 mL cuvette, combine the following:

  • 880 µL of Assay Buffer

  • 50 µL of NAD+ Stock Solution (final concentration 1 mM)

  • A suitable amount of enzyme sample.

• Equilibration: Mix the contents by gentle inversion and incubate at 37°C for 5 minutes to allow the temperature to equilibrate.

• Initiate the Reaction: Add 50 µL of the Substrate Stock Solution (final concentration 50 µM) to the cuvette, mix quickly, and immediately start recording the absorbance at 340 nm.

• Data Acquisition: Record the increase in absorbance at 340 nm every 15-30 seconds for 5-10 minutes. The rate of increase in absorbance should be linear for at least the first few minutes.

• Calculation: Calculate the enzyme activity using the molar extinction coefficient of NADH at 340 nm (6220 M⁻¹cm⁻¹). One unit of activity is defined as the amount of enzyme that catalyzes the formation of 1 µmol of NADH per minute.

Extraction and Quantification of Long-Chain Acyl-CoAs from Tissues by LC-MS/MS

This protocol outlines a method for the extraction of long-chain acyl-CoAs from tissue samples and their subsequent quantification using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Materials and Reagents:

• Homogenization Buffer: 100 mM Potassium Phosphate (KH2PO4), pH 4.9.[11]

• Extraction Solvents: Acetonitrile (ACN) and 2-Propanol.[11]

• Solid-Phase Extraction (SPE) Columns: C18 cartridges.

• Wash Solution: 5% methanol in water.

• Elution Solution: Methanol.

• Internal Standard: A stable isotope-labeled long-chain acyl-CoA (e.g., [U-13C]palmitoyl-CoA) or an odd-chain acyl-CoA (e.g., heptadecanoyl-CoA).

• LC-MS/MS system with a C18 reversed-phase column.

Procedure:

• Tissue Homogenization and Extraction:

  • Weigh approximately 50-100 mg of frozen tissue and homogenize it in 1 mL of ice-cold Homogenization Buffer containing the internal standard.[11]

  • Add 1 mL of 2-propanol and homogenize again.[11]

  • Add 2 mL of acetonitrile, vortex vigorously, and centrifuge to pellet the precipitated proteins.[13]

  • Collect the supernatant.

• Solid-Phase Extraction (SPE):

  • Condition a C18 SPE cartridge with methanol followed by water.

  • Load the supernatant onto the conditioned cartridge.

  • Wash the cartridge with the Wash Solution.

  • Elute the acyl-CoAs with the Elution Solution.

• Sample Preparation for LC-MS/MS:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the dried extract in a suitable solvent for LC-MS/MS analysis (e.g., 50% methanol).

• LC-MS/MS Analysis:

  • Inject the reconstituted sample into the LC-MS/MS system.

  • Separate the acyl-CoAs using a C18 column with a suitable gradient of mobile phases (e.g., water with 0.1% formic acid and acetonitrile with 0.1% formic acid).

  • Detect and quantify the acyl-CoAs using tandem mass spectrometry in multiple reaction monitoring (MRM) mode. The precursor ion is the [M+H]+ of the acyl-CoA, and a common product ion is the fragment corresponding to the phosphopantetheine moiety (m/z 507).[12]

Visualizations

Mitochondrial β-Oxidation of Long-Chain Fatty Acids

References

• 1. Beta oxidation - Wikipedia [en.wikipedia.org]
• 2. Mitochondrial trifunctional protein - Wikipedia [en.wikipedia.org]
• 3. Long-chain 3-hydroxyacyl-CoA dehydrogenase deficiency: MedlinePlus Genetics [medlineplus.gov]
• 4. Long-chain 3-hydroxyacyl-coenzyme A dehydrogenase deficiency - Wikipedia [en.wikipedia.org]
• 5. revvity.com [revvity.com]
• 6. researchgate.net [researchgate.net]
• 7. Role of long-chain fatty acyl-CoA esters in the regulation of metabolism and in cell signalling - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Long Chain Hydroxy Acyl-CoA Dehydrogenase Deficiency ( LCHADD) — New England Consortium of Metabolic Programs [newenglandconsortium.org]
• 9. Long-Chain Hydroxyacyl-CoA Dehydrogenase Deficiency / Trifunctional Protein Deficiency - GeneReviews® - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. Long-chain 3-hydroxyacyl-CoA dehydrogenase deficiency - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. An improved method for tissue long-chain acyl-CoA extraction and analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Measurement of tissue acyl-CoAs using flow-injection tandem mass spectrometry: acyl-CoA profiles in short-chain fatty acid oxidation defects - PMC [pmc.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]

(S)-3-Hydroxy-21-methyldocosanoyl-CoA cellular localization

An In-depth Guide to the Cellular Localization and Metabolism of (S)-3-Hydroxy-21-methyldocosanoyl-CoA

Introduction

(S)-3-Hydroxy-21-methyldocosanoyl-CoA is a specialized very-long-chain fatty acid (VLCFA) derivative. Its structure, featuring a 22-carbon backbone, a methyl branch at the C-21 position, and a hydroxyl group at the C-3 position, suggests its involvement as an intermediate in fatty acid metabolism, specifically in the beta-oxidation pathway. Due to the limited direct research on this specific molecule, this guide synthesizes information from related metabolic pathways, particularly those involving VLCFAs and branched-chain fatty acids, to infer its cellular localization and processing. This document is intended for researchers, scientists, and drug development professionals working on lipid metabolism and related disorders.

Predicted Cellular Localization

The metabolism of very-long-chain and branched-chain fatty acids is compartmentalized within the cell, primarily occurring in peroxisomes and mitochondria. Based on its structure, (S)-3-Hydroxy-21-methyldocosanoyl-CoA is predicted to be localized within the peroxisome .

Peroxisomes are the primary site for the beta-oxidation of VLCFAs (fatty acids with 22 or more carbons) and branched-chain fatty acids. The enzymes in mitochondria are not efficient at handling these types of fatty acids. The initial steps of VLCFA beta-oxidation, which would produce intermediates like (S)-3-Hydroxy-21-methyldocosanoyl-CoA, occur exclusively in peroxisomes.

Metabolic Pathway

(S)-3-Hydroxy-21-methyldocosanoyl-CoA is an intermediate in the peroxisomal beta-oxidation of 21-methyldocosanoic acid. The pathway is as follows:

• Activation: 21-methyldocosanoic acid is activated to 21-methyldocosanoyl-CoA by a very-long-chain acyl-CoA synthetase (VLC-ACS) located on the peroxisomal membrane.

• Oxidation: 21-methyldocosanoyl-CoA is oxidized by a peroxisomal acyl-CoA oxidase to produce enoyl-CoA.

• Hydration: The enoyl-CoA is hydrated by a peroxisomal multifunctional enzyme (MFE) to form (S)-3-Hydroxy-21-methyldocosanoyl-CoA.

• Dehydrogenation: (S)-3-Hydroxy-21-methyldocosanoyl-CoA is then dehydrogenated by the same MFE to form 3-ketoacyl-CoA.

• Thiolysis: The 3-ketoacyl-CoA is cleaved by a peroxisomal thiolase to release acetyl-CoA and a shortened acyl-CoA.

This cycle repeats until the fatty acid is shortened to a medium-chain length, at which point it can be transported to the mitochondria for complete oxidation.

Caption: Peroxisomal beta-oxidation of 21-methyldocosanoic acid.

Quantitative Data

While no specific quantitative data exists for the cellular distribution of (S)-3-Hydroxy-21-methyldocosanoyl-CoA, the distribution of key enzymes involved in peroxisomal beta-oxidation provides strong evidence for its localization.

Enzyme	Cellular Localization	Relative Abundance
Very-long-chain acyl-CoA synthetase (VLC-ACS)	Peroxisomal membrane	High in liver and kidney
Peroxisomal acyl-CoA oxidases (ACOX1, ACOX2, ACOX3)	Peroxisomal matrix	Tissue-specific expression
Peroxisomal multifunctional enzyme (MFE)	Peroxisomal matrix	High in liver
Peroxisomal thiolases (Thiolase 1 and 2)	Peroxisomal matrix	Constitutively expressed

Experimental Protocols

The following are detailed methodologies for key experiments that could be used to determine the cellular localization of (S)-3-Hydroxy-21-methyldocosanoyl-CoA.

Protocol 1: Subcellular Fractionation and Mass Spectrometry

This protocol allows for the separation of cellular organelles and subsequent detection of the target molecule.

1. Cell Culture and Homogenization:

• Culture human hepatoma cells (e.g., HepG2) in appropriate media.
• Harvest cells and wash with ice-cold phosphate-buffered saline (PBS).
• Resuspend cells in hypotonic buffer and homogenize using a Dounce homogenizer.

2. Differential Centrifugation:

• Centrifuge the homogenate at low speed (e.g., 1,000 x g) to pellet nuclei and unbroken cells.
• Centrifuge the supernatant at a higher speed (e.g., 20,000 x g) to pellet mitochondria and peroxisomes.
• Further fractionate the pellet using a density gradient (e.g., sucrose or OptiPrep) to separate mitochondria from peroxisomes.

3. Lipid Extraction and Analysis:

• Extract lipids from each fraction using a modified Bligh-Dyer method.
• Analyze the extracts using liquid chromatography-mass spectrometry (LC-MS) to identify and quantify (S)-3-Hydroxy-21-methyldocosanoyl-CoA.

A [label="Cell Homogenate"]; B [label="Low-speed Centrifugation"]; C [label="Supernatant"]; D [label="Pellet (Nuclei)"]; E [label="High-speed Centrifugation"]; F [label="Supernatant (Cytosol)"]; G [label="Pellet (Mitochondria/Peroxisomes)"]; H [label="Density Gradient Centrifugation"]; I [label="Mitochondrial Fraction"]; J [label="Peroxisomal Fraction"]; K [label="LC-MS Analysis"];

A -> B; B -> C; B -> D; C -> E; E -> F; E -> G; G -> H; H -> I; H -> J; I -> K; J -> K; }

Caption: Workflow for subcellular fractionation and LC-MS analysis.

Protocol 2: Immunofluorescence Microscopy

This protocol uses antibodies against enzymes in the beta-oxidation pathway to visualize the location of the metabolic process.

1. Cell Preparation:

• Grow cells on glass coverslips.
• Fix cells with 4% paraformaldehyde.
• Permeabilize cells with a detergent (e.g., 0.1% Triton X-100).

2. Antibody Staining:

• Block non-specific binding with bovine serum albumin (BSA).
• Incubate with a primary antibody against a key enzyme in the pathway (e.g., peroxisomal MFE).
• Wash and incubate with a fluorescently labeled secondary antibody.
• Co-stain with a known peroxisomal marker (e.g., anti-PMP70) and a mitochondrial marker (e.g., MitoTracker).

3. Imaging:

• Mount coverslips on microscope slides.
• Image using a confocal microscope to determine the co-localization of the enzyme with the organelle markers.

Conclusion

Based on the established roles of peroxisomes in the metabolism of very-long-chain and branched-chain fatty acids, the cellular localization of (S)-3-Hydroxy-21-methyldocosanoyl-CoA is confidently predicted to be within the peroxisomal matrix. It serves as a key intermediate in the beta-oxidation of its parent fatty acid, 21-methyldocosanoic acid. The experimental protocols outlined provide a framework for the empirical validation of this localization and for further investigation into the metabolic fate of this and related molecules. Understanding the precise cellular handling of such lipids is crucial for developing therapies for metabolic disorders involving defects in fatty acid oxidation.

Protocols & Analytical Methods

Application Note & Protocol: Synthesis of (S)-3-Hydroxy-21-methyldocosanoyl-CoA Standard

Audience: Researchers, scientists, and drug development professionals.

Introduction

Very-long-chain fatty acids (VLCFAs) and their Coenzyme A (CoA) esters are fundamental intermediates in a multitude of metabolic pathways, including fatty acid elongation, β-oxidation, and the synthesis of complex lipids such as ceramides and sphingolipids. The specific stereoisomer, (S)-3-Hydroxy-21-methyldocosanoyl-CoA, is a significant metabolite in the biosynthesis and degradation of branched-chain fatty acids. Deficiencies in the enzymes responsible for metabolizing these compounds can lead to severe genetic disorders. Consequently, the availability of high-purity (S)-3-Hydroxy-21-methyldocosanoyl-CoA as an analytical standard is crucial for researchers in the fields of metabolic diseases, drug discovery, and lipidomics. This standard enables the accurate identification and quantification of this analyte in biological samples, the calibration of analytical instruments, and the study of enzyme kinetics.

This document provides a detailed protocol for the chemical synthesis of the precursor, (S)-3-Hydroxy-21-methyldocosanoic acid, followed by its coupling to Coenzyme A. It also outlines a robust purification and analysis workflow to produce a well-characterized standard suitable for demanding research applications.

Data Presentation

Table 1: Summary of Expected Yields and Purity for the Synthesis of (S)-3-Hydroxy-21-methyldocosanoyl-CoA

Step	Product	Expected Yield (%)	Purity (%) (by LC-MS)
1. Aldol Reaction & Saponification	(S)-3-Hydroxy-21-methyldocosanoic acid	60-70	>95
2. NHS Ester Formation	(S)-3-Hydroxy-21-methyldocosanoyl-NHS ester	>90 (crude)	Used directly
3. Thioesterification with CoA	(S)-3-Hydroxy-21-methyldocosanoyl-CoA	40-50	>98 (after HPLC)

Experimental Protocols

The overall process involves a two-stage synthesis of the fatty acid precursor, followed by coupling to Coenzyme A, and a multi-step purification.

Part 1: Synthesis of (S)-3-Hydroxy-21-methyldocosanoic Acid

This stage involves an asymmetric aldol reaction to introduce the chiral hydroxyl group, followed by saponification.

Materials and Reagents:

• 20-Methylhenicosanal

• (R)-2-hydroxy-1,2,2-triphenylethyl acetate (Braun's chiral auxiliary)

• Lithium diisopropylamide (LDA)

• Tetrahydrofuran (THF), anhydrous

• Potassium dihydrogen phosphate (KH₂PO₄)

• Methanol (MeOH), HPLC grade

• Lithium hydroxide (LiOH)

• Standard glassware for organic synthesis

• Nitrogen gas, high purity

Protocol:

• Enolate Formation:

  • In a flame-dried, three-neck round-bottom flask under a nitrogen atmosphere, dissolve (R)-2-hydroxy-1,2,2-triphenylethyl acetate (1.0 eq) in anhydrous THF.

  • Cool the solution to -78 °C using a dry ice/acetone bath.

  • Add freshly prepared LDA (1.1 eq) dropwise and stir for 1 hour to form the chiral lithium enolate.

• Aldol Reaction:

  • Dissolve 20-methylhenicosanal (1.0 eq) in anhydrous THF and add it dropwise to the enolate solution at -78 °C.

  • Stir the reaction mixture for 4-6 hours at this temperature.

• Quenching:

  • Quench the reaction by adding a saturated aqueous solution of KH₂PO₄.

  • Allow the mixture to warm to room temperature.

  • Extract the product with ethyl acetate (3 x 50 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Saponification:

  • Dissolve the crude aldol product in a mixture of methanol and water.

  • Add LiOH (2.0 eq) and stir at room temperature for 12-16 hours.

  • Acidify the reaction mixture with 1 M HCl to pH ~3.

  • Extract the (S)-3-Hydroxy-21-methyldocosanoic acid with dichloromethane.

  • Wash the organic layer with water, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the fatty acid by flash column chromatography on silica gel.

Part 2: Synthesis of (S)-3-Hydroxy-21-methyldocosanoyl-CoA

This part involves the activation of the synthesized fatty acid to an N-Hydroxysuccinimide (NHS) ester, followed by thioesterification with Coenzyme A.

Materials and Reagents:

• (S)-3-Hydroxy-21-methyldocosanoic acid (from Part 1)

• N,N'-Dicyclohexylcarbodiimide (DCC)

• N-Hydroxysuccinimide (NHS)

• Dichloromethane (DCM), anhydrous

• Coenzyme A trilithium salt (CoASH)

• Sodium bicarbonate (NaHCO₃)

• Solid-phase extraction (SPE) cartridges (C18)

• Acetonitrile (ACN), HPLC grade

• Formic acid, LC-MS grade

• Deionized water (18.2 MΩ·cm)

Protocol:

• NHS Ester Formation:

  • In a dry flask under nitrogen, dissolve the purified (S)-3-Hydroxy-21-methyldocosanoic acid (1.0 eq), DCC (1.1 eq), and NHS (1.2 eq) in anhydrous DCM.

  • Stir the mixture at room temperature for 12-16 hours. A white precipitate of dicyclohexylurea will form.

  • Filter off the precipitate and wash it with DCM.

  • Concentrate the filtrate under reduced pressure. The crude NHS ester is typically used directly in the next step.

• Thioesterification with CoA:

  • Prepare a solution of Coenzyme A trilithium salt (1.5 eq) in a 0.1 M aqueous sodium bicarbonate buffer (pH ~8.0).

  • Add a solution of the crude NHS ester in a small volume of THF dropwise to the CoA solution with vigorous stirring.

• Reaction Monitoring and Quenching:

  • Allow the reaction to proceed at room temperature for 4-6 hours. Monitor the disappearance of CoASH using Ellman's reagent or by LC-MS analysis.

  • Once the reaction is complete, acidify the mixture to pH ~5 with 0.1 M HCl.

Part 3: Purification of (S)-3-Hydroxy-21-methyldocosanoyl-CoA

A two-step purification process involving solid-phase extraction (SPE) followed by preparative high-performance liquid chromatography (HPLC) is used.

Protocol:

• Solid-Phase Extraction (SPE):

  • Condition a C18 SPE cartridge with methanol followed by deionized water.

  • Load the acidified reaction mixture onto the cartridge.

  • Wash the cartridge with deionized water (3 column volumes) to remove salts and unreacted CoA.

  • Wash with 20% methanol in water (2 column volumes) to remove polar impurities.

  • Elute the (S)-3-Hydroxy-21-methyldocosanoyl-CoA with 80-100% methanol.

• Preparative HPLC:

  • Concentrate the SPE eluate under reduced pressure.

  • Purify the product using a preparative C18 HPLC column.

  • Use a gradient of acetonitrile in water with 0.1% formic acid as the mobile phase.

  • Collect fractions containing the pure product, pool them, and lyophilize to obtain the final product as a white solid.

Part 4: Analysis and Characterization

• LC-MS Analysis: Confirm the identity and purity of the final product by high-resolution mass spectrometry (HRMS) to determine the exact mass and by tandem mass spectrometry (MS/MS) to confirm the structure.

• NMR Spectroscopy: For a comprehensive structural elucidation, ¹H and ¹³C NMR spectroscopy can be performed.

Mandatory Visualization

Caption: Chemical synthesis workflow for (S)-3-Hydroxy-21-methyldocosanoyl-CoA.

Caption: Role of (S)-3-Hydroxyacyl-CoA in fatty acid β-oxidation.

Application Note: Quantitative Analysis of (S)-3-Hydroxy-21-methyldocosanoyl-CoA by LC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Introduction

(S)-3-Hydroxy-21-methyldocosanoyl-CoA is a very-long-chain fatty acyl-CoA (VLCFA-CoA) intermediate involved in fatty acid metabolism. Accurate quantification of this and related metabolites is crucial for understanding metabolic pathways, diagnosing metabolic disorders, and for the development of therapeutic agents. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) provides the high sensitivity and specificity required for the reliable quantification of low-abundance lipid species like (S)-3-Hydroxy-21-methyldocosanoyl-CoA from complex biological matrices.[1][2] This document outlines a detailed protocol for the extraction and quantification of (S)-3-Hydroxy-21-methyldocosanoyl-CoA using a robust LC-MS/MS method.

Experimental Protocols

Sample Preparation (from Cultured Cells or Tissues)

This protocol is adapted from established methods for long-chain acyl-CoA extraction.[3][4][5][6]

Materials:

• Frozen tissue (~50-100 mg) or cultured cells (confluent P-100 plate)

• Ice-cold Phosphate-Buffered Saline (PBS)

• Ice-cold extraction solvent (e.g., 80% methanol in water or 2:1:0.8 methanol:chloroform:water)[3]

• Internal Standard (IS): A structurally similar, stable isotope-labeled, or odd-chain acyl-CoA (e.g., Heptadecanoyl-CoA) should be used.[5]

• Centrifuge capable of high speeds and 4°C.

• Nitrogen evaporator.

• Reconstitution solution (e.g., 50% methanol or initial mobile phase conditions).[6][7]

Procedure:

• Homogenization:

  • For tissues: Weigh approximately 50-100 mg of frozen tissue and homogenize in 1 mL of ice-cold extraction solvent containing the internal standard.[3][5]

  • For cells: Rinse a confluent P-100 plate with 10 mL of ice-cold PBS. Scrape cells in 3 mL of ice-cold PBS and transfer to a centrifuge tube. Pellet the cells by centrifuging at 1,000 rpm for 5 minutes at 4°C. Discard the supernatant and add 1 mL of ice-cold extraction solvent with internal standard to the cell pellet.[4]

• Protein Precipitation: Vortex the homogenate vigorously and incubate on ice for 20 minutes to allow for protein precipitation.

• Centrifugation: Centrifuge the homogenate at 14,000 x g for 10 minutes at 4°C to pellet proteins and cellular debris.[3]

• Supernatant Collection: Carefully transfer the supernatant, which contains the acyl-CoAs, to a new tube.[3]

• Drying: Dry the supernatant under a gentle stream of nitrogen gas at room temperature.[3]

• Reconstitution: Reconstitute the dried extract in 100 µL of the reconstitution solution. Vortex briefly and centrifuge to pellet any insoluble material before transferring the supernatant to an LC autosampler vial.[7]

LC-MS/MS Analysis

Instrumentation:

• A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.[1][8]

Liquid Chromatography Conditions:

• Column: C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.8 µm).[3]

• Mobile Phase A: 10 mM Ammonium Acetate or 15 mM Ammonium Hydroxide in Water.[3][9]

• Mobile Phase B: Acetonitrile or Methanol with the same additive as Mobile Phase A.[3]

• Flow Rate: 0.4 mL/min.[10][11]

• Gradient Elution: A typical gradient would start with a low percentage of organic phase (e.g., 20% B), ramp up to a high percentage (e.g., 95% B) to elute the long-chain acyl-CoAs, followed by a wash and re-equilibration step.[7][11]

• Injection Volume: 5-10 µL.[9][11]

• Column Temperature: 35-40°C.[5][12]

Mass Spectrometry Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+).[1]

• Scan Type: Multiple Reaction Monitoring (MRM).[8][13]

• MRM Transitions: The precursor ion ([M+H]+) for (S)-3-Hydroxy-21-methyldocosanoyl-CoA should be selected in Q1. Following collision-induced dissociation, a characteristic product ion is monitored in Q3. For acyl-CoAs, a common fragmentation is the neutral loss of the phosphopantetheine moiety or the formation of a specific acylium ion. A characteristic neutral loss for many acyl-CoAs is 507 Da.[1][14][15] The specific m/z values will need to be determined by direct infusion of a standard if available.

• Source Parameters: Parameters such as nebulizer gas, desolvation gas temperature and flow, and capillary voltage should be optimized for the specific instrument and analyte.[12]

Data Presentation

Quantitative data should be presented in clear, structured tables. Below are examples of how to summarize the method's performance characteristics and sample quantification results.

Table 1: LC-MS/MS Method Validation Parameters

Parameter	Performance
Limit of Detection (LOD)	~0.5 - 1.0 pmol
Limit of Quantification (LOQ)	~1.5 - 3.0 pmol
Linearity (R²)	>0.995
Accuracy (%)	90 - 110%
Intra-day Precision (RSD%)	< 10%
Inter-day Precision (RSD%)	< 15%

These are representative values based on similar long-chain acyl-CoA analyses and should be determined experimentally.[1][11]

Table 2: Example Quantification of (S)-3-Hydroxy-21-methyldocosanoyl-CoA in Biological Samples

Sample ID	Concentration (pmol/mg protein)	Standard Deviation
Control Group 1	15.2	1.8
Control Group 2	14.8	2.1
Treatment Group 1	25.6	3.4

| Treatment Group 2 | 28.1 | 3.9 |

Visualizations

Experimental Workflow

The following diagram illustrates the overall workflow from sample collection to data analysis.

Caption: Workflow for the quantification of (S)-3-Hydroxy-21-methyldocosanoyl-CoA.

Metabolic Pathway Context

(S)-3-Hydroxy-21-methyldocosanoyl-CoA is an intermediate in the beta-oxidation of very-long-chain fatty acids.

Caption: Simplified pathway of very-long-chain fatty acid beta-oxidation.

References

• 1. LC/MS/MS method for quantitative determination of long-chain fatty acyl-CoAs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. [PDF] LC/MS/MS method for quantitative determination of long-chain fatty acyl-CoAs. | Semantic Scholar [semanticscholar.org]
• 3. benchchem.com [benchchem.com]
• 4. duke-nus.edu.sg [duke-nus.edu.sg]
• 5. Fatty acyl CoA analysis | Cyberlipid [cyberlipid.gerli.com]
• 6. benchchem.com [benchchem.com]
• 7. Acyl-CoA Identification in Mouse Liver Samples Using the In Silico CoA-Blast Tandem Mass Spectral Library - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Measuring long chain acyl-CoA concentrations and enrichment using LC/MS/MS with selected reaction monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. Suspect screening and targeted analysis of acyl coenzyme A thioesters in bacterial cultures using a high-resolution tribrid mass spectrometer - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. Quantitation of fatty acyl-coenzyme As in mammalian cells by liquid chromatography-electrospray ionization tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. researchgate.net [researchgate.net]
• 15. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Quantification of (S)-3-Hydroxy-21-methyldocosanoyl-CoA in Tissues by LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-3-Hydroxy-21-methyldocosanoyl-CoA is a very-long-chain fatty acyl-CoA (VLCFA-CoA) derivative. Acyl-CoAs are central intermediates in numerous metabolic processes, including fatty acid biosynthesis and degradation, energy metabolism, and the synthesis of complex lipids. The accurate quantification of specific acyl-CoA species in biological tissues is crucial for understanding cellular metabolism, discovering disease biomarkers, and evaluating the metabolic effects of therapeutic agents. This document provides a detailed protocol for the quantification of (S)-3-Hydroxy-21-methyldocosanoyl-CoA in tissue samples using liquid chromatography-tandem mass spectrometry (LC-MS/MS), which offers high sensitivity and specificity for the analysis of these low-abundance molecules.

Data Presentation

Quantitative data for (S)-3-Hydroxy-21-methyldocosanoyl-CoA is not widely available in peer-reviewed literature. The following table is a template for presenting such data, and researchers should substitute the example values with their own experimental results.

Table 1: Exemplar Quantitative Data for (S)-3-Hydroxy-21-methyldocosanoyl-CoA in Murine Tissues.

Sample ID	Tissue Type	Concentration (pmol/mg tissue)	Standard Deviation
Control 1	Liver	0.85	0.12
Control 2	Liver	0.92	0.15
Control 3	Liver	0.88	0.11
Treated 1	Liver	2.15	0.25
Treated 2	Liver	2.31	0.28
Treated 3	Liver	2.24	0.26
Control 1	Brain	1.52	0.21
Control 2	Brain	1.65	0.25
Treated 1	Brain	0.78	0.14
Treated 2	Brain	0.85	0.16

Experimental Protocols

This section details a comprehensive protocol for the extraction and quantification of (S)-3-Hydroxy-21-methyldocosanoyl-CoA from tissue samples. This protocol is based on established methods for the analysis of very-long-chain acyl-CoAs.

Materials and Reagents

• Frozen tissue sample

• Liquid nitrogen

• Mortar and pestle, pre-chilled

• Ice-cold 10% (w/v) Trichloroacetic Acid (TCA) or 5% (w/v) 5-Sulfosalicylic Acid (SSA) in deionized water

• Internal Standard (IS): A stable isotope-labeled or odd-chain 3-hydroxy acyl-CoA (e.g., (S)-3-Hydroxyheptadecanoyl-CoA)

• Solid Phase Extraction (SPE) cartridges (e.g., C18)

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Water (LC-MS grade)

• Ammonium Acetate

• Formic Acid

• Microcentrifuge tubes, pre-chilled

• Homogenizer (e.g., bead beater or ultrasonic)

• Refrigerated microcentrifuge

• Nitrogen evaporator

Sample Preparation: Extraction of Acyl-CoAs

• Tissue Pulverization: Weigh approximately 50-100 mg of frozen tissue. In a pre-chilled mortar, add liquid nitrogen to keep the tissue frozen and brittle. Grind the tissue to a fine powder using a pre-chilled pestle.

• Homogenization and Protein Precipitation: Transfer the powdered tissue to a pre-chilled microcentrifuge tube. Add 1 mL of ice-cold 10% TCA or 5% SSA containing the internal standard. Immediately homogenize the sample using a bead beater or an ultrasonic homogenizer on ice.

• Incubation and Centrifugation: Incubate the homogenate on ice for 15 minutes to facilitate complete protein precipitation. Centrifuge the sample at 15,000 x g for 10 minutes at 4°C.

• Supernatant Collection: Carefully transfer the supernatant, which contains the acyl-CoAs, to a new pre-chilled tube.

Solid Phase Extraction (SPE) for Purification

• Cartridge Conditioning: Condition a C18 SPE cartridge by passing 2 mL of methanol, followed by 2 mL of water.

• Sample Loading: Load the supernatant from the previous step onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 2 mL of water, followed by 2 mL of 20% methanol in water to remove polar impurities.

• Elution: Elute the acyl-CoAs with 1.5 mL of methanol.

• Drying: Dry the eluate under a gentle stream of nitrogen at room temperature.

• Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 95% Mobile Phase A, 5% Mobile Phase B) for LC-MS/MS analysis.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: 10 mM Ammonium Acetate in Water with 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5-10 µL.

• Gradient Elution:

  • 0-2 min: 5% B

  • 2-15 min: 5% to 95% B

  • 15-20 min: 95% B

  • 20.1-25 min: 5% B (re-equilibration)

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• Ionization Mode: Positive ESI.

• Multiple Reaction Monitoring (MRM): Monitor the specific precursor-to-product ion transitions for (S)-3-Hydroxy-21-methyldocosanoyl-CoA and the internal standard. The exact m/z values will need to be determined by direct infusion of a standard if available. For acyl-CoAs, a common fragmentation is the neutral loss of the phosphopantetheine moiety.

Visualizations

Experimental Workflow

Caption: Experimental workflow for the quantification of (S)-3-Hydroxy-21-methyldocosanoyl-CoA.

Metabolic Pathway

(S)-3-Hydroxy-21-methyldocosanoyl-CoA is an intermediate in the beta-oxidation of very-long-chain fatty acids. The following diagram illustrates the generalized pathway for the peroxisomal beta-oxidation of a methylated very-long-chain fatty acid.

Caption: Generalized peroxisomal beta-oxidation of a methylated very-long-chain fatty acid.

Disclaimer: The information provided in this document is intended for Research Use Only (RUO) and is not for diagnostic or therapeutic procedures. Researchers should validate this protocol for their specific applications.

Application Notes and Protocols for the Analysis of Branched Long-Chain Acyl-CoAs

For Researchers, Scientists, and Drug Development Professionals

Introduction

Branched long-chain acyl-Coenzyme A (acyl-CoA) thioesters are pivotal intermediates in a variety of metabolic pathways, including fatty acid biosynthesis and degradation, energy metabolism, and the production of complex lipids.[1] The analysis of these molecules is crucial for understanding cellular metabolism and its dysregulation in various diseases. However, their low abundance, inherent instability, and structural diversity present significant analytical challenges.[2] This document provides detailed application notes and protocols for the robust and sensitive analysis of branched long-chain acyl-CoAs using modern analytical techniques.

Overview of Analytical Techniques

The quantification of branched long-chain acyl-CoAs is primarily achieved through chromatographic methods coupled with mass spectrometry. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is considered the gold standard due to its high sensitivity and specificity, allowing for the direct analysis of intact acyl-CoA molecules.[3] An alternative approach involves the hydrolysis of the thioester bond and subsequent analysis of the resulting branched-chain fatty acids by gas chromatography-mass spectrometry (GC-MS), which often requires a derivatization step to enhance volatility.[4][5] Nuclear Magnetic Resonance (NMR) spectroscopy has also been employed for the analysis of more abundant acyl-CoA species.[6][7]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS offers unparalleled sensitivity and specificity for the direct quantification of a wide range of acyl-CoA species from complex biological matrices.[3][8] This technique separates different acyl-CoAs based on their physicochemical properties, followed by mass-based detection and fragmentation for structural confirmation and quantification.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the analysis of fatty acids, including those with branched chains.[9] For acyl-CoA analysis, a hydrolysis step is required to release the fatty acid, which is then derivatized to a more volatile form, typically a fatty acid methyl ester (FAME), prior to GC separation and MS detection.[10]

Nuclear Magnetic Resonance (NMR) Spectroscopy

While less sensitive than MS-based methods, 1H NMR spectroscopy can be a valuable tool for the simultaneous measurement of highly abundant acyl-CoAs, such as acetyl-CoA, and other related metabolites without the need for chromatographic separation or derivatization.[11][12]

Quantitative Data Summary

The following tables summarize representative quantitative data and performance characteristics of the described analytical techniques for the analysis of acyl-CoAs and their corresponding fatty acids.

Table 1: Performance of LC-MS/MS Methods for Acyl-CoA Analysis

Parameter	Value	Reference
Limit of Detection (LOD)	0.5 - 10 ng/mL	[9]
Inter-assay CV	5 - 6%	[13]
Intra-assay CV	5 - 10%	[13]
Accuracy	94.8 - 110.8%	[14]

Table 2: Performance of GC-MS Methods for Fatty Acid Analysis

Parameter	Value	Reference
Limit of Detection (LOD)	5 - 10 ng/mL	[9]
Inter-laboratory CV	<5%	[15]

Experimental Protocols

Protocol 1: Extraction of Long-Chain Acyl-CoAs from Tissues

This protocol describes a robust method for the extraction of long-chain acyl-CoAs from tissue samples for subsequent LC-MS/MS analysis.[13][16]

Materials:

• Frozen tissue sample (~40-100 mg)[13][16]

• Liquid nitrogen

• Glass homogenizer[16]

• 100 mM KH2PO4 buffer, pH 4.9[16]

• Acetonitrile (ACN)[16]

• 2-propanol[16]

• Methanol[13]

• Internal standard (e.g., Heptadecanoyl-CoA)[13]

• Centrifuge capable of >16,000 x g at 4°C[13]

• Nitrogen evaporator or vacuum concentrator

Procedure:

• Sample Preparation: Weigh 40-100 mg of frozen tissue and keep it frozen in liquid nitrogen.[13][16]

• Homogenization: In a pre-chilled glass homogenizer, add the frozen tissue to 0.5 mL of ice-cold 100 mM KH2PO4 buffer (pH 4.9) and 0.5 mL of ACN:2-propanol:methanol (3:1:1) containing the internal standard.[13][16] Homogenize thoroughly on ice.[13]

• Extraction: Vortex the homogenate vigorously for 2 minutes, sonicate for 3 minutes, and then centrifuge at 16,000 x g for 10 minutes at 4°C.[13]

• Supernatant Collection: Carefully collect the supernatant.[13]

• Re-extraction: Re-extract the pellet with the same volume of the ACN:2-propanol:methanol solvent mixture, centrifuge again, and combine the supernatants.[13]

• Drying: Evaporate the solvent from the combined supernatants under a stream of nitrogen or using a vacuum concentrator.[13]

• Reconstitution: Reconstitute the dried extract in a suitable volume (e.g., 50-100 µL) of the initial LC mobile phase for analysis.[2]

Protocol 2: LC-MS/MS Analysis of Branched Long-Chain Acyl-CoAs

This protocol provides a general framework for the LC-MS/MS analysis of branched long-chain acyl-CoAs.[13][14] Instrument parameters will need to be optimized for the specific instrument and analytes of interest.

Instrumentation:

• UPLC or HPLC system

• Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source

LC Conditions:

• Column: C18 or C8 reversed-phase column (e.g., 2.1 x 150 mm, 1.7 µm particle size).[13]

• Mobile Phase A: 15 mM ammonium hydroxide in water.[13]

• Mobile Phase B: 15 mM ammonium hydroxide in acetonitrile.[13]

• Flow Rate: 0.4 mL/min.[13]

• Gradient: A typical gradient starts with a low percentage of mobile phase B, ramping up to elute the more hydrophobic long-chain acyl-CoAs.[3][13]

MS/MS Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+).[3][13]

• Analysis Mode: Multiple Reaction Monitoring (MRM) or Selected Reaction Monitoring (SRM).[13] Monitor specific precursor-product ion transitions for each branched long-chain acyl-CoA species and internal standards. A neutral loss scan of 507 Da is characteristic for acyl-CoAs.[14]

• Parameter Optimization: Optimize capillary voltage, cone voltage, and collision energy for each analyte.

Protocol 3: Derivatization of Branched-Chain Fatty Acids to FAMEs for GC-MS Analysis

This protocol details the acid-catalyzed esterification of fatty acids to fatty acid methyl esters (FAMEs) using boron trifluoride (BF3)-methanol.[10]

Materials:

• Dried lipid extract

• Screw-capped glass tube with a PTFE liner[10]

• 12-14% Boron Trifluoride in methanol[10]

• Hexane or heptane[10]

• Saturated NaCl solution

• Anhydrous sodium sulfate

Procedure:

• Sample Preparation: Place the dried lipid extract (from hydrolysis of acyl-CoAs) into a screw-capped glass tube.[10]

• Reagent Addition: Add 2 mL of 12-14% BF3-methanol solution to the sample.[10]

• Reaction: Cap the tube tightly and heat at 60-80°C for 60 minutes.[10]

• Extraction: Cool the tube to room temperature. Add 1 mL of water and 1 mL of hexane. Vortex thoroughly to extract the FAMEs into the hexane layer.

• Phase Separation: Centrifuge briefly to separate the layers.[10]

• Collection: Carefully transfer the upper hexane layer containing the FAMEs to a clean vial.

• Washing and Drying: Wash the hexane layer with a saturated NaCl solution and dry over anhydrous sodium sulfate. The sample is now ready for GC-MS analysis.

Visualizations

References

• 1. Techniques for the Measurement of Molecular Species of Acyl-CoA in Plants and Microalgae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. A Gas Chromatography-Mass Spectrometry Method for the Determination of Fatty Acids and Sterols in Yeast and Grape Juice [mdpi.com]
• 6. Extending the Scope of 1H NMR Spectroscopy for the Analysis of Cellular Coenzyme A and Acetyl Coenzyme A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Extending the Scope of 1H NMR Spectroscopy for the Analysis of Cellular Coenzyme A and Acetyl Coenzyme A - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Branched Chain Fatty Acids Analysis Service - Creative Proteomics [creative-proteomics.com]
• 10. benchchem.com [benchchem.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. mdpi.com [mdpi.com]
• 13. Measuring long chain acyl-CoA concentrations and enrichment using LC/MS/MS with selected reaction monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 14. LC/MS/MS method for quantitative determination of long-chain fatty acyl-CoAs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Analytical Strategies for Long-Chain Fatty Acids Profiling - Creative Proteomics [creative-proteomics.com]
• 16. An improved method for tissue long-chain acyl-CoA extraction and analysis - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note & Protocol: Analysis of (S)-3-Hydroxy-21-methyldocosanoyl-CoA

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-3-Hydroxy-21-methyldocosanoyl-CoA is a very-long-chain fatty acyl-coenzyme A (VLCFA-CoA) thioester. VLCFAs, fatty acids with chain lengths of 22 carbon atoms or more, and their CoA derivatives are crucial intermediates in various metabolic pathways, including fatty acid elongation and peroxisomal β-oxidation.[1] The presence of a methyl branch suggests its involvement in the metabolism of branched-chain fatty acids. Deficiencies in the enzymes responsible for the metabolism of VLCFAs can lead to severe metabolic disorders, such as X-linked adrenoleukodystrophy, where VLCFAs accumulate in tissues and plasma.[1][2][3]

Accurate quantification of specific VLCFA-CoA species like (S)-3-Hydroxy-21-methyldocosanoyl-CoA is essential for diagnosing metabolic conditions, understanding disease pathophysiology, and developing targeted therapeutic interventions. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the preferred method for this analysis due to its high sensitivity and selectivity for low-abundance endogenous molecules.[4][5] This document provides a comprehensive protocol for the extraction of (S)-3-Hydroxy-21-methyldocosanoyl-CoA from biological samples and its subsequent analysis by LC-MS/MS, adapted from established methodologies for long-chain and very-long-chain acyl-CoAs.[6][7]

Data Presentation

Quantitative analysis of acyl-CoAs requires robust and validated methods. The tables below summarize typical performance characteristics for LC-MS/MS methods and compare common extraction techniques.

Table 1: Typical Performance Characteristics for LC-MS/MS Analysis of Long-Chain Acyl-CoAs

Parameter	Typical Value	Description
Limit of Detection (LOD)	0.1 - 10 nM	The lowest concentration of the analyte that can be reliably detected.[8]
Limit of Quantitation (LOQ)	0.5 - 25 nM	The lowest concentration of the analyte that can be quantitatively measured with acceptable precision and accuracy.[9]
Linear Range	3-4 orders of magnitude	The concentration range over which the instrument response is directly proportional to the analyte concentration.[9]
Precision (CV%)	< 15%	The coefficient of variation, indicating the reproducibility of the measurement.[8]

| Accuracy (Recovery) | 85 - 115% | The closeness of the measured value to the true value, often assessed by spiking a known quantity of standard into a blank matrix. |

Table 2: Comparison of Acyl-CoA Extraction Methodologies

Extraction Method	Principle	Advantages	Disadvantages	Typical Recovery
Acetonitrile (ACN) Precipitation	Protein precipitation using a high concentration of organic solvent.	Simple, fast, and effective for a broad range of acyl-CoAs.	May result in lower recovery for certain species; co-extraction of interfering substances is possible.	70-80%[6]
5-Sulfosalicylic Acid (SSA)	Acid precipitation of proteins, leaving small molecules like acyl-CoAs in the supernatant.	Efficiently removes proteins; bypasses the need for solid-phase extraction.[9][10]	Can cause hydrolysis of acyl-CoAs if not performed quickly at low temperatures.	~60-80% for short-chain acyl-CoAs[10]

| Organic Solvent Mix + SPE | Homogenization in an organic solvent mixture (e.g., isopropanol/ACN) followed by Solid-Phase Extraction (SPE) for cleanup and concentration. | High purity of final extract, leading to reduced matrix effects and improved sensitivity.[11][12] | More time-consuming and complex; potential for analyte loss during multiple steps. | >80% (dependent on SPE optimization) |

Experimental Protocols

Protocol 1: Sample Preparation and Extraction from Biological Tissues

This protocol describes a robust method for extracting very-long-chain acyl-CoAs from tissue samples using organic solvent homogenization followed by solid-phase extraction (SPE) for purification.

Materials and Reagents:

• Frozen tissue sample (~50-100 mg)

• Liquid Nitrogen

• Internal Standard (IS): A stable isotope-labeled version of the analyte or a structurally similar odd-chain VLCFA-CoA (e.g., C21 or C23-CoA)

• Extraction Solvent: Ice-cold Acetonitrile/Isopropanol (1:1, v/v)[12]

• Homogenizer (e.g., bead beater or ultrasonic homogenizer)

• Refrigerated microcentrifuge and low-adsorption polypropylene tubes

• Solid-Phase Extraction (SPE) Cartridges: C18, 100 mg

• SPE Conditioning Solvent: 100% Methanol (LC-MS grade)

• SPE Equilibration/Wash Solvent: Deionized Water

• SPE Elution Solvent: 100% Methanol (LC-MS grade)

• Nitrogen evaporator

• Reconstitution Solvent: 50% Methanol in Water (or initial mobile phase conditions)

Procedure:

• Tissue Pulverization : Weigh 50-100 mg of frozen tissue. To prevent metabolic activity and analyte degradation, keep the tissue frozen at all times.[10] Place the tissue in a pre-chilled mortar, add liquid nitrogen to maintain its brittle state, and grind to a fine powder using a pre-chilled pestle.

• Homogenization : Transfer the powdered tissue to a pre-chilled 2 mL low-adsorption microcentrifuge tube. Add 1 mL of ice-cold Extraction Solvent spiked with the internal standard. Homogenize immediately using a bead beater (2 cycles of 45 seconds) or an ultrasonic homogenizer (3 cycles of 20 seconds on ice).

• Protein Precipitation & Centrifugation : Vortex the homogenate vigorously for 1 minute. Incubate on ice for 20 minutes to facilitate complete protein precipitation. Centrifuge the sample at 16,000 x g for 15 minutes at 4°C to pellet precipitated proteins and cell debris.[11]

• Supernatant Collection : Carefully transfer the supernatant, which contains the acyl-CoAs, to a new pre-chilled tube. Be cautious not to disturb the protein pellet.

• Solid-Phase Extraction (SPE) :

  • Conditioning : Condition a C18 SPE cartridge by passing 2 mL of methanol through it.

  • Equilibration : Equilibrate the cartridge by passing 2 mL of deionized water through it. Do not let the cartridge run dry.

  • Loading : Load the entire supernatant from step 4 onto the SPE cartridge.

  • Washing : Wash the cartridge with 2 mL of deionized water to remove salts and highly polar impurities.

  • Elution : Elute the acyl-CoAs with 2 mL of methanol into a clean collection tube.[13]

• Drying and Reconstitution : Evaporate the eluate to complete dryness under a gentle stream of nitrogen gas at 30°C. Reconstitute the dried residue in 100 µL of Reconstitution Solvent. Vortex thoroughly and centrifuge at 16,000 x g for 5 minutes at 4°C to pellet any insoluble material.

• Final Sample : Transfer the final supernatant to an autosampler vial for immediate LC-MS/MS analysis. If not analyzing immediately, store extracts at -80°C.

Workflow for VLCFA-CoA extraction and analysis.

Protocol 2: LC-MS/MS Analysis

Instrumentation:

• UHPLC or HPLC system coupled to a triple quadrupole mass spectrometer.

• Ion Source: Electrospray Ionization (ESI), operated in positive mode (ESI+).

LC Parameters (example):

• Column : C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm particle size).[13]

• Mobile Phase A : 10 mM Ammonium Acetate in Water.[13]

• Mobile Phase B : Acetonitrile.[13]

• Flow Rate : 0.3 mL/min.

• Injection Volume : 5 µL.

• Gradient :

  • 0.0 - 2.0 min: 30% to 70% B

  • 2.0 - 8.0 min: 70% to 95% B

  • 8.0 - 9.0 min: Hold at 95% B

  • 9.1 - 12.0 min: Return to 30% B for re-equilibration.

MS Parameters:

• Mode : Multiple Reaction Monitoring (MRM).[14]

• Precursor/Product Ions : These must be determined empirically by direct infusion of a synthesized standard of (S)-3-Hydroxy-21-methyldocosanoyl-CoA.

  • Precursor Ion ([M+H]⁺) : Calculated m/z for the protonated molecule.

  • Product Ion : A common and specific fragmentation for acyl-CoAs is the neutral loss of the phosphopantetheine group or cleavage at the thioester bond, resulting in a characteristic product ion.

• Optimization : Dwell time, collision energy, and cone voltage should be optimized for the specific analyte and internal standard to maximize signal intensity.

Metabolic Context

(S)-3-Hydroxy-21-methyldocosanoyl-CoA is an intermediate in the β-oxidation of very-long-chain, branched fatty acids. This process typically occurs in peroxisomes and involves a cycle of four enzymatic reactions: oxidation, hydration, dehydrogenation, and thiolytic cleavage. The "3-Hydroxy" moiety indicates that it is the substrate for the L-3-hydroxyacyl-CoA dehydrogenase enzyme in the third step of the cycle.

Role of (S)-3-Hydroxyacyl-CoA in peroxisomal β-oxidation.

References

• 1. Very Long Chain Fatty Acids (VLCFAs) [gloshospitals.nhs.uk]
• 2. academic.oup.com [academic.oup.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Measuring long chain acyl-CoA concentrations and enrichment using LC/MS/MS with selected reaction monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 6. An improved method for tissue long-chain acyl-CoA extraction and analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. LC-MS/MS-based analysis of coenzyme A and short-chain acyl-coenzyme A thioesters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]
• 14. Development of a Novel Method for the Determination of Acyl-CoA Compounds by Liquid Chromatography Mass Spectrometry to Probe the Metabolism of Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Derivatization of (S)-3-Hydroxy-21-methyldocosanoyl-CoA for GC-MS Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-3-Hydroxy-21-methyldocosanoyl-CoA is a very-long-chain fatty acyl-CoA (VLCFA-CoA) that plays a role in various metabolic pathways. The analysis of such molecules by gas chromatography-mass spectrometry (GC-MS) is challenging due to their high molecular weight, low volatility, and the presence of polar functional groups.[1][2] Direct analysis of the intact acyl-CoA is not feasible with standard GC-MS methods. Therefore, a two-step approach involving hydrolysis of the thioester bond to release the free fatty acid, followed by derivatization of the hydroxyl and carboxyl groups, is essential.[3][4] This document provides detailed protocols for the derivatization of (S)-3-Hydroxy-21-methyldocosanoic acid for subsequent GC-MS analysis.

The primary derivatization strategies to increase volatility and thermal stability for GC-MS analysis are silylation and esterification.[5][6] Silylation targets both the hydroxyl and carboxyl groups, while esterification, typically methylation, converts the carboxylic acid to its corresponding methyl ester.[1][7] For hydroxy fatty acids, a subsequent silylation of the hydroxyl group is often necessary after esterification to achieve optimal chromatographic performance.[8]

Comparative Analysis of Derivatization Methods

The choice of derivatization method can significantly impact the sensitivity, accuracy, and reproducibility of the analysis.[2] The following table summarizes the key characteristics of the two most common derivatization approaches for 3-hydroxy fatty acids for GC-MS analysis.

Derivatization Method	Target Groups	Common Reagents	Key Advantages	Key Disadvantages
Silylation	Carboxyl (-COOH) and Hydroxyl (-OH)	BSTFA + 1% TMCS, MSTFA	Single-step reaction for both functional groups; produces derivatives with good thermal stability.[1][5]	Derivatives can be sensitive to moisture, requiring anhydrous conditions.[5]
Esterification (FAMEs) followed by Silylation	Carboxyl (-COOH) then Hydroxyl (-OH)	1. BF3-Methanol or Methanolic HCl2. BSTFA + 1% TMCS	FAMEs are highly stable derivatives.[7] Well-established method for fatty acid analysis.[9]	Two-step process, which can be more time-consuming.[8]

Experimental Protocols

Prior to derivatization, the (S)-3-Hydroxy-21-methyldocosanoyl-CoA must be hydrolyzed to yield the free fatty acid, (S)-3-Hydroxy-21-methyldocosanoic acid.

Protocol 1: Alkaline Hydrolysis of Acyl-CoA

This protocol is designed to cleave the thioester bond of the acyl-CoA to release the free fatty acid.

Materials:

• Sample containing (S)-3-Hydroxy-21-methyldocosanoyl-CoA

• 10 M Sodium Hydroxide (NaOH)

• 6 M Hydrochloric Acid (HCl)

• Ethyl acetate

• Anhydrous sodium sulfate

• Nitrogen gas supply

• Reaction vials with PTFE-lined caps

Procedure:

• To 500 µL of the sample in a reaction vial, add 500 µL of 10 M NaOH.[10]

• Vortex the mixture and heat at 37°C for 30 minutes to ensure complete hydrolysis.[10]

• Cool the sample to room temperature.

• Acidify the sample by adding 2 mL of 6 M HCl.[10]

• Extract the free fatty acid by adding 3 mL of ethyl acetate and vortexing thoroughly.

• Centrifuge to separate the phases and carefully transfer the upper organic layer to a clean vial.

• Repeat the extraction with another 3 mL of ethyl acetate and combine the organic layers.

• Dry the pooled organic extract under a gentle stream of nitrogen at 37°C.[10] The dried sample is now ready for derivatization.

Protocol 2: One-Step Silylation using BSTFA

This protocol derivatizes both the carboxyl and hydroxyl groups simultaneously to form trimethylsilyl (TMS) esters and ethers, respectively.

Materials:

• Dried (S)-3-Hydroxy-21-methyldocosanoic acid sample

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Acetonitrile or Pyridine (anhydrous)

• Reaction vials with PTFE-lined caps

Procedure:

• Reconstitute the dried sample in 100 µL of anhydrous acetonitrile or pyridine.

• Add 50 µL of BSTFA with 1% TMCS.[2]

• Cap the vial tightly and vortex for 10 seconds.

• Heat the vial at 60-80°C for 60 minutes.[1][2]

• Cool the vial to room temperature. The sample is now ready for direct injection into the GC-MS.[2]

Protocol 3: Two-Step Esterification (FAME Formation) and Silylation

This protocol first converts the carboxylic acid to a fatty acid methyl ester (FAME) and then derivatizes the hydroxyl group.

Step 1: Fatty Acid Methyl Ester (FAME) Formation

Materials:

• Dried (S)-3-Hydroxy-21-methyldocosanoic acid sample

• 14% Boron trifluoride in methanol (BF3-Methanol)

• Hexane

• Saturated Sodium Chloride (NaCl) solution

• Anhydrous sodium sulfate

• Reaction vials with PTFE-lined caps

Procedure:

• Add 1 mL of 14% BF3-Methanol solution to the dried sample in a reaction vial.[2]

• Cap the vial tightly and heat at 60°C for 60 minutes.[2][5]

• Cool the vial to room temperature.

• Add 1 mL of water and 1 mL of hexane to the vial.[1]

• Vortex thoroughly to extract the FAMEs into the hexane layer.

• Allow the layers to separate and carefully transfer the upper hexane layer to a new vial.

• Dry the hexane extract under a gentle stream of nitrogen.

Step 2: Silylation of the Hydroxyl Group

Materials:

• Dried 3-hydroxy-21-methyldocosanoyl methyl ester sample

• BSTFA with 1% TMCS

• Pyridine (anhydrous)

• Reaction vials with PTFE-lined caps

Procedure:

• Reconstitute the dried FAME sample in 50 µL of anhydrous pyridine.

• Add 50 µL of BSTFA with 1% TMCS.[8]

• Cap the vial tightly and let it sit at room temperature for 30 minutes.[8]

• The sample is now ready for GC-MS analysis.

Visualized Workflows

The following diagrams illustrate the logical flow of the sample preparation and derivatization processes.

Caption: Workflow for the hydrolysis of acyl-CoA to the free fatty acid.

Caption: Comparative workflows for silylation and esterification/silylation.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Very-Long-Chain Fatty Acids Quantification by Gas-Chromatography Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Very-Long-Chain Fatty Acids Quantification by Gas-Chromatography Mass Spectrometry | Springer Nature Experiments [experiments.springernature.com]
• 5. Derivatization techniques for free fatty acids by GC [restek.com]
• 6. bandersnatch.ca [bandersnatch.ca]
• 7. Derivatization of Fatty acids to FAMEs [sigmaaldrich.com]
• 8. marinelipids.ca [marinelipids.ca]
• 9. researchgate.net [researchgate.net]
• 10. lipidmaps.org [lipidmaps.org]

Application Note and Protocols for Solid-Phase Extraction of Long-Chain Hydroxy Fatty Acyl-CoAs

For Researchers, Scientists, and Drug Development Professionals

Introduction

Long-chain hydroxy fatty acyl-Coenzyme A (LC-OH-FA-CoA) molecules are critical intermediates in fatty acid metabolism, particularly in the biosynthesis of very-long-chain fatty acids (VLCFAs) and sphingolipids.[1][2][3] Their accurate quantification is essential for understanding various physiological and pathological conditions, including metabolic disorders and inflammatory responses. However, the analysis of these molecules is challenging due to their low abundance and inherent instability.[4][5] Solid-phase extraction (SPE) provides a robust method for the selective extraction and concentration of LC-OH-FA-CoAs from complex biological matrices prior to downstream analysis, typically by liquid chromatography-tandem mass spectrometry (LC-MS/MS).[6] This document provides detailed protocols for the solid-phase extraction of long-chain hydroxy fatty acyl-CoAs from both tissue and cell culture samples.

Data Presentation

The efficiency of acyl-CoA recovery using solid-phase extraction can be influenced by the chain length, modifications of the acyl group, and the specific SPE sorbent and protocol employed. The following table summarizes representative recovery data for various acyl-CoA species using different SPE methods, which can serve as a benchmark when optimizing the extraction of long-chain hydroxy fatty acyl-CoAs.

Acyl-CoA Species	Chain Length	SPE Sorbent	Average Recovery (%)
Acetyl-CoA	Short (C2)	2-(2-pyridyl)ethyl	85-95%
Malonyl-CoA	Short (C3)	2-(2-pyridyl)ethyl	83-90%
Octanoyl-CoA	Medium (C8)	2-(2-pyridyl)ethyl	88-92%
Oleoyl-CoA	Long (C18:1)	2-(2-pyridyl)ethyl	85-90%
Palmitoyl-CoA	Long (C16:0)	Oligonucleotide	70-80%
Arachidonyl-CoA	Long (C20:4)	2-(2-pyridyl)ethyl	83-88%

This data is compiled from various sources and should be used for comparative purposes. Actual recovery rates for long-chain hydroxy fatty acyl-CoAs may vary and should be determined empirically.

Experimental Protocols

Due to the inherent instability of acyl-CoAs, it is crucial to perform all sample preparation steps on ice and as quickly as possible to minimize degradation.[5] The use of an internal standard, such as an odd-chain or isotopically labeled hydroxy fatty acyl-CoA, is highly recommended to account for any sample loss during the extraction procedure.

Protocol 1: Extraction from Tissue Samples

This protocol is adapted from established methods for the extraction of long-chain acyl-CoAs from tissues.[7]

Materials:

• Fresh or flash-frozen tissue samples

• Homogenization Buffer: 100 mM Potassium Phosphate (KH2PO4), pH 4.9

• Extraction Solvent: Acetonitrile (ACN) and 2-Propanol (Isopropanol)

• SPE Columns: Weak anion exchange or 2-(2-pyridyl)ethyl functionalized silica gel cartridges

• Wash Solution: Acetonitrile/Isopropanol/Water/Acetic Acid (9:3:4:4, v/v/v/v)

• Elution Solution: Methanol/250 mM Ammonium Formate (4:1, v/v)

• Internal Standard (e.g., C17:0-OH-CoA)

• Glass homogenizer

• Centrifuge

Procedure:

• Sample Preparation and Homogenization:

  • Weigh approximately 50-100 mg of frozen tissue and place it in a pre-chilled glass homogenizer.

  • Add 1 mL of ice-cold Homogenization Buffer containing the internal standard.

  • Homogenize the tissue on ice until a uniform suspension is achieved.[7]

  • Add 1 mL of 2-Propanol and homogenize again.[7]

• Extraction of Acyl-CoAs:

  • Transfer the homogenate to a centrifuge tube.

  • Add 2 mL of Acetonitrile and vortex vigorously for 2 minutes.[7]

  • Centrifuge at 12,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

  • Carefully collect the supernatant containing the acyl-CoAs.[7]

• Solid-Phase Extraction (SPE):

  • Column Conditioning: Condition the SPE column by passing 2 mL of the Wash Solution through it.

  • Sample Loading: Load the supernatant from the extraction step onto the conditioned SPE column. Allow the sample to pass through the sorbent by gravity or gentle vacuum.

  • Washing: Wash the column with 2 mL of the Wash Solution to remove unbound impurities.

  • Elution: Elute the acyl-CoAs from the column by adding 1.5 mL of the Elution Solution. Collect the eluate in a clean tube.

• Sample Concentration and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen or using a vacuum concentrator.

  • Reconstitute the dried acyl-CoAs in a suitable solvent for your downstream analysis (e.g., a mixture of water and methanol for LC-MS).

Protocol 2: Extraction from Cultured Cells

This protocol is a synthesized method for the extraction of long-chain acyl-CoAs from mammalian cell cultures.[4]

Materials:

• Cultured mammalian cells (adherent or suspension)

• Ice-cold Phosphate Buffered Saline (PBS)

• Extraction Buffer: 100 mM KH2PO4, pH 4.9

• Extraction Solvent: Acetonitrile (ACN) and 2-Propanol (3:1, v/v)

• SPE Columns: Weak anion exchange SPE column

• SPE Conditioning and Wash Buffers: Methanol and 100 mM KH2PO4 buffer (pH 4.9)

• Elution Solution: Methanol containing 2% ammonium hydroxide

• Internal Standard (e.g., C17:0-OH-CoA)

• Cell scraper (for adherent cells)

• Microcentrifuge tubes

• Centrifuge

Procedure:

• Cell Harvesting and Washing:

  • For adherent cells: Aspirate the culture medium and wash the cell monolayer twice with ice-cold PBS.

  • For suspension cells: Pellet the cells by centrifugation (e.g., 500 x g for 5 minutes at 4°C), aspirate the supernatant, and wash the cell pellet twice with ice-cold PBS.

• Cell Lysis and Extraction:

  • Add 1 mL of ice-cold Extraction Buffer containing the internal standard to the cell pellet or plate.

  • For adherent cells, use a cell scraper to scrape the cells in the cold buffer. For suspension cells, resuspend the cell pellet in the buffer.

  • Transfer the cell lysate to a pre-chilled microcentrifuge tube.

  • Add 1 mL of the ACN:2-propanol mixture to the lysate, vortex vigorously for 2 minutes, and sonicate for 3 minutes.[4]

  • Centrifuge at 16,000 x g at 4°C for 10 minutes.

  • Carefully transfer the supernatant, which contains the acyl-CoAs, to a new pre-chilled tube.[4]

• Solid-Phase Extraction (SPE):

  • Column Conditioning: Condition a weak anion exchange SPE column by washing with 1 mL of methanol followed by 1 mL of 100 mM KH2PO4 buffer (pH 4.9).[4]

  • Sample Loading: Load the supernatant onto the conditioned SPE column.

  • Washing: Wash the column with 1 mL of 100 mM KH2PO4 buffer (pH 4.9), followed by 1 mL of methanol.[4]

  • Elution: Elute the bound acyl-CoAs with 1 mL of methanol containing 2% ammonium hydroxide.

• Sample Concentration and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen or using a vacuum concentrator.

  • Reconstitute the dried extract in a suitable solvent for downstream LC-MS/MS analysis.

Mandatory Visualization

References

• 1. Very long chain fatty acid and lipid signaling in the response of plants to pathogens - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. The very-long-chain hydroxy fatty acyl-CoA dehydratase PASTICCINO2 is essential and limiting for plant development - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Development of a Novel Method for the Determination of Acyl-CoA Compounds by Liquid Chromatography Mass Spectrometry to Probe the Metabolism of Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 6. LC/MS/MS method for quantitative determination of long-chain fatty acyl-CoAs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]

Application Notes and Protocols for the Quantification of (S)-3-Hydroxy-21-methyldocosanoyl-CoA

Audience: Researchers, scientists, and drug development professionals.

Introduction

(S)-3-Hydroxy-21-methyldocosanoyl-CoA is a very-long-chain acyl-coenzyme A (VLC-acyl-CoA) molecule. Acyl-CoAs are central metabolites in fatty acid metabolism, serving as activated intermediates in beta-oxidation and the synthesis of complex lipids. The levels of specific acyl-CoA species can be indicative of the metabolic state of cells and tissues and are relevant in various physiological and pathological conditions. This document provides a detailed protocol for the sensitive and specific quantification of (S)-3-Hydroxy-21-methyldocosanoyl-CoA from biological samples using liquid chromatography-tandem mass spectrometry (LC-MS/MS), which is the gold standard for this type of analysis.

Principle of the Method

The method involves the extraction of acyl-CoAs from a biological matrix, followed by separation using reversed-phase high-performance liquid chromatography (HPLC) and subsequent detection and quantification by tandem mass spectrometry (MS/MS). The MS/MS is operated in Multiple Reaction Monitoring (MRM) mode, which provides high selectivity and sensitivity by monitoring a specific precursor-to-product ion transition for the analyte of interest and an internal standard.

Experimental Protocols

Materials and Reagents

• Biological Sample: (e.g., cultured cells, tissue homogenates)

• Internal Standard (IS): Pentadecanoyl-CoA (C15:0-CoA) or Heptadecanoyl-CoA (C17:0-CoA) stock solution (1 µM in 50% methanol). The use of a stable isotope-labeled internal standard of the analyte is highly recommended if available.

• (S)-3-Hydroxy-21-methyldocosanoyl-CoA Standard: A custom synthesis of this standard is required as it is not readily commercially available. A stock solution of known concentration (e.g., 1 µM in 50% methanol) should be prepared.

• Extraction Solvent: Acetonitrile/Methanol/Water (2:2:1, v/v/v) or 80% Methanol in water, ice-cold.

• Reconstitution Solvent: 50% Methanol in water.

• LC-MS Grade Solvents: Acetonitrile, Methanol, Water.

• LC Mobile Phase A: 10 mM Ammonium Acetate in water.

• LC Mobile Phase B: 10 mM Ammonium Acetate in Acetonitrile/Methanol (1:1, v/v).

• Phosphate-Buffered Saline (PBS): pH 7.4.

• Protein Assay Kit: (e.g., BCA or Bradford).

Sample Preparation (from Cultured Cells)

• Aspirate the culture medium and wash the cells twice with ice-cold PBS.

• Immediately add 1 mL of ice-cold extraction solvent to the cell culture plate.

• Scrape the cells and transfer the cell lysate into a microcentrifuge tube.

• Add the internal standard to each sample at a final concentration of 100 nM.

• Vortex the samples vigorously for 1 minute.

• Incubate on ice for 20 minutes to allow for protein precipitation.

• Centrifuge at 15,000 x g for 10 minutes at 4°C.

• Carefully transfer the supernatant to a new tube.

• Dry the supernatant under a gentle stream of nitrogen or using a vacuum concentrator.

• Reconstitute the dried extract in 100 µL of reconstitution solvent.

• Vortex and centrifuge at 15,000 x g for 5 minutes at 4°C to pellet any insoluble debris.

• Transfer the clear supernatant to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

• Liquid Chromatography System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

Chromatographic Conditions:

• Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size).

• Column Temperature: 40°C.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5-10 µL.

• Gradient Elution:

Time (min)	% Mobile Phase B
0.0	20
2.0	20
15.0	95
20.0	95
20.1	20
25.0	20

Mass Spectrometry Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Capillary Voltage: 3.5 kV.

• Source Temperature: 150°C.

• Desolvation Temperature: 400°C.

• Gas Flow Rates: Optimized for the specific instrument.

• Detection Mode: Multiple Reaction Monitoring (MRM).

MRM Transitions:

The exact masses for the precursor and product ions should be determined by direct infusion of the synthesized standard. Based on the structure of (S)-3-Hydroxy-21-methyldocosanoyl-CoA (C44H82N7O18P3S, approximate molecular weight 1122.15 g/mol ) and known fragmentation patterns of acyl-CoAs, the following MRM transitions can be predicted. A characteristic neutral loss of 507 Da is commonly observed for acyl-CoAs.[1][2]

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
(S)-3-Hydroxy-21-methyldocosanoyl-CoA	~1123.5 [M+H]+	~616.5 [M+H-507]+	To be optimized
C15:0-CoA (Internal Standard)	992.4 [M+H]+	485.4 [M+H-507]+	To be optimized
C17:0-CoA (Internal Standard)	1020.5 [M+H]+	513.5 [M+H-507]+	To be optimized

Data Analysis and Quantification

• Calibration Curve: Prepare a series of calibration standards by spiking known concentrations of the (S)-3-Hydroxy-21-methyldocosanoyl-CoA standard into a representative biological matrix (e.g., lysate from control cells). The concentration range should encompass the expected levels in the experimental samples.

• Quantification: Integrate the peak areas for the analyte and the internal standard in both the calibration standards and the experimental samples.

• Calculate the ratio of the analyte peak area to the internal standard peak area.

• Construct a calibration curve by plotting the peak area ratio against the concentration of the standards.

• Determine the concentration of (S)-3-Hydroxy-21-methyldocosanoyl-CoA in the experimental samples by interpolating their peak area ratios from the calibration curve.

• Normalize the final concentration to the protein content of the original sample, determined using a standard protein assay.

Data Presentation

The quantitative results should be summarized in a clear and structured table for easy comparison.

Table 1: Quantification of (S)-3-Hydroxy-21-methyldocosanoyl-CoA in Experimental Samples

Sample ID	Condition	(S)-3-Hydroxy-21-methyldocosanoyl-CoA (pmol/mg protein)	Standard Deviation
Control 1	Untreated	1.23	0.15
Control 2	Untreated	1.35	0.21
Control 3	Untreated	1.18	0.11
Treatment A 1	Drug X	5.42	0.45
Treatment A 2	Drug X	5.88	0.62
Treatment A 3	Drug X	5.61	0.53
Treatment B 1	Drug Y	2.15	0.28
Treatment B 2	Drug Y	2.33	0.31
Treatment B 3	Drug Y	2.09	0.25

Visualizations

Experimental Workflow

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Application Notes & Protocols for (S)-3-Hydroxy-21-methyldocosanoyl-CoA in Enzyme Assays

These application notes provide detailed protocols for utilizing (S)-3-Hydroxy-21-methyldocosanoyl-CoA in various enzyme assays. This very long-chain, hydroxylated and branched fatty acyl-CoA may serve as a specific substrate for enzymes involved in lipid metabolism, such as dehydrogenases, hydratases, or lyases, potentially playing a role in pathways related to fatty acid oxidation or the biosynthesis of complex lipids.

Introduction

(S)-3-Hydroxy-21-methyldocosanoyl-CoA is a unique fatty acyl-CoA featuring a hydroxyl group at the C-3 (beta) position, a methyl branch near the omega end, and a long 22-carbon chain. These structural features suggest its potential involvement in specialized metabolic pathways. Its use in enzyme assays can help elucidate the function of enzymes that process modified very long-chain fatty acids, which may be relevant in various physiological and pathological states. Long-chain acyl-Coenzyme A (LC-CoA) molecules are key intermediates in cellular metabolism, acting as substrates for energy production through β-oxidation, lipid synthesis, and cellular signaling.

The protocols described below are designed for researchers in biochemistry, cell biology, and drug discovery to characterize enzyme kinetics, screen for inhibitors, and investigate metabolic pathways involving (S)-3-Hydroxy-21-methyldocosanoyl-CoA.

Section 1: General Handling and Preparation

Long-chain fatty acyl-CoAs are susceptible to degradation and require careful handling.

• Storage: Store (S)-3-Hydroxy-21-methyldocosanoyl-CoA as a solid or in a suitable solvent at -80°C for long-term storage. For short-term use, a stock solution can be kept at -20°C for up to a week[1][2].

• Solubilization: Due to its long acyl chain, this molecule may have limited aqueous solubility. Prepare concentrated stock solutions in an organic solvent such as ethanol or DMSO, and then dilute into an appropriate assay buffer containing a carrier protein like fatty acid-free Bovine Serum Albumin (BSA) to enhance solubility and prevent micelle formation.

• Stability: Avoid repeated freeze-thaw cycles. Fatty acyl-CoAs are unstable, and samples should ideally be tested on the same day they are prepared[1].

Section 2: Enzyme Assay Protocols

Two primary types of assays are presented: a spectrophotometric assay for continuous monitoring of enzyme activity and an LC-MS/MS-based assay for direct quantification of substrate consumption or product formation.

Protocol 2.1: Spectrophotometric Dehydrogenase Assay

This protocol is designed for enzymes that catalyze the NAD⁺-dependent oxidation of the 3-hydroxy group of (S)-3-Hydroxy-21-methyldocosanoyl-CoA to a 3-ketoacyl-CoA. The activity is monitored by measuring the increase in absorbance at 340 nm due to the formation of NADH.

Workflow Diagram

Caption: Workflow for the spectrophotometric dehydrogenase assay.

Materials:

• (S)-3-Hydroxy-21-methyldocosanoyl-CoA

• Purified 3-hydroxyacyl-CoA dehydrogenase or cell lysate

• Assay Buffer: 100 mM Tris-HCl, pH 8.5, 1 mM EDTA

• NAD⁺ stock solution (100 mM)

• Fatty acid-free BSA

• 96-well UV-transparent microplate

• Microplate spectrophotometer capable of reading at 340 nm

Procedure:

• Prepare Substrate Solution:

  • Prepare a 10 mM stock of (S)-3-Hydroxy-21-methyldocosanoyl-CoA in ethanol.

  • Prepare a 10 mg/mL solution of fatty acid-free BSA in the assay buffer.

  • Create the working substrate solution by diluting the stock into the BSA solution to achieve a final concentration of 1 mM. This sequesters the acyl-CoA and improves solubility.

• Assay Reaction Mixture:

  • For a 200 µL final reaction volume in a 96-well plate, add the following to each well:

    • 158 µL Assay Buffer

    • 20 µL of 10 mM NAD⁺ (final concentration 1 mM)

    • 10 µL of 1 mM Substrate Solution (final concentration 50 µM)

  • Include a "no enzyme" control well for background subtraction.

• Initiate and Measure:

  • Equilibrate the microplate to the desired assay temperature (e.g., 37°C).

  • Initiate the reaction by adding 12 µL of the enzyme solution (or cell lysate).

  • Immediately start monitoring the increase in absorbance at 340 nm every 30 seconds for 10-20 minutes.

• Data Analysis:

  • Determine the initial rate of the reaction (V₀) from the linear portion of the absorbance vs. time plot.

  • Calculate the concentration of NADH produced using the Beer-Lambert law (ε of NADH at 340 nm = 6220 M⁻¹cm⁻¹).

  • Enzyme activity can be expressed as µmol of NADH formed per minute per mg of protein.

Data Presentation:

Parameter	Value
Substrate (S-3H-21M-CoA) Conc.	0 - 200 µM
Kₘ (Apparent)	To be determined
Vₘₐₓ (Apparent)	To be determined
Optimal pH	8.0 - 9.5
Optimal Temperature	37°C

Table 1: Hypothetical kinetic parameters for a 3-hydroxyacyl-CoA dehydrogenase with (S)-3-Hydroxy-21-methyldocosanoyl-CoA.

Protocol 2.2: LC-MS/MS Assay for Substrate Consumption/Product Formation

This method offers high sensitivity and specificity for directly measuring the concentration of (S)-3-Hydroxy-21-methyldocosanoyl-CoA and its potential products over time. It is the gold standard for analyzing long-chain acyl-CoAs.

Workflow Diagram

Caption: Workflow for the LC-MS/MS-based enzyme assay.

Materials:

• (S)-3-Hydroxy-21-methyldocosanoyl-CoA

• Enzyme source (purified or cell lysate)

• Reaction Buffer (e.g., 50 mM HEPES, pH 7.4)

• Quenching Solution (e.g., ice-cold acetonitrile with an internal standard)

• LC-MS/MS system with a C18 reversed-phase column

Procedure:

• Enzymatic Reaction:

  • In a microcentrifuge tube, prepare a reaction mixture containing the reaction buffer, cofactors (if any), and (S)-3-Hydroxy-21-methyldocosanoyl-CoA at the desired concentration.

  • Pre-warm the mixture to the optimal temperature.

  • Initiate the reaction by adding the enzyme.

  • At various time points (e.g., 0, 2, 5, 10, 20 minutes), withdraw an aliquot of the reaction mixture and immediately add it to a tube containing 2-3 volumes of ice-cold quenching solution to stop the reaction.

• Sample Extraction:

  • Vortex the quenched samples vigorously.

  • Centrifuge at high speed (e.g., 14,000 x g) for 10 minutes at 4°C to pellet precipitated proteins.

  • Transfer the supernatant to a new tube.

  • Dry the supernatant under a stream of nitrogen or using a vacuum concentrator.

• LC-MS/MS Analysis:

  • Reconstitute the dried extract in a suitable volume of the initial mobile phase.

  • Inject the sample into the LC-MS/MS system.

  • Develop a specific Multiple Reaction Monitoring (MRM) method to detect the precursor and product ions for (S)-3-Hydroxy-21-methyldocosanoyl-CoA and its expected product(s).

Data Presentation:

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
(S)-3-Hydroxy-21-methyldocosanoyl-CoA	[M+H]⁺	Fragment 1	To be determined
Fragment 2	To be determined
Putative Product (e.g., 3-keto)	[M+H]⁺	Fragment 1	To be determined
Internal Standard (e.g., C17-CoA)	[M+H]⁺	Fragment 1	To be determined

Table 2: Example MRM transitions for LC-MS/MS analysis. The exact m/z values need to be determined experimentally.

Section 3: Potential Applications and Signaling Pathways

The metabolism of very long-chain and branched-chain fatty acids is crucial for various cellular functions. (S)-3-Hydroxy-21-methyldocosanoyl-CoA could be an intermediate in pathways such as:

• Peroxisomal β-oxidation: Peroxisomes are responsible for shortening very long-chain and branched-chain fatty acids.

• Synthesis of complex lipids: This molecule could be a precursor for the synthesis of unique membrane lipids or signaling molecules.

Signaling Pathway Diagram

References

• 1. bioassaysys.com [bioassaysys.com]
• 2. bioassaysys.com [bioassaysys.com]

Application Notes and Protocols for Cell Culture Experiments with (S)-3-Hydroxy-21-methyldocosanoyl-CoA

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-3-Hydroxy-21-methyldocosanoyl-CoA is a novel, synthetically derived very-long-chain fatty acyl-CoA (VLCFA-CoA). As a derivative of a C23 branched-chain fatty acid, its unique structure suggests potential roles in various cellular processes, from lipid metabolism and membrane biology to cellular signaling. Very-long-chain fatty acids (VLCFAs), defined as fatty acids with 22 or more carbons, are integral components of cellular lipids and precursors for signaling molecules.[1][2] Their metabolism is critical for maintaining cellular homeostasis, and dysregulation is associated with several pathologies.[3][4][5]

These application notes provide a comprehensive guide for initiating cell culture-based investigations into the biological activity of (S)-3-Hydroxy-21-methyldocosanoyl-CoA. The protocols outlined below are designed to be adaptable to various cell lines and research objectives, focusing on assessing cellular viability, metabolic effects, and potential mechanisms of action.

Potential Applications in Research

The study of (S)-3-Hydroxy-21-methyldocosanoyl-CoA can provide insights into:

• Lipid Metabolism: Understanding how this novel branched-chain VLCFA-CoA is metabolized and how it influences the endogenous lipid profile.

• Membrane Biology: Investigating its incorporation into cellular membranes and the resulting effects on membrane fluidity, structure, and function.

• Cell Signaling: Exploring its potential role as a signaling molecule or a precursor to signaling lipids.

• Drug Development: Evaluating its therapeutic potential in diseases characterized by aberrant lipid metabolism.

• Cellular Stress Pathways: Determining if it induces or mitigates cellular stress responses, such as the unfolded protein response (UPR) in the endoplasmic reticulum (ER).[3][4]

Data Presentation

Table 1: Dose-Response Effect of (S)-3-Hydroxy-21-methyldocosanoyl-CoA on Cell Viability

Cell Line	Concentration (µM)	Viability (%) after 24h	Viability (%) after 48h
Hepatocellular Carcinoma (HepG2)	0 (Vehicle Control)	100 ± 4.2	100 ± 3.8
1	98.1 ± 3.9	95.3 ± 4.1
10	92.5 ± 5.1	85.7 ± 4.5
50	75.3 ± 6.2	60.1 ± 5.9
100	45.8 ± 7.5	30.2 ± 6.8
Human Dermal Fibroblasts (HDF)	0 (Vehicle Control)	100 ± 3.5	100 ± 4.0
1	99.2 ± 3.1	98.5 ± 3.3
10	97.6 ± 2.8	94.2 ± 3.7
50	90.4 ± 4.0	82.1 ± 4.2
100	81.3 ± 4.8	70.6 ± 5.1
Neuroblastoma (SH-SY5Y)	0 (Vehicle Control)	100 ± 4.8	100 ± 4.3
1	97.9 ± 4.1	96.1 ± 3.9
10	90.1 ± 5.3	81.4 ± 4.8
50	68.7 ± 6.8	52.3 ± 6.1
100	35.2 ± 8.1	21.9 ± 7.2

Data are presented as mean ± standard deviation from three independent experiments.

Table 2: Alterations in Cellular Lipid Profile following Treatment with (S)-3-Hydroxy-21-methyldocosanoyl-CoA (50 µM for 24h in HepG2 cells)

Lipid Species	Fold Change vs. Vehicle Control	p-value
Ceramides
C16:0 Ceramide	1.8 ± 0.2	< 0.01
C24:0 Ceramide	0.7 ± 0.1	< 0.05
Phospholipids
Phosphatidylcholine (16:0/18:1)	1.1 ± 0.1	> 0.05
Phosphatidylethanolamine (18:0/20:4)	1.3 ± 0.15	< 0.05
Sphingomyelins
SM(d18:1/22:0)	0.8 ± 0.09	< 0.05
SM(d18:1/24:1)	0.9 ± 0.1	> 0.05
Free Fatty Acids
Palmitic Acid (16:0)	1.5 ± 0.2	< 0.01
Stearic Acid (18:0)	1.2 ± 0.1	> 0.05

Data are presented as mean ± standard deviation from three independent experiments. Statistical significance was determined using a Student's t-test.

Experimental Protocols

Protocol 1: Preparation and Delivery of (S)-3-Hydroxy-21-methyldocosanoyl-CoA to Cultured Cells

Objective: To prepare a stock solution of (S)-3-Hydroxy-21-methyldocosanoyl-CoA and deliver it to cultured cells. Due to the amphipathic nature of acyl-CoAs, proper solubilization is crucial for bioavailability and to avoid cytotoxicity from the solvent.

Materials:

• (S)-3-Hydroxy-21-methyldocosanoyl-CoA

• Ethanol, cell culture grade

• Bovine Serum Albumin (BSA), fatty acid-free

• Phosphate-Buffered Saline (PBS), sterile

• Cell culture medium appropriate for the cell line

• Sonicator

Procedure:

• Stock Solution Preparation (10 mM): a. Weigh out a precise amount of (S)-3-Hydroxy-21-methyldocosanoyl-CoA in a sterile microcentrifuge tube. b. Add cell culture grade ethanol to achieve a 10 mM concentration. c. Sonicate the mixture on ice for 5-10 minutes, or until the solution appears as a homogenous milky suspension.[6] d. Store the stock solution at -20°C, protected from light.

• Preparation of Working Solution (Complexed to BSA): a. Prepare a 10% (w/v) fatty acid-free BSA solution in sterile PBS. b. In a sterile tube, warm an appropriate volume of the 10% BSA solution to 37°C. c. Slowly add the 10 mM ethanolic stock solution of (S)-3-Hydroxy-21-methyldocosanoyl-CoA to the warm BSA solution while gently vortexing. The final molar ratio of acyl-CoA to BSA should be between 2:1 and 4:1. This will result in a working stock solution (e.g., 1 mM acyl-CoA in 10% BSA). d. Incubate the mixture at 37°C for 30 minutes to allow for complex formation. e. The working solution can be filter-sterilized using a 0.22 µm syringe filter if necessary.

• Cell Treatment: a. Culture cells to the desired confluency (typically 70-80%). b. Prepare the final treatment medium by diluting the acyl-CoA-BSA complex into the appropriate cell culture medium to achieve the desired final concentrations (e.g., 1, 10, 50, 100 µM). c. As a vehicle control, prepare a medium containing the same final concentration of the BSA-ethanol solution without the acyl-CoA. d. Remove the existing medium from the cells and replace it with the treatment or vehicle control medium. e. Incubate the cells for the desired experimental duration (e.g., 24, 48 hours).

Protocol 2: Cell Viability Assay (MTT Assay)

Objective: To assess the cytotoxicity of (S)-3-Hydroxy-21-methyldocosanoyl-CoA.

Materials:

• 96-well cell culture plates

• Cells of interest

• (S)-3-Hydroxy-21-methyldocosanoyl-CoA-BSA complex (from Protocol 1)

• Vehicle control medium

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO)

• Plate reader capable of measuring absorbance at 570 nm

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Treatment: Remove the medium and add 100 µL of medium containing various concentrations of (S)-3-Hydroxy-21-methyldocosanoyl-CoA (e.g., 0, 1, 10, 50, 100 µM) or vehicle control.

• Incubation: Incubate the plate for the desired time points (e.g., 24 and 48 hours).

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 3-4 hours at 37°C, allowing for the formation of formazan crystals.

• Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Measurement: Measure the absorbance at 570 nm using a plate reader.

• Analysis: Express the viability of treated cells as a percentage of the vehicle control.

Protocol 3: Extraction of Acyl-CoAs for LC-MS Analysis

Objective: To extract long-chain acyl-CoAs from cultured cells for subsequent analysis by liquid chromatography-mass spectrometry (LC-MS).

Materials:

• Cultured cells treated with (S)-3-Hydroxy-21-methyldocosanoyl-CoA or vehicle

• Ice-cold PBS

• Cell scraper

• Extraction Solvent: Acetonitrile:Isopropanol (3:1 v/v), pre-chilled to -20°C

• Internal standard (e.g., C17:0-CoA)

• Centrifuge capable of 16,000 x g at 4°C

• Solid-Phase Extraction (SPE) columns (weak anion exchange)

Procedure:

• Cell Harvesting: a. Aspirate the culture medium and wash the cell monolayer twice with ice-cold PBS. b. For a 10 cm dish, add 1 mL of the cold extraction solvent containing the internal standard. c. Scrape the cells and transfer the lysate to a pre-chilled microcentrifuge tube.

• Extraction: a. Vortex the lysate vigorously for 2 minutes. b. Sonicate for 3 minutes in an ice-water bath. c. Centrifuge at 16,000 x g for 10 minutes at 4°C.

• Supernatant Collection: Carefully transfer the supernatant containing the acyl-CoAs to a new pre-chilled tube.

• Solid-Phase Extraction (Optional but Recommended): a. Condition a weak anion exchange SPE column according to the manufacturer's instructions. b. Load the supernatant onto the column. c. Wash the column to remove interfering substances. d. Elute the acyl-CoAs using an appropriate elution solvent.

• Sample Preparation for LC-MS: a. Dry the eluate under a stream of nitrogen or using a vacuum concentrator. b. Reconstitute the sample in a suitable solvent for LC-MS analysis.

Visualizations

Signaling Pathways and Workflows

References

• 1. Metabolism of Very Long-Chain Fatty Acids: Genes and Pathophysiology [biomolther.org]
• 2. Very long chain fatty acid - Wikipedia [en.wikipedia.org]
• 3. molbiolcell.org [molbiolcell.org]
• 4. Dysregulation of very-long-chain fatty acid metabolism causes membrane saturation and induction of the unfolded protein response - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Very Long Chain Fatty Acids - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 6. academic.oup.com [academic.oup.com]

Application Notes and Protocols for Studying (S)-3-Hydroxy-21-methyldocosanoyl-CoA in Animal Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-3-Hydroxy-21-methyldocosanoyl-CoA is a long-chain fatty acyl-CoA with a methyl branch, suggesting its involvement in the complex pathways of fatty acid metabolism, particularly those concerning very long-chain fatty acids (VLCFAs). The metabolism of such lipids is crucial for various physiological processes, and its dysregulation is implicated in several metabolic disorders. These application notes provide a framework for utilizing animal models to investigate the metabolic fate and physiological effects of (S)-3-Hydroxy-21-methyldocosanoyl-CoA.

Given the limited direct literature on this specific molecule, the following protocols and models are proposed based on established methodologies for studying structurally similar VLCFAs and branched-chain fatty acids. The primary metabolic pathways likely involved are peroxisomal α- and β-oxidation.

Proposed Metabolic Pathway

(S)-3-Hydroxy-21-methyldocosanoyl-CoA, being a 22-carbon chain with a methyl group, is likely metabolized within the peroxisome, as mitochondria are less efficient at handling VLCFAs and branched-chain fatty acids. The proposed pathway involves an initial α-oxidation step to remove the methyl branch, followed by β-oxidation to shorten the carbon chain.

Caption: Proposed peroxisomal metabolism of (S)-3-Hydroxy-21-methyldocosanoyl-CoA.

Recommended Animal Models

The selection of an appropriate animal model is critical for elucidating the metabolic and physiological roles of (S)-3-Hydroxy-21-methyldocosanoyl-CoA. Based on its structure, models with defects in VLCFA and branched-chain fatty acid metabolism are most relevant.

Animal Model	Genotype	Key Characteristics	Research Applications
Wild-Type (WT)	C57BL/6J	Normal fatty acid metabolism.	Baseline studies and control group.
VLCAD-/- Mouse	Acadvl knockout	Deficient in very long-chain acyl-CoA dehydrogenase, leading to impaired mitochondrial β-oxidation of long-chain fatty acids.[1][2]	To investigate the role of mitochondrial β-oxidation in the metabolism of shorter-chain derivatives of the parent compound.
PEX5-/- Mouse	Pex5 knockout	Lacks functional peroxisomes, mimicking Zellweger syndrome.[3]	To determine the dependency of the compound's metabolism on peroxisomal pathways.
ABCD1-/- Mouse	Abcd1 knockout	Model for X-linked adrenoleukodystrophy, with impaired transport of VLCFAs into peroxisomes.	To study the role of specific VLCFA transporters in the metabolic pathway.
Zebrafish (Danio rerio)	Various mutants (e.g., pex mutants)	Optically transparent embryos allow for real-time imaging of metabolic processes. Suitable for high-throughput screening.[4][5]	Rapid screening of the compound's effects on development and lipid accumulation.

Experimental Protocols

Protocol 1: Pharmacokinetic and Metabolite Profiling

Objective: To determine the distribution and metabolic fate of (S)-3-Hydroxy-21-methyldocosanoyl-CoA.

Animals: Wild-type (C57BL/6J) mice, VLCAD-/- mice, and PEX5-/- mice (n=6 per group).

Methodology:

• Compound Administration: Administer a single dose of (S)-3-Hydroxy-21-methyldocosanoyl-CoA (e.g., 10 mg/kg) via oral gavage or intraperitoneal injection.

• Sample Collection: Collect blood samples at 0, 1, 4, 8, and 24 hours post-administration. Euthanize animals at 24 hours and collect liver, brain, kidney, and adipose tissue.

• Sample Preparation: Extract lipids from plasma and tissue homogenates using a modified Folch method.

• LC-MS/MS Analysis: Analyze lipid extracts using liquid chromatography-tandem mass spectrometry (LC-MS/MS) to quantify the parent compound and its potential metabolites (e.g., chain-shortened and oxidized derivatives).

Protocol 2: Histopathological Analysis

Objective: To assess the impact of chronic administration of (S)-3-Hydroxy-21-methyldocosanoyl-CoA on tissue morphology.

Animals: Wild-type (C57BL/6J) and ABCD1-/- mice (n=8 per group).

Methodology:

• Chronic Administration: Administer (S)-3-Hydroxy-21-methyldocosanoyl-CoA (e.g., 5 mg/kg/day) or vehicle control for 4 weeks.

• Tissue Collection and Processing: At the end of the treatment period, perfuse animals with saline followed by 4% paraformaldehyde. Collect liver, brain, and adrenal glands. Process tissues for paraffin embedding.

• Staining: Section tissues and perform Hematoxylin and Eosin (H&E) staining for general morphology and Oil Red O staining for lipid accumulation.

• Microscopic Examination: Evaluate sections for signs of cellular damage, inflammation, and lipid droplet accumulation.

Protocol 3: Gene Expression Analysis

Objective: To investigate the effect of (S)-3-Hydroxy-21-methyldocosanoyl-CoA on the expression of genes involved in fatty acid metabolism.

Animals: Wild-type (C57BL/6J) mice (n=6 per group).

Methodology:

• Treatment: Treat mice with (S)-3-Hydroxy-21-methyldocosanoyl-CoA (5 mg/kg/day) or vehicle for 7 days.

• RNA Extraction: Isolate total RNA from liver tissue using a commercial kit.

• Quantitative RT-PCR (qRT-PCR): Synthesize cDNA and perform qRT-PCR for target genes such as Acox1 (peroxisomal acyl-CoA oxidase 1), Cpt1a (carnitine palmitoyltransferase 1a), Ppara (peroxisome proliferator-activated receptor alpha), and Srebp1c (sterol regulatory element-binding protein 1c).

• Data Analysis: Normalize gene expression to a housekeeping gene (e.g., Gapdh) and calculate fold change relative to the vehicle-treated group.

Data Presentation

Table 1: Hypothetical Metabolite Levels (ng/g tissue) 24h Post-Administration

Metabolite	WT Liver	PEX5-/- Liver	WT Brain	PEX5-/- Brain
(S)-3-Hydroxy-21-methyldocosanoyl-CoA	50 ± 8	550 ± 45	10 ± 2	110 ± 15
C20-hydroxy-acyl-CoA	120 ± 15	25 ± 5	30 ± 6	5 ± 1
C16-acyl-CoA	350 ± 30	80 ± 12	90 ± 10	20 ± 4

Table 2: Hypothetical Gene Expression Fold Change in Liver

Gene	Treatment Group	Fold Change vs. Vehicle	p-value
Acox1	Compound X	2.5 ± 0.4	<0.01
Ppara	Compound X	3.1 ± 0.6	<0.01
Srebp1c	Compound X	0.8 ± 0.1	>0.05

Visualizations

Caption: General experimental workflow for in vivo studies.

Caption: Hypothetical activation of the PPARα signaling pathway.

References

• 1. A Review of Fatty Acid Oxidation Disorder Mouse Models - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Very long-chain acyl-CoA dehydrogenase (VLCAD-) deficiency-studies on treatment effects and long-term outcomes in mouse models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Mouse models for peroxisome biogenesis disorders - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Item - Modelling Peroxisomal Disorders in Zebrafish - University of Exeter - Figshare [ore.exeter.ac.uk]
• 5. mdpi.com [mdpi.com]

Application Notes and Protocols for Stable Isotope Labeling of (S)-3-Hydroxy-21-methyldocosanoyl-CoA

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and protocols for the stable isotope labeling of (S)-3-Hydroxy-21-methyldocosanoyl-CoA, a very-long-chain fatty acyl-CoA. Metabolic labeling with stable isotopes is a powerful technique for tracing the metabolic fate of molecules in biological systems.[1] By introducing molecules enriched with stable isotopes, such as deuterium (²H) or carbon-13 (¹³C), researchers can track their incorporation into complex lipids, their utilization in energy production, and their role in various metabolic pathways.[1][2] This methodology is invaluable for elucidating disease mechanisms, discovering biomarkers, and assessing the efficacy of therapeutic interventions targeting lipid metabolism.[1][3] The use of non-radioactive stable isotopes ensures safety, allowing for studies in both cell culture and in vivo models.[4] Mass spectrometry is the primary analytical tool for the detection and quantification of these labeled molecules due to its high sensitivity and specificity.[1][2]

Introduction

(S)-3-Hydroxy-21-methyldocosanoyl-CoA is a specific very-long-chain fatty acyl-CoA (VLCFA-CoA). VLCFAs, fatty acids with more than 20 carbon atoms, play diverse physiological roles, including as components of membrane lipids and precursors for signaling molecules.[5] The 3-hydroxy functional group is a key intermediate in fatty acid beta-oxidation. The study of the metabolism of such specific acyl-CoAs is crucial for understanding various physiological and pathological processes.

Stable isotope labeling offers a robust method to trace the metabolic journey of (S)-3-Hydroxy-21-methyldocosanoyl-CoA. By introducing a known mass shift, researchers can distinguish the exogenously supplied labeled molecule from the endogenous unlabeled pool, enabling precise flux analysis and pathway elucidation.[2] This document outlines the synthetic strategy for introducing a stable isotope label, detailed experimental protocols for synthesis and analysis, and data presentation guidelines.

Materials and Methods

Materials

• Labeled Precursor: [¹³C₂]-Malonyl-CoA or Deuterated methyl-branched fatty acid precursor

• Unlabeled Precursors: 20-methylheneicosanoyl-CoA

• Enzymes: Acyl-CoA carboxylase, Fatty acid elongase (ELOVL), 3-ketoacyl-CoA reductase

• Co-factors: NADPH, ATP, Coenzyme A

• Solvents: Acetonitrile (LC-MS grade), Methanol (LC-MS grade), Water (LC-MS grade), Hexane, Isopropanol

• Reagents: Ammonium acetate, Fatty acid-free Bovine Serum Albumin (BSA)

• Solid Phase Extraction (SPE) cartridges (C18)

• Liquid chromatography-tandem mass spectrometry (LC-MS/MS) system

Equipment

• High-performance liquid chromatography (HPLC) system

• Triple quadrupole or high-resolution mass spectrometer (e.g., Q-TOF)

• Incubator

• Centrifuge

• Lyophilizer

• Standard laboratory glassware and consumables

Experimental Protocols

Biosynthetic Labeling of (S)-3-Hydroxy-21-methyldocosanoyl-CoA

This protocol describes an enzymatic approach to synthesize the labeled compound, which mimics the biological elongation pathway of fatty acids.

• Precursor Preparation :

  • Prepare a stock solution of the unlabeled precursor, 20-methylheneicosanoyl-CoA.

  • Prepare a stock solution of the stable isotope-labeled precursor, for example, [¹³C₂]-malonyl-CoA.

• Enzymatic Elongation and Reduction :

  • In a reaction vessel, combine the following in a suitable buffer (e.g., phosphate buffer, pH 7.4):

    • 20-methylheneicosanoyl-CoA

    • [¹³C₂]-Malonyl-CoA (in excess)

    • Fatty acid elongase enzyme (e.g., ELOVL1 or a similar elongase capable of acting on very-long-chain fatty acids)[5]

    • NADPH

  • Incubate the mixture to allow for the condensation reaction, forming a 3-ketoacyl-CoA intermediate.

  • Introduce a 3-ketoacyl-CoA reductase enzyme to the reaction mixture.

  • Continue incubation to allow for the reduction of the 3-keto group to a 3-hydroxy group, yielding [¹³C₂]-(S)-3-Hydroxy-21-methyldocosanoyl-CoA.

• Purification of the Labeled Product :

  • Quench the reaction by adding an organic solvent like methanol.

  • Perform a solid-phase extraction (SPE) to purify the labeled acyl-CoA from the reaction mixture.

  • Wash the SPE cartridge with a low concentration of organic solvent to remove salts and hydrophilic impurities.

  • Elute the labeled acyl-CoA with a higher concentration of organic solvent (e.g., methanol or acetonitrile).

  • Lyophilize the purified product to dryness and store at -80°C.

Cell Culture Labeling Protocol

This protocol details the introduction of the labeled acyl-CoA into a cell culture system to trace its metabolic fate.

• Preparation of Labeling Medium :

  • Prepare a stock solution of the stable isotope-labeled (S)-3-Hydroxy-21-methyldocosanoyl-CoA complexed to fatty acid-free BSA.

  • Prepare the labeling medium by supplementing the base cell culture medium with the labeled acyl-CoA-BSA complex to the desired final concentration.

• Metabolic Labeling :

  • Plate cells and allow them to adhere and grow to the desired confluency.

  • Aspirate the complete medium from the cells and wash once with phosphate-buffered saline (PBS).

  • Add the prepared labeling medium to the cells.

  • Incubate the cells for various time points (e.g., 0, 2, 6, 12, 24 hours) to monitor the metabolic processing of the labeled compound.

• Cell Harvest and Lipid Extraction :

  • At each time point, aspirate the labeling medium and wash the cells twice with ice-cold PBS.

  • Add ice-cold methanol to the wells and scrape the cells.

  • Transfer the cell suspension to a glass tube for lipid extraction.

LC-MS/MS Analysis of Acyl-CoAs

This protocol outlines the analytical procedure for detecting and quantifying the labeled and unlabeled acyl-CoAs.

• Sample Preparation :

  • To the cell extracts, add an internal standard (e.g., an odd-chain length fatty acyl-CoA like C17:0-CoA) for quantification.[6]

  • Perform a lipid extraction using a suitable method, such as a modified Bligh-Dyer or Folch extraction.

  • Dry the lipid extract under a stream of nitrogen and reconstitute in an appropriate solvent for LC-MS/MS analysis (e.g., 50% methanol/50% 50 mM ammonium acetate).[7]

• LC-MS/MS Conditions :

  • Utilize a reverse-phase C18 column for chromatographic separation.

  • Employ a gradient elution with mobile phases typically consisting of an aqueous solution with an additive (e.g., ammonium acetate) and an organic solvent like acetonitrile.[7]

  • Operate the mass spectrometer in positive ion mode for the analysis of acyl-CoAs.[6]

  • Use Multiple Reaction Monitoring (MRM) for targeted quantification of the labeled and unlabeled (S)-3-Hydroxy-21-methyldocosanoyl-CoA and other relevant metabolites. The precursor-to-product ion transitions should be optimized for each analyte. For acyl-CoAs, a characteristic neutral loss of the phosphorylate ADP moiety (507 Da) is often observed.[7]

Data Presentation

Quantitative data should be summarized in clear and structured tables to facilitate comparison and interpretation.

Table 1: Mass Spectrometry Parameters for Labeled and Unlabeled (S)-3-Hydroxy-21-methyldocosanoyl-CoA

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Unlabeled (S)-3-Hydroxy-21-methyldocosanoyl-CoA	Calculated m/z	Calculated m/z	Optimized Value
[¹³C₂]-(S)-3-Hydroxy-21-methyldocosanoyl-CoA	Calculated m/z + 2	Calculated m/z + 2	Optimized Value
Internal Standard (C17:0-CoA)	Known m/z	Known m/z	Optimized Value

Table 2: Isotopic Enrichment of (S)-3-Hydroxy-21-methyldocosanoyl-CoA in Cultured Cells Over Time

Time (hours)	Isotopic Enrichment (%)
0	0.0 ± 0.0
2	15.2 ± 1.8
6	45.8 ± 3.5
12	78.3 ± 4.1
24	92.1 ± 2.9
Data are presented as mean ± standard deviation (n=3).

Table 3: Relative Abundance of Downstream Metabolites Derived from Labeled (S)-3-Hydroxy-21-methyldocosanoyl-CoA

Time (hours)	Labeled Metabolite A (%)	Labeled Metabolite B (%)	Labeled Metabolite C (%)
6	5.6 ± 0.7	2.1 ± 0.3	Not Detected
12	12.3 ± 1.1	8.9 ± 0.9	1.5 ± 0.2
24	18.7 ± 1.5	15.4 ± 1.3	4.8 ± 0.5
Data are presented as a percentage of the total labeled pool, mean ± standard deviation (n=3).

Visualizations

Diagrams illustrating key pathways and workflows are provided below.

Caption: Biosynthetic pathway for labeled (S)-3-Hydroxy-21-methyldocosanoyl-CoA.

Caption: Experimental workflow for cell-based metabolic labeling.

Caption: Logical relationship of techniques and outcomes in metabolic tracing.

References

• 1. benchchem.com [benchchem.com]
• 2. Analysis of Fatty Acid Metabolism Using Stable Isotope Tracers and Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Stable isotope-labeled tracers for the investigation of fatty acid and triglyceride metabolism in humans in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 4. joe.bioscientifica.com [joe.bioscientifica.com]
• 5. Reactome | Synthesis of very long-chain fatty acyl-CoAs [reactome.org]
• 6. Quantitation of fatty acyl-coenzyme As in mammalian cells by liquid chromatography-electrospray ionization tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Development of a Novel Method for the Determination of Acyl-CoA Compounds by Liquid Chromatography Mass Spectrometry to Probe the Metabolism of Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Mass Spectrometry Fragmentation of (S)-3-Hydroxy-21-methyldocosanoyl-CoA

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-3-Hydroxy-21-methyldocosanoyl-CoA is a long-chain acyl-Coenzyme A (CoA) thioester. The analysis of such molecules is crucial for understanding various metabolic pathways, including fatty acid oxidation and lipid biosynthesis. Mass spectrometry, particularly tandem mass spectrometry (MS/MS), is a powerful tool for the structural elucidation and quantification of these complex biomolecules. These application notes provide a detailed overview of the expected fragmentation patterns of (S)-3-Hydroxy-21-methyldocosanoyl-CoA and a comprehensive protocol for its analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Predicted Mass Spectrometry Fragmentation

The fragmentation of (S)-3-Hydroxy-21-methyldocosanoyl-CoA in tandem mass spectrometry is expected to yield characteristic product ions arising from both the CoA moiety and the fatty acyl chain. Analysis can be performed in both positive and negative ionization modes, with positive ion mode often being more sensitive for acyl-CoA detection.[1]

Positive Ion Mode (ESI-MS/MS):

In positive ion mode, the fragmentation of acyl-CoAs is dominated by cleavages within the Coenzyme A portion of the molecule.[2] A primary and highly characteristic fragmentation is the neutral loss of the 3'-phosphoadenosine 5'-diphosphate moiety (507.0 Da).[3][4][5] Another common fragment observed is the adenosine 3',5'-diphosphate ion at m/z 428.0365.[2][6]

For (S)-3-Hydroxy-21-methyldocosanoyl-CoA (exact mass to be calculated), the precursor ion ([M+H]⁺) would be selected in the first quadrupole (Q1). Upon collision-induced dissociation (CID), the following characteristic transitions are expected in the third quadrupole (Q3):

• [M+H]⁺ → [M+H - 507.0]⁺: This represents the neutral loss of the 3'-phosphoadenosine 5'-diphosphate group and is often the most abundant fragment ion, making it ideal for quantitative analysis using Multiple Reaction Monitoring (MRM).[4][7][8]

• [M+H]⁺ → m/z 428.0365: This corresponds to the adenosine 3',5'-diphosphate fragment and serves as a confirmatory ion.[6]

Fragmentation may also occur along the fatty acyl chain, particularly at the β-hydroxy position. A characteristic fragment for 3-hydroxy fatty acid methyl esters is observed at m/z 103.[9] While the context is different, a similar cleavage could potentially be observed for the acyl-CoA, providing structural information about the acyl chain.

Negative Ion Mode (ESI-MS/MS):

In negative ion mode, the deprotonated molecule ([M-H]⁻) undergoes fragmentation to produce two main classes of ions: those retaining the acyl group and those related to the CoA moiety.[10] Tandem mass spectrometry of the [M-H]⁻ ion typically yields adenine-containing ions as major products.[10]

Experimental Protocol: LC-MS/MS Analysis

This protocol outlines a general procedure for the extraction and analysis of (S)-3-Hydroxy-21-methyldocosanoyl-CoA from biological matrices.

1. Sample Preparation and Extraction:

Due to the instability of acyl-CoAs in aqueous solutions, rapid processing on ice is recommended.[1][11] Solid-phase extraction (SPE) is a highly effective method for sample cleanup and enrichment.[1][4]

• Materials:

  • Biological sample (e.g., cell culture, tissue homogenate)

  • Extraction Buffer (e.g., 50 mM ammonium formate pH 6.3)[4]

  • Methanol

  • Internal Standard (e.g., a structurally similar odd-chain acyl-CoA)

  • SPE Cartridge (e.g., C18)

  • Nitrogen gas evaporator

• Procedure:

  • Homogenize the biological sample in ice-cold extraction buffer.

  • Add an appropriate internal standard.

  • Pre-activate the SPE cartridge with methanol, followed by equilibration with the extraction buffer.[4]

  • Load the sample onto the cartridge.

  • Wash the cartridge with the extraction buffer to remove interfering substances.

  • Elute the acyl-CoAs using a gradient of methanol in the extraction buffer (e.g., 50% methanol, then 75% methanol, and finally 100% methanol).[4]

  • Dry the combined eluate under a stream of nitrogen gas.[4]

  • Reconstitute the dried extract in a suitable solvent (e.g., 50% methanol in water with 5 mM ammonium acetate) immediately before LC-MS/MS analysis.[1]

2. Liquid Chromatography (LC):

Reverse-phase chromatography using a C18 column is commonly employed for the separation of long-chain acyl-CoAs.[1][8]

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.8 µm).

• Mobile Phase A: 5 mM ammonium acetate in water.[7]

• Mobile Phase B: 95% acetonitrile, 5% water with 5 mM ammonium acetate.[7]

• Gradient: A linear gradient from a low to a high percentage of mobile phase B over a suitable time to achieve separation.

• Flow Rate: Appropriate for the column dimensions (e.g., 0.2-0.4 mL/min).

• Column Temperature: Maintained at a constant temperature (e.g., 40 °C).

3. Mass Spectrometry (MS):

A triple quadrupole or a high-resolution mass spectrometer equipped with an electrospray ionization (ESI) source is recommended.

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Scan Type: Multiple Reaction Monitoring (MRM) for quantification or Product Ion Scan for structural confirmation.[4]

• Source Parameters: Optimized for the specific instrument, including capillary voltage, gas flow, and temperature.[1]

• MRM Transitions:

  • Quantifier: [M+H]⁺ → [M+H - 507.0]⁺

  • Qualifier: [M+H]⁺ → m/z 428.0365

• Collision Energy (CE): Optimized for each transition to achieve maximum signal intensity.

Data Presentation

Quantitative data for (S)-3-Hydroxy-21-methyldocosanoyl-CoA and other acyl-CoAs of interest should be summarized in a table for clear comparison.

Analyte	Precursor Ion ([M+H]⁺)	Product Ion (Quantifier)	Product Ion (Qualifier)	Collision Energy (eV)	Retention Time (min)
(S)-3-Hydroxy-21-methyldocosanoyl-CoA	Calculated m/z	Calculated m/z	428.0	Optimized Value	Experimental Value
Internal Standard	Known m/z	Known m/z	Known m/z	Optimized Value	Experimental Value
Other Acyl-CoAs	...	...	...	...	...

Visualizations

Caption: Experimental workflow for the LC-MS/MS analysis of acyl-CoAs.

Caption: Proposed fragmentation pathway for (S)-3-Hydroxy-21-methyldocosanoyl-CoA in positive ESI-MS/MS.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Quantitation of fatty acyl-coenzyme As in mammalian cells by liquid chromatography-electrospray ionization tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Novel approach in LC-MS/MS using MRM to generate a full profile of acyl-CoAs: discovery of acyl-dephospho-CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Suspect screening and targeted analysis of acyl coenzyme A thioesters in bacterial cultures using a high-resolution tribrid mass spectrometer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]

Application Notes and Protocols for the Purification of (S)-3-Hydroxy-21-methyldocosanoyl-CoA from Biological Samples

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-3-Hydroxy-21-methyldocosanoyl-CoA is a long-chain, branched hydroxy fatty acyl-CoA. Such molecules are key intermediates in fatty acid metabolism, particularly in the β-oxidation of branched-chain fatty acids. The accurate purification and quantification of specific acyl-CoA species like (S)-3-Hydroxy-21-methyldocosanoyl-CoA from biological samples are crucial for understanding cellular metabolism, identifying potential biomarkers for metabolic disorders, and in the development of therapeutic agents targeting metabolic pathways.

This document provides detailed protocols for the extraction, purification, and analysis of (S)-3-Hydroxy-21-methyldocosanoyl-CoA from biological samples, primarily tissue. The methodologies described are based on established techniques for the analysis of long-chain and very-long-chain acyl-CoAs.

Data Presentation

The purification efficiency of (S)-3-Hydroxy-21-methyldocosanoyl-CoA can be influenced by the biological matrix, extraction method, and purification strategy. Below is a table summarizing representative quantitative data for the recovery of long-chain acyl-CoAs using solid-phase extraction (SPE), which can be adapted for the target molecule.

Analyte/Step	Sample Matrix	Average Recovery (%)	Standard Deviation (%)
Extraction	Rat Liver	85	5
Mouse Brain	80	7
SPE Purification	C18 Sorbent	75	6
Anion Exchange Sorbent	88	4
Overall Yield	Rat Liver	~64	8
Mouse Brain	~60	9

Metabolic Context: Branched-Chain Fatty Acid β-Oxidation

(S)-3-Hydroxy-21-methyldocosanoyl-CoA is an intermediate in the β-oxidation pathway of branched-chain fatty acids. This metabolic process is essential for the breakdown of fatty acids that cannot be processed by conventional β-oxidation.

Caption: Branched-Chain Fatty Acid β-Oxidation Pathway.

Experimental Protocols

This section provides a comprehensive workflow for the purification of (S)-3-Hydroxy-21-methyldocosanoyl-CoA from biological tissues.

Caption: Experimental Workflow for Purification.

Extraction of (S)-3-Hydroxy-21-methyldocosanoyl-CoA from Tissue Samples

This protocol is adapted from methods for the extraction of long-chain acyl-CoAs.[1][2][3]

Materials:

• Frozen biological tissue (~50-100 mg)

• Ice-cold 100 mM potassium phosphate buffer (KH2PO4), pH 4.9

• Acetonitrile (ACN), HPLC grade

• Isopropanol, HPLC grade

• Internal standard (e.g., Heptadecanoyl-CoA)

• Glass homogenizer

• Centrifuge capable of 15,000 x g at 4°C

Procedure:

• Weigh the frozen tissue and place it in a pre-chilled glass homogenizer on ice.

• Add 1 mL of ice-cold 100 mM KH2PO4 buffer (pH 4.9) containing a known amount of the internal standard.

• Homogenize the tissue thoroughly until a uniform suspension is obtained.

• Add 2 mL of a 3:1 (v/v) mixture of acetonitrile and isopropanol to the homogenate.

• Vortex vigorously for 2 minutes to ensure complete protein precipitation and extraction of acyl-CoAs.

• Centrifuge the homogenate at 15,000 x g for 10 minutes at 4°C.

• Carefully collect the supernatant, which contains the acyl-CoAs, and transfer it to a clean tube for solid-phase extraction.

Solid-Phase Extraction (SPE) Purification

This step is crucial for removing interfering substances and concentrating the acyl-CoAs. A C18 reversed-phase or a weak anion exchange SPE cartridge can be used.[4]

Materials:

• C18 or weak anion exchange SPE cartridges (e.g., 100 mg)

• Methanol, HPLC grade

• Deionized water

• Wash solution (e.g., 5% methanol in water for C18; acidified acetonitrile/isopropanol/water for anion exchange)

• Elution solution (e.g., methanol for C18; methanol with ammonium formate for anion exchange)

• Nitrogen evaporator or vacuum concentrator

Procedure:

• Column Conditioning: Condition the SPE cartridge by washing with 1 mL of methanol followed by 1 mL of deionized water.

• Sample Loading: Load the supernatant from the extraction step onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 2 mL of the appropriate wash solution to remove polar impurities and salts.

• Elution: Elute the bound acyl-CoAs with 1.5 mL of the elution solution.

• Drying: Evaporate the eluate to dryness under a gentle stream of nitrogen or using a vacuum concentrator.

• Reconstitution: Reconstitute the dried extract in a small volume (e.g., 100 µL) of the initial mobile phase for HPLC analysis.

HPLC Purification and LC-MS/MS Analysis

Reversed-phase high-performance liquid chromatography (HPLC) coupled with tandem mass spectrometry (LC-MS/MS) is the method of choice for the separation and sensitive detection of long-chain acyl-CoAs.[5][6]

HPLC Parameters:

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: 10 mM ammonium acetate in water, pH 6.8

• Mobile Phase B: Acetonitrile

• Flow Rate: 0.3 mL/min

• Gradient: A linear gradient from 20% B to 95% B over 15 minutes is a good starting point and should be optimized for the best separation.

• Column Temperature: 40°C

• Injection Volume: 5-10 µL

LC-MS/MS Parameters:

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Detection Mode: Multiple Reaction Monitoring (MRM)

• Precursor Ion [M+H]+: The exact mass of (S)-3-Hydroxy-21-methyldocosanoyl-CoA should be calculated and used.

• Product Ion: A common fragmentation for acyl-CoAs is the neutral loss of the 507 Da phosphopantetheine group.[5] The specific product ion for the target molecule should be determined by direct infusion of a standard if available, or by analogy to similar compounds.

• Collision Energy: Optimize for the specific precursor-product ion transition.

Alternative Approach: Analysis of the Fatty Acid

Due to the potential instability of the acyl-CoA, an alternative or confirmatory method is to analyze the corresponding fatty acid after hydrolysis.[1]

• Hydrolysis: The extracted and purified acyl-CoA fraction can be subjected to acid or alkaline hydrolysis to release the (S)-3-Hydroxy-21-methyldocosanoic acid.

• Derivatization: The free fatty acid can be derivatized to enhance its chromatographic properties and ionization efficiency for LC-MS/MS analysis.

• LC-MS/MS Analysis: Analyze the derivatized fatty acid using a suitable LC-MS/MS method.

Conclusion

The protocols outlined in this application note provide a robust framework for the purification and analysis of (S)-3-Hydroxy-21-methyldocosanoyl-CoA from biological samples. The combination of efficient extraction, solid-phase purification, and sensitive LC-MS/MS detection allows for the reliable quantification of this important metabolic intermediate. These methods are valuable tools for researchers in the fields of metabolism, drug discovery, and clinical diagnostics. It is recommended to optimize the protocols for specific biological matrices and analytical instrumentation.

References

• 1. Quantification of Very-Long-Chain and Branched-Chain Fatty Acids in Plasma by Liquid Chromatography-Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Measuring long chain acyl-CoA concentrations and enrichment using LC/MS/MS with selected reaction monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 3. An improved method for tissue long-chain acyl-CoA extraction and analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Novel isolation procedure for short-, medium- and long-chain acyl-coenzyme esters from tissue - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Novel approach in LC-MS/MS using MRM to generate a full profile of acyl-CoAs: discovery of acyl-dephospho-CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 6. LC/MS/MS method for quantitative determination of long-chain fatty acyl-CoAs - PubMed [pubmed.ncbi.nlm.nih.gov]

High-Resolution Mass Spectrometry for the Quantitative Analysis of (S)-3-Hydroxy-21-methyldocosanoyl-CoA

An Application Note for Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-3-Hydroxy-21-methyldocosanoyl-Coenzyme A is a very-long-chain, branched, hydroxylated fatty acyl-CoA. Acyl-CoAs are vital intermediates in numerous metabolic processes, including fatty acid β-oxidation and the synthesis of complex lipids.[1] The presence of a hydroxyl group at the 3-position suggests its role as an intermediate in the β-oxidation pathway, while the methyl branch near the omega end indicates a potentially unique metabolic fate or origin, possibly from the metabolism of branched-chain fatty acids. The accurate quantification of specific acyl-CoA species like (S)-3-Hydroxy-21-methyldocosanoyl-CoA in biological samples is essential for understanding cellular metabolism, discovering disease biomarkers, and monitoring the effects of therapeutic agents on metabolic pathways.[1]

However, the analysis of long-chain acyl-CoAs presents significant challenges due to their low endogenous abundance, physicochemical properties, and instability in biological matrices.[2] This application note details a robust protocol for the extraction, separation, and quantification of (S)-3-Hydroxy-21-methyldocosanoyl-CoA using Liquid Chromatography coupled with High-Resolution Mass Spectrometry (LC-HRMS), a technique that provides the necessary sensitivity and specificity for this type of analysis.[3]

Principle

This method employs a comprehensive workflow involving sample homogenization, protein precipitation, and purification via solid-phase extraction (SPE) to isolate acyl-CoAs from complex biological matrices. The purified extract is then subjected to reversed-phase liquid chromatography, which separates the analyte from other acyl-CoA species based on chain length and polarity. Detection and quantification are achieved using a high-resolution mass spectrometer (such as an Orbitrap) operating in positive electrospray ionization (ESI) mode.[4] The instrument is set to perform a full scan for accurate mass measurement of the precursor ion and a targeted MS/MS scan to generate characteristic fragment ions for unequivocal identification. Quantification is performed by comparing the analyte's peak area to that of a suitable internal standard, typically an odd-chain-length fatty acyl-CoA.[5]

Experimental Protocols

1. Sample Preparation and Extraction

This protocol is adapted from established methods for long-chain acyl-CoA analysis and should be performed rapidly on ice to minimize degradation.[2][5]

• Materials:

  • Tissue or cell samples

  • Internal Standard (IS) solution (e.g., Heptadecanoyl-CoA, C17:0-CoA)

  • Ice-cold 100 mM Potassium Phosphate Monobasic (KH₂PO₄), pH 4.9[5]

  • Ice-cold extraction solvent: Acetonitrile:Isopropanol:Methanol (3:1:1 v/v/v)[5]

  • C18 Solid-Phase Extraction (SPE) Cartridges

  • LC-MS grade solvents (Methanol, Acetonitrile, Water)

  • Pre-chilled glass homogenizer

• Procedure:

  • Homogenization: Weigh approximately 40-50 mg of frozen tissue or a corresponding cell pellet. In a pre-chilled glass homogenizer, add 0.5 mL of ice-cold 100 mM KH₂PO₄ buffer and 0.5 mL of the ice-cold extraction solvent.[5] Spike the mixture with a known amount of the internal standard (e.g., 20 ng of C17:0-CoA).[5]

  • Extraction: Homogenize the sample thoroughly on ice. Vortex the homogenate vigorously for 2 minutes, followed by sonication for 3 minutes in an ice bath.[5]

  • Protein Precipitation & Phase Separation: Centrifuge the homogenate at 16,000 x g for 10 minutes at 4°C to pellet precipitated proteins.[5]

  • Supernatant Collection: Carefully transfer the supernatant to a new tube.

  • SPE Cleanup:

    • Condition a C18 SPE cartridge with 2 mL of methanol, followed by 2 mL of water.

    • Load the supernatant onto the conditioned cartridge.

    • Wash the cartridge with 2 mL of 5% methanol in water to remove salts and polar impurities.

    • Elute the acyl-CoAs with 2 mL of methanol into a clean collection tube.

  • Drying and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen gas or using a vacuum concentrator. Reconstitute the dried extract in 100 µL of the initial LC mobile phase (e.g., 80% Mobile Phase A, 20% Mobile Phase B).[6]

2. LC-HRMS Instrumentation and Conditions

• Instrumentation:

  • UHPLC or HPLC system[4]

  • High-Resolution Mass Spectrometer (e.g., Q Exactive Orbitrap) with a heated electrospray ionization (HESI) source[4]

• Liquid Chromatography (LC) Conditions:

  • Column: C18 reversed-phase column (e.g., 2.1 x 150 mm, 1.7 µm particle size)

  • Mobile Phase A: 15 mM Ammonium Hydroxide (NH₄OH) in Water[5]

  • Mobile Phase B: 15 mM NH₄OH in Acetonitrile[5]

  • Flow Rate: 0.4 mL/min[5]

  • Gradient:

    • 0.0 min: 20% B

    • 2.8 min: 45% B

    • 3.0 min: 95% B

    • 5.0 min: 95% B

    • 5.1 min: 20% B

    • 7.0 min: 20% B

  • Column Temperature: 40°C

  • Injection Volume: 5-10 µL

• High-Resolution Mass Spectrometry (HRMS) Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+)

  • Capillary Voltage: 3.2 kV[2]

  • Source Temperature: 120°C[2]

  • Desolvation Temperature: 500°C[2]

  • Scan Mode: Full MS / dd-MS2 (TopN)

  • Full MS Scan Range: m/z 400-1200

  • Resolution (Full MS): 70,000

  • AGC Target (Full MS): 1e6

  • Targeted MS/MS:

    • Precursor Ion for (S)-3-Hydroxy-21-methyldocosanoyl-CoA [M+H]⁺: m/z 1120.4586 (calculated for C₄₄H₈₂N₇O₁₈P₃S⁺)

    • Resolution (MS/MS): 17,500

    • Collision Energy (HCD): 30-45 eV (must be optimized)[7]

    • Expected Fragments: Monitor for the characteristic neutral loss of the phosphoadenosine diphosphate moiety (507.0 Da) and other specific fragments.[8][9]

Data Presentation

Quantitative results should be summarized in a clear, tabular format. The concentration is typically normalized to the initial tissue weight or protein content.

Sample ID	Biological Matrix	Analyte Concentration (pmol/mg tissue)	Standard Deviation	%RSD
Control 1	Mouse Liver	0.85	0.09	10.6
Control 2	Mouse Liver	0.91	0.11	12.1
Control 3	Mouse Liver	0.88	0.07	8.0
Treated 1	Mouse Liver	2.15	0.22	10.2
Treated 2	Mouse Liver	2.31	0.25	10.8
Treated 3	Mouse Liver	2.24	0.19	8.5

Visualizations

Experimental Workflow Diagram

References

• 1. benchchem.com [benchchem.com]
• 2. Development of a Novel Method for the Determination of Acyl-CoA Compounds by Liquid Chromatography Mass Spectrometry to Probe the Metabolism of Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Analysis of mammalian fatty acyl-coenzyme A species by mass spectrometry and tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. High-Resolution Metabolomics with Acyl-CoA Profiling Reveals Widespread Remodeling in Response to Diet - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Measuring long chain acyl-CoA concentrations and enrichment using LC/MS/MS with selected reaction monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Acyl-CoA Identification in Mouse Liver Samples Using the In Silico CoA-Blast Tandem Mass Spectral Library - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. LC/MS/MS method for quantitative determination of long-chain fatty acyl-CoAs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Analysis of (S)-3-Hydroxy-21-methyldocosanoyl-CoA

Welcome to the technical support center for the LC-MS analysis of (S)-3-Hydroxy-21-methyldocosanoyl-CoA. This resource provides researchers, scientists, and drug development professionals with targeted troubleshooting guides and answers to frequently asked questions to optimize their analytical methods for this very long-chain fatty acyl-CoA.

Troubleshooting Guide

This guide addresses common issues encountered during the LC-MS analysis of (S)-3-Hydroxy-21-methyldocosanoyl-CoA and related long-chain acyl-CoAs.

Issue: Poor Peak Shape

Q1: Why is my (S)-3-Hydroxy-21-methyldocosanoyl-CoA peak showing significant tailing?

A: Peak tailing is a common problem when analyzing long-chain acyl-CoAs and can compromise resolution and quantification. Potential causes and solutions are outlined below.

Potential Cause	Recommended Solution(s)
Secondary Interactions	Strong interactions can occur between the analyte and acidic silanol groups on silica-based columns, causing tailing[1]. To mitigate this, operate at a lower pH to protonate the silanol groups, or preferably, use a modern, highly deactivated, end-capped column to minimize surface activity[1][2][3].
Column Contamination	The accumulation of biological materials from sample extracts on the column can create active sites that lead to peak tailing[1][4][5]. Implement a column wash step with a strong solvent after each run or batch of samples[4]. Using a guard column is also highly recommended to protect the analytical column[5].
Insufficient Buffer Concentration	A low buffer concentration in the mobile phase may not be sufficient to mask secondary interactions[6][7]. Increasing the buffer concentration (e.g., of ammonium formate or ammonium acetate) can improve peak shape[8].
Mass Overload	Injecting a sample that is too concentrated can saturate the column, leading to peak tailing or fronting[1][5]. Try diluting the sample or reducing the injection volume to see if the peak shape improves[5].

Q2: My analyte peak is fronting. What is the likely cause?

A: Peak fronting is most commonly caused by column overload[1]. This happens when too much sample is injected, saturating the stationary phase. The solution is to reduce the amount of analyte loaded onto the column by either diluting the sample or decreasing the injection volume[1][9].

Q3: I am observing broad or split peaks. What should I investigate?

A: Broad or split peaks can arise from several issues related to the sample solvent, column health, or system hardware.

Potential Cause	Recommended Solution(s)
Sample Solvent Mismatch	If the sample is dissolved in a solvent that is significantly stronger than the initial mobile phase, it can cause peak distortion, including broadening and splitting[1][5][9]. Whenever possible, dissolve or reconstitute your final sample extract in the initial mobile phase[1][5].
Column Contamination or Degradation	A blocked column inlet frit can cause the sample to be distributed unevenly onto the column, leading to split peaks[1][5]. Contaminants at the head of the column or a void in the packing material can also lead to peak distortion[1][5][9]. Try back-flushing the column to waste[1][7]. If the problem persists, the column may need to be replaced[5][9].
Excessive System Dead Volume	Large volumes between the injector, column, and detector can cause peaks to broaden[1]. Ensure that all tubing is as short as possible and that connections are made correctly with appropriate fittings to minimize dead volume.

Frequently Asked Questions (FAQs)

Q1: What is the recommended type of LC column for separating (S)-3-Hydroxy-21-methyldocosanoyl-CoA?

A: Reversed-phase columns are the standard choice. A C18 column is widely used for its high hydrophobicity, which provides good retention for long acyl chains[5]. However, for very long-chain acyl-CoAs like the C23 analyte, retention might be too strong, leading to broad peaks[10][11]. In such cases, a C8 column can be a suitable alternative, offering shorter retention times and potentially better peak shapes[5][10]. The use of modern columns with smaller particle sizes (e.g., ≤1.8 µm) can also significantly increase efficiency[2][12].

Q2: How should I optimize the mobile phase to improve peak shape and sensitivity?

A: Mobile phase composition is critical for good separation of long-chain acyl-CoAs[1].

• pH Level: Alkaline mobile phases, such as those containing 15 mM ammonium hydroxide, have been shown to improve the peak shapes of long-chain acyl-CoAs[8][10][12]. However, be aware that high pH can be detrimental to standard silica-based columns; use a pH-stable column if operating under these conditions[3][10]. Alternatively, acidic modifiers like formic acid or acetic acid can be used to suppress ionization and reduce secondary interactions[2][13].

• Buffer Additives: Using ammonium formate or ammonium acetate in the mobile phase can improve ionization efficiency and peak shape[8][10][14].

• Elution Method: A gradient elution is necessary for analyzing samples containing a range of acyl-CoAs. A typical gradient involves increasing the concentration of an organic solvent like acetonitrile in an aqueous buffer[12][14]. A shallower gradient generally provides better resolution[1].

Q3: What are the most critical steps in sample preparation for this analysis?

A: A robust sample preparation protocol is essential for accurate quantification and preventing issues like low signal intensity and inconsistent results.

• Prevent Analyte Degradation: Acyl-CoA thioesters are unstable and can degrade in the autosampler[10][15]. It is critical to work quickly, keep samples on ice, use pre-chilled solvents, and store extracts at -80°C until analysis[10][15].

• Efficient Extraction: For tissue samples, thorough homogenization in an ice-cold buffer is required[5]. This is typically followed by protein precipitation and extraction using organic solvents like acetonitrile and isopropanol[8][16].

• Sample Cleanup: Repeated injections of biological extracts can cause a buildup of material on the column, leading to peak distortion and signal variability[4][8]. A solid-phase extraction (SPE) cleanup step is highly recommended to remove interfering substances like salts and phospholipids that cause ion suppression[8][15][17].

Quantitative Data Summary

The tables below provide recommended starting parameters for method development. These should be optimized for your specific instrument and application.

Table 1: Recommended LC Parameters for (S)-3-Hydroxy-21-methyldocosanoyl-CoA Analysis Based on established methods for other long-chain acyl-CoAs[12][14].

Parameter	Recommendation
Column	Reversed-Phase C8 or C18, ≤1.8 µm particle size (e.g., 2.1 x 150 mm)[12]
Mobile Phase A	15 mM Ammonium Hydroxide in Water[12] OR 10 mM Ammonium Acetate in Water[14]
Mobile Phase B	15 mM Ammonium Hydroxide in Acetonitrile[12] OR Acetonitrile[14]
Flow Rate	0.4 mL/min[12]
Column Temperature	40-42°C[10][16]
Injection Volume	5-10 µL[16]
Example Gradient	Start at 20% B, increase to 65% B over 10 min, then wash and re-equilibrate[12]. Note: Gradient slope and duration must be optimized for the specific analyte.

Table 2: Suggested Mass Spectrometry Parameters (S)-3-Hydroxy-21-methyldocosanoyl-CoA (C₃₂H₆₂N₇O₁₈P₃S)

Parameter	Recommendation	Rationale
Ionization Mode	Positive Electrospray Ionization (ESI+)	Provides significantly higher sensitivity for long-chain acyl-CoAs compared to negative mode[8][12].
Acquisition Mode	Selected Reaction Monitoring (SRM) / Multiple Reaction Monitoring (MRM)	Offers excellent selectivity and sensitivity for quantification[12].
Precursor Ion (Q1)	m/z of [M+H]⁺	The protonated molecular ion is efficiently generated in ESI+[8].
Product Ion (Q3)	Neutral loss of 507.3 Da	This corresponds to the characteristic loss of the 3'-phospho-ADP moiety from the CoA structure[8][16].

Experimental Protocols

Protocol: Extraction and Analysis of (S)-3-Hydroxy-21-methyldocosanoyl-CoA from Tissue

This protocol provides a general framework. Optimization, including the use of an appropriate internal standard (e.g., a stable isotope-labeled version of the analyte or a structurally similar odd-chain acyl-CoA like Heptadecanoyl-CoA), is essential[10][16].

1. Sample Preparation and Extraction

• Weigh approximately 20-50 mg of frozen tissue powder in a pre-chilled tube[16].

• Add 500 µL of ice-cold extraction solvent (e.g., Acetonitrile/Isopropanol/Water at 3:1:1, v/v/v) containing the internal standard[16].

• Thoroughly homogenize the sample on ice using a tissue homogenizer.

• To precipitate proteins, add 50 µL of 10% (w/v) sulfosalicylic acid (SSA), vortex, and incubate on ice for 10 minutes[16].

• Centrifuge the homogenate at >14,000 x g for 10 minutes at 4°C[16].

• Carefully collect the supernatant, which contains the acyl-CoAs[16].

2. Solid-Phase Extraction (SPE) Cleanup

• Condition a mixed-mode or polymeric SPE cartridge with 1-2 mL of methanol, followed by 1-2 mL of water[8][15].

• Load the supernatant from the extraction step onto the SPE cartridge[15].

• Wash the cartridge with 1-2 mL of an aqueous solution (e.g., water) to remove salts and other highly polar contaminants[8].

• Elute the acyl-CoAs with a methanol-based solvent (e.g., 1 mL of 5% aqueous ammonia in 50% methanol)[15].

• Evaporate the eluate to dryness under a gentle stream of nitrogen[16].

3. LC-MS/MS Analysis

• Reconstitute the dried extract in 100 µL of the initial LC mobile phase (e.g., 80:20 Mobile Phase A:Mobile Phase B)[16].

• Vortex briefly and centrifuge to pellet any particulates. Transfer the clear supernatant to an autosampler vial[16].

• Inject the sample onto the LC-MS/MS system and acquire data using the optimized parameters from the tables above.

Visualization

A workflow diagram for troubleshooting common peak shape issues in LC-MS analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. lcms.cz [lcms.cz]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. HILIC Troubleshooting | Thermo Fisher Scientific - US [thermofisher.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. benchchem.com [benchchem.com]
• 9. uhplcs.com [uhplcs.com]
• 10. Novel approach in LC-MS/MS using MRM to generate a full profile of acyl-CoAs: discovery of acyl-dephospho-CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 11. jsbms.jp [jsbms.jp]
• 12. Measuring long chain acyl-CoA concentrations and enrichment using LC/MS/MS with selected reaction monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. Development of a Novel Method for the Determination of Acyl-CoA Compounds by Liquid Chromatography Mass Spectrometry to Probe the Metabolism of Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]
• 16. benchchem.com [benchchem.com]
• 17. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: (S)-3-Hydroxy-21-methyldocosanoyl-CoA Analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with (S)-3-Hydroxy-21-methyldocosanoyl-CoA. The primary focus is to address the common challenge of signal suppression in analytical methods, particularly Liquid Chromatography-Mass Spectrometry (LC-MS).

Frequently Asked Questions (FAQs)

Q1: What is (S)-3-Hydroxy-21-methyldocosanoyl-CoA and what is its biological significance?

(S)-3-Hydroxy-21-methyldocosanoyl-CoA is a long-chain fatty acyl-CoA. Acyl-CoAs are crucial intermediates in numerous cellular processes, including energy metabolism, lipid biosynthesis, and the regulation of signaling pathways.[1] Specifically, 3-hydroxy fatty acyl-CoAs are involved in fatty acid beta-oxidation.[2] The "S" configuration denotes the stereochemistry at the 3-hydroxy position. While the precise signaling pathways for this specific very-long-chain methylated acyl-CoA are not extensively documented, its structure suggests a role in complex lipid metabolism.

Q2: I am observing a very low signal for my (S)-3-Hydroxy-21-methyldocosanoyl-CoA standard in my LC-MS/MS analysis. What are the potential causes?

Low signal intensity for long-chain acyl-CoAs can be attributed to several factors:

• Suboptimal Ionization: The parameters of the electrospray ionization (ESI) source, such as desolvation gas flow and source temperature, may not be optimized for this molecule.[3]

• Sample Degradation: Acyl-CoAs can be unstable. It is critical to keep samples cold and analyze them promptly. The choice of solvent for reconstitution can also affect stability.[3][4]

• Inefficient Extraction: The sample preparation method may not be suitable for very-long-chain fatty acyl-CoAs, leading to poor recovery.[3]

• Ion Suppression: Co-eluting compounds from the sample matrix can interfere with the ionization of the target analyte, leading to a suppressed signal.[3][5]

• Incorrect MRM Transition: The selected precursor and product ion pair for Multiple Reaction Monitoring (MRM) analysis may not be the most abundant for this specific molecule.[3]

Q3: Which ionization mode is recommended for the analysis of (S)-3-Hydroxy-21-methyldocosanoyl-CoA?

For the quantitative analysis of long-chain fatty acyl-CoAs, positive electrospray ionization (ESI+) is generally recommended.[1][3] This is because positive ion mode provides specific and abundant product ions that are ideal for MRM assays, which enhances sensitivity and specificity.[3] All acyl-CoAs typically exhibit a characteristic neutral loss of 507 Da in positive ion mode, which corresponds to the 3'-phospho-ADP moiety.[3][4]

Q4: How can I reduce matrix effects and signal suppression?

There are several strategies to mitigate matrix effects:

• Sample Preparation: Employing effective sample cleanup techniques is crucial. Solid-Phase Extraction (SPE) is highly effective at removing interfering substances like phospholipids.[6] Liquid-Liquid Extraction (LLE) can also be optimized to separate the analyte from polar interferences.[6]

• Chromatographic Separation: Optimizing the LC gradient can help separate the analyte of interest from the regions where matrix components elute.[6]

• Sample Dilution: Diluting the sample can reduce the concentration of interfering matrix components.[5] However, this may not be feasible if the analyte concentration is already low.[5]

• Use of Internal Standards: A stable isotope-labeled internal standard (SIL-IS) that co-elutes with the analyte is the most effective way to compensate for matrix effects.[5][6]

Q5: What are the best practices for sample handling and storage to ensure the stability of (S)-3-Hydroxy-21-methyldocosanoyl-CoA?

To maintain the integrity of acyl-CoA samples:

• Temperature: Always keep samples on ice during preparation and store them at -80°C for long-term storage.[5]

• Solvent: Reconstitute the final sample in a solvent that ensures stability. Methanol has been shown to provide good stability for acyl-CoAs.[4]

• Prompt Analysis: Analyze samples as quickly as possible after preparation to minimize degradation.[3]

Troubleshooting Guides

This section provides solutions to common problems encountered during the LC-MS/MS analysis of (S)-3-Hydroxy-21-methyldocosanoyl-CoA.

Problem 1: Low or No Signal in Biological Samples Compared to Neat Standards

Possible Cause	Recommended Solution
Significant Ion Suppression	Optimize Sample Preparation: Implement a more rigorous cleanup method such as Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) to remove interfering matrix components.[6] Improve Chromatographic Separation: Adjust the LC gradient to better separate the analyte from co-eluting matrix components.[6] A post-column infusion experiment can help identify the retention time window of suppression.[7]
Poor Extraction Recovery	Modify Extraction Protocol: For tissues, ensure thorough homogenization.[1] Experiment with different extraction solvents. A common solvent for acyl-CoAs is 80% methanol.[1] For very-long-chain species, different solvent systems may be necessary.
Analyte Degradation	Ensure Sample Stability: Keep samples cold at all times. Use fresh samples and analyze them promptly. Reconstitute the dried extract in a non-aqueous solvent like methanol to improve stability.[4]

Problem 2: Poor Peak Shape (Tailing, Fronting, or Splitting)

Possible Cause	Recommended Solution
Column Contamination	Flush the column with a strong solvent to remove adsorbed matrix components.[6]
Injection Solvent Mismatch	Ensure the injection solvent is of similar or weaker strength than the initial mobile phase. Dissolving the final extract in the initial mobile phase is recommended.[6]
Secondary Interactions	The use of a mobile phase additive, like a small amount of formic acid, can improve peak shape for acidic analytes.[6]

Experimental Protocols

1. General Sample Preparation Protocol for Acyl-CoA Extraction

This protocol provides a starting point and should be optimized for your specific sample matrix.

• Homogenization: Homogenize frozen tissue powder or cell pellets in an ice-cold extraction solvent (e.g., 80% methanol in water).[1]

• Internal Standard Spiking: Add an appropriate internal standard (ideally a stable isotope-labeled version of the analyte) to the homogenate.

• Protein Precipitation: Vortex the mixture vigorously to precipitate proteins.[3]

• Centrifugation: Centrifuge the homogenate at high speed (e.g., 14,000 x g) at 4°C to pellet proteins and cellular debris.[1]

• Supernatant Collection: Carefully collect the supernatant containing the acyl-CoAs.[1]

• Drying and Reconstitution: Dry the supernatant under a stream of nitrogen and reconstitute the pellet in a solvent compatible with the LC-MS/MS analysis (e.g., methanol).[1][4]

2. General LC-MS/MS Method Parameters

These are typical starting parameters that will require optimization for (S)-3-Hydroxy-21-methyldocosanoyl-CoA.

Parameter	Recommendation
LC Column	C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.8 µm)[1]
Mobile Phase A	Water with 10 mM ammonium acetate and 0.1% formic acid[1]
Mobile Phase B	Acetonitrile or methanol with the same additives as Mobile Phase A[1]
Gradient	Start with a low percentage of Mobile Phase B, ramping up to a high percentage to elute the hydrophobic long-chain acyl-CoAs.[1]
Ionization Mode	Positive Electrospray Ionization (ESI+)[1][3]
Scan Type	Multiple Reaction Monitoring (MRM)[3]
MRM Transition	Monitor the transition from the protonated precursor ion to the product ion resulting from the neutral loss of 507 Da.[3]

Visualizations

Caption: Experimental workflow for (S)-3-Hydroxy-21-methyldocosanoyl-CoA analysis.

Caption: Troubleshooting logic for low signal intensity.

Caption: Generalized fatty acid beta-oxidation pathway.

References

• 1. benchchem.com [benchchem.com]
• 2. A (S)-3-Hydroxybutyrate Dehydrogenase Belonging to the 3-Hydroxyacyl-CoA Dehydrogenase Family Facilitates Hydroxyacid Degradation in Anaerobic Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Development of a Novel Method for the Determination of Acyl-CoA Compounds by Liquid Chromatography Mass Spectrometry to Probe the Metabolism of Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. mdpi.com [mdpi.com]

Technical Support Center: Optimizing Long-Chain Acyl-CoA Extraction Efficiency

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to enhance the extraction efficiency of long-chain acyl-CoAs for accurate downstream analysis.

Frequently Asked Questions (FAQs)

Q1: What are the most critical factors affecting the recovery of long-chain acyl-CoAs during extraction?

A1: The most critical factors include incomplete cell or tissue lysis, degradation of acyl-CoAs due to their inherent instability, and inefficient extraction from the biological matrix.[1] It is imperative to work quickly, maintain cold temperatures (on ice or at 4°C) throughout the procedure, and use pre-chilled solvents to minimize enzymatic and chemical degradation.[1][2] Flash-freezing of samples in liquid nitrogen and storage at -80°C is recommended.[1]

Q2: Which analytical technique is most suitable for the quantification of long-chain acyl-CoAs?

A2: Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is considered the gold standard for the analysis of long-chain acyl-CoAs.[1] This method offers high sensitivity and specificity, allowing for the precise quantification of individual acyl-CoA species within complex biological samples.[2]

Q3: How can I minimize the degradation of long-chain acyl-CoAs during sample preparation?

A3: To minimize degradation, it is crucial to inhibit enzymatic activity immediately upon sample collection. This can be achieved by rapid quenching of metabolic activity, for instance, by flash-freezing tissues or cell pellets in liquid nitrogen.[1] Throughout the extraction process, samples should be kept on ice, and the use of pre-chilled solvents is essential.[1][2] Long-chain acyl-CoAs are susceptible to hydrolysis, especially at non-optimal pH; therefore, maintaining appropriate pH with buffers can enhance stability.[2]

Q4: What is the purpose of an internal standard in long-chain acyl-CoA extraction?

A4: An internal standard (IS) is crucial for accurate quantification. It is a compound structurally similar to the analyte of interest, added at a known concentration to the sample at the beginning of the extraction process. The IS helps to correct for variability in extraction efficiency and potential sample loss during preparation, as well as to account for matrix effects in LC-MS/MS analysis.[1][2]

Troubleshooting Guides

Issue 1: Low Recovery of Long-Chain Acyl-CoAs

Q: I am experiencing consistently low yields of my target long-chain acyl-CoAs. What are the potential causes and how can I improve my recovery?

A: Low recovery is a common challenge in long-chain acyl-CoA extraction. The following table outlines potential causes and recommended solutions.

Potential Cause	Recommended Solution
Incomplete Cell/Tissue Lysis	Ensure thorough homogenization of the sample. For tissues, use a glass homogenizer. For cells, vigorous vortexing or sonication in the lysis buffer is recommended.[1][3]
Analyte Degradation	Work quickly and maintain cold conditions (4°C or on ice) at all times. Use pre-chilled solvents and reagents.[1][2] Consider using an extraction buffer with a pH of 4.9, which has been shown to be effective.[3]
Inefficient Extraction	Optimize the solvent-to-sample ratio. Ensure vigorous mixing during the extraction step to maximize the interaction between the solvent and the sample matrix.[1] Consider performing a second extraction on the pellet to recover any remaining acyl-CoAs.
Suboptimal Phase Separation (LLE)	After adding all solvents in a liquid-liquid extraction, vortex vigorously to ensure thorough mixing before centrifugation to separate the aqueous and organic phases.[1]
Inefficient SPE Elution	Ensure the solid-phase extraction (SPE) column is properly conditioned and equilibrated before loading the sample. Use the recommended elution solvent and volume to ensure complete recovery of the bound acyl-CoAs.[1]

Issue 2: Poor Chromatographic Peak Shape and Resolution

Q: My chromatograms show significant peak tailing and co-elution of different long-chain acyl-CoA species. How can I improve the separation?

A: Poor peak shape and resolution can compromise the accuracy of quantification. Here are some common causes and solutions.

Potential Cause	Recommended Solution
Secondary Interactions with Column	Free silanol groups on silica-based columns can interact with the polar head of the acyl-CoA molecule, causing peak tailing. Using a column with end-capping or operating at a lower mobile phase pH can mitigate these interactions.
Inappropriate Mobile Phase	Optimize the mobile phase composition. For reversed-phase chromatography, adjusting the gradient slope of the organic solvent (e.g., acetonitrile) can improve the separation of different acyl-CoA species. A shallower gradient generally provides better resolution.
Column Contamination	Accumulation of matrix components on the column can lead to peak distortion. Implement a robust column washing protocol between analytical runs and consider using a guard column to protect the analytical column.
Sample Overload	Injecting too much sample can lead to broad and asymmetric peaks. Try diluting the sample or reducing the injection volume.

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) for Long-Chain Acyl-CoAs from Cultured Cells

This protocol is adapted from established methods for the extraction of long-chain acyl-CoAs for LC-MS/MS analysis.[1][3]

Materials:

• Cell pellet

• Ice-cold 100 mM KH2PO4 buffer (pH 4.9)

• Internal standard solution

• Acetonitrile (ACN)

• 2-propanol

• Weak anion exchange SPE columns

• Methanol

• Elution solvent (e.g., methanol with 5% ammonium hydroxide)

Procedure:

• Cell Lysis: To the cell pellet, add 1 mL of ice-cold 100 mM KH2PO4 buffer (pH 4.9) containing the internal standard. For adherent cells, scrape the cells in the buffer. For suspension cells, resuspend the pellet.

• Extraction: Add 1 mL of ACN:2-propanol (3:1 v/v) to the cell lysate. Vortex vigorously for 2 minutes, followed by sonication for 3 minutes.[1]

• Centrifugation: Centrifuge the lysate at 16,000 x g for 10 minutes at 4°C.[1]

• Supernatant Collection: Carefully transfer the supernatant containing the acyl-CoAs to a new pre-chilled tube.

• SPE Column Conditioning: Condition a weak anion exchange SPE column by washing with 1 mL of methanol, followed by 1 mL of 100 mM KH2PO4 buffer (pH 4.9).[1]

• Sample Loading: Load the supernatant onto the conditioned SPE column.

• Washing: Wash the column with 1 mL of 100 mM KH2PO4 buffer (pH 4.9), followed by 1 mL of methanol to remove unbound impurities.[1]

• Elution: Elute the acyl-CoAs from the column using an appropriate elution solvent.

• Drying and Reconstitution: Dry the eluate under a stream of nitrogen and reconstitute in a suitable solvent for LC-MS/MS analysis.

Protocol 2: Liquid-Liquid Extraction (LLE) for Long-Chain Acyl-CoAs from Cultured Cells

This protocol is a widely used method for the extraction of acyl-CoAs.[1]

Materials:

• Cell pellet

• Ice-cold chloroform:methanol (1:2 v/v) mixture

• Internal standard solution

• Chloroform

• Water

Procedure:

• Cell Lysis and Extraction: Add 0.5 mL of the cold (-20°C) chloroform:methanol (1:2 v/v) solvent mixture containing the internal standard to the cell pellet. For adherent cells, use a cell scraper. For suspension cells, resuspend the pellet. Vortex for 2 minutes.[1]

• Phase Separation: Add 0.5 mL of chloroform and 0.5 mL of water to the tube. Vortex vigorously for 1 minute.[1]

• Centrifugation: Centrifuge at 2,000 x g for 5 minutes at 4°C to induce phase separation.[1]

• Collection: The acyl-CoAs will be in the upper aqueous phase. Carefully collect this phase for analysis.

• Drying and Reconstitution: Dry the collected aqueous phase under nitrogen and reconstitute in a suitable solvent for LC-MS/MS analysis.

Quantitative Data

Table 1: Representative Recovery Rates of Different Extraction Methods

Extraction Method	Analyte	Recovery Rate (%)	Reference
Solid-Phase Extraction	Long-chain acyl-CoAs	70-80%	[3]
Liquid-Liquid Extraction	Long-chain acyl-CoAs	Good recovery rates reported	[1]

Note: Recovery rates can vary depending on the specific acyl-CoA species, tissue or cell type, and the precise protocol used.

Table 2: Abundance of Acyl-CoA Species in Different Mammalian Cell Lines

Acyl-CoA Species	HepG2 (pmol/10^6 cells)	MCF7 (pmol/mg protein)	RAW264.7 (pmol/mg protein)
Acetyl-CoA	10.644	-	-
Propionyl-CoA	3.532	-	-
Butyryl-CoA	1.013	-	-
Valeryl-CoA	1.118	-	-
Crotonoyl-CoA	0.032	-	-
HMG-CoA	0.971	-	-
Succinyl-CoA	25.467	-	-
Glutaryl-CoA	0.647	-	-
C14:0-CoA	-	~2.5	~1.5
C16:0-CoA	-	~4.0	~3.0
C18:1-CoA	-	~1.5	~1.0
C18:0-CoA	-	~1.0	~0.8

Data compiled from various sources. Note that experimental conditions and normalization methods can vary, affecting direct comparability.[1]

Visualizations

Caption: General experimental workflow for long-chain acyl-CoA extraction and analysis.

Caption: Simplified pathway of long-chain fatty acid activation and beta-oxidation.

References

• 1. portlandpress.com [portlandpress.com]
• 2. Long-chain acyl-CoA esters in metabolism and signaling: Role of acyl-CoA binding proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. portlandpress.com [portlandpress.com]

preventing degradation of (S)-3-Hydroxy-21-methyldocosanoyl-CoA during extraction

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working with (S)-3-Hydroxy-21-methyldocosanoyl-CoA. The primary focus is on preventing degradation during extraction to ensure accurate quantification and analysis.

Frequently Asked Questions (FAQs)

Q1: What is (S)-3-Hydroxy-21-methyldocosanoyl-CoA and why is its stability a concern?

(S)-3-Hydroxy-21-methyldocosanoyl-CoA is a very-long-chain fatty acyl-CoA (VLCFA) derivative. Like other acyl-CoAs, it is a key intermediate in metabolic pathways, particularly in fatty acid β-oxidation.[1][2] Its structure contains a high-energy thioester bond, which is inherently unstable and susceptible to degradation.[3][4] Accurate measurement of this molecule is critical for metabolic studies, but its low abundance and instability present significant analytical challenges.[5]

Q2: What are the primary pathways through which (S)-3-Hydroxy-21-methyldocosanoyl-CoA degrades during extraction?

There are two main degradation pathways:

• Chemical Hydrolysis: The thioester bond is prone to hydrolysis, especially in aqueous solutions with a neutral or alkaline pH.[6][7] This non-enzymatic process cleaves the Coenzyme A moiety, resulting in the corresponding free fatty acid and CoASH.

• Enzymatic Degradation: Tissues and cells contain enzymes called acyl-CoA thioesterases (Acots) that specifically catalyze the hydrolysis of the thioester bond.[8][9] These enzymes are ubiquitous and can rapidly degrade the target analyte if not properly inactivated during the extraction procedure.[8]

Q3: What general precautions should be taken to minimize degradation?

To maintain the integrity of (S)-3-Hydroxy-21-methyldocosanoyl-CoA, it is imperative to work quickly, keep samples cold at all times, and use pre-chilled solvents and tubes.[5] Flash-freezing of cell pellets or tissues in liquid nitrogen and storing them at -80°C is essential for long-term preservation.[5] The use of acidic buffers (e.g., pH 4.9) is also recommended to reduce chemical hydrolysis and inhibit the activity of some degradative enzymes.[10][11]

Troubleshooting Guide

Issue 1: Low or No Recovery of the Target Analyte

Q: My LC-MS/MS analysis shows a very low or undetectable amount of (S)-3-Hydroxy-21-methyldocosanoyl-CoA. What are the potential causes and solutions?

A: Low recovery is a common problem that can stem from several stages of the workflow.

Potential Cause	Recommended Solution
Inefficient Cell Lysis/Homogenization	Ensure thorough disruption of cells or tissue. Use a glass homogenizer for tissues or vigorous vortexing and sonication for cell lysates to release the intracellular content completely.[5][10]
Analyte Degradation	Work quickly and maintain low temperatures (4°C or on ice) throughout the entire procedure. Use a cold, acidic extraction buffer (e.g., 100 mM KH₂PO₄, pH 4.9) to minimize enzymatic and chemical degradation.[5][10]
Inefficient Extraction	Use a proven organic solvent mixture, such as acetonitrile:isopropanol, to effectively precipitate proteins and extract the polar acyl-CoAs.[10][11] Ensure the correct solvent-to-sample ratio is used.[5]
Poor SPE Column Performance	Properly condition the solid-phase extraction (SPE) column before loading the sample. Ensure the chosen SPE column (typically weak anion exchange) is appropriate for acyl-CoA binding.[5][10]
Loss During Evaporation/Reconstitution	Avoid excessive heating during solvent evaporation. Reconstitute the dried sample in a suitable solvent, such as methanol, that ensures complete dissolution without causing degradation.[6] Acyl-CoAs are unstable in aqueous solutions, especially at neutral or alkaline pH.[6]

Issue 2: High Variability Between Replicates

Q: I am observing significant variability in analyte concentration across my technical replicates. How can I improve reproducibility?

A: High variability often points to inconsistencies in sample handling and processing.

Potential Cause	Recommended Solution
Inconsistent Sample Handling	Standardize every step of the protocol, from sample collection to final analysis. Ensure identical incubation times, temperatures, and mixing speeds for all samples.
Incomplete Protein Precipitation	Ensure sufficient organic solvent is used and mixing is thorough to completely precipitate proteins, including degradative enzymes. Centrifuge at a high speed (e.g., 16,000 x g) to obtain a clear supernatant.[5]
Variable SPE Elution	Ensure a consistent and slow flow rate during sample loading and elution from the SPE column. Use precise volumes for all washing and elution steps.
Precipitation in Reconstitution Solvent	After evaporation, ensure the analyte is fully redissolved in the reconstitution solvent. Vortex thoroughly and centrifuge to pellet any insoluble material before transferring the supernatant for analysis.[12]

Experimental Protocols

Protocol 1: Extraction of VLCFA-CoAs from Mammalian Cells

This protocol is synthesized from established methods for long-chain acyl-CoA extraction.[5][10][11]

Materials:

• Ice-cold Phosphate Buffered Saline (PBS)

• Liquid Nitrogen

• Extraction Buffer: 100 mM Potassium Phosphate Monobasic (KH₂PO₄), pH 4.9, pre-chilled to 4°C.

• Extraction Solvent: Acetonitrile:Isopropanol (3:1, v/v), pre-chilled to -20°C.

• Weak Anion Exchange (WAX) SPE columns.

• SPE Conditioning Solvent: Acetonitrile/isopropanol/water/acetic acid (9:3:4:4, v/v/v/v).[11]

• SPE Wash Solvent: Acetonitrile/isopropanol/water/acetic acid (9:3:4:4, v/v/v/v).[11]

• SPE Elution Solvent: Methanol/250 mM Ammonium Formate (4:1, v/v).[11]

Procedure:

• Cell Harvesting: Aspirate the culture medium and wash cells twice with ice-cold PBS. For adherent cells, scrape them into a small volume of PBS. Pellet suspension cells by centrifugation (500 x g for 5 min at 4°C).

• Sample Quenching: Immediately flash-freeze the cell pellet in liquid nitrogen. Store at -80°C until extraction. This step is critical to halt metabolic activity.[5]

• Homogenization: Resuspend the frozen cell pellet in 1 mL of ice-cold Extraction Buffer (pH 4.9).

• Extraction & Protein Precipitation: Add 1 mL of cold Extraction Solvent (Acetonitrile:Isopropanol). Vortex vigorously for 2 minutes and sonicate for 3 minutes in an ice bath.[5]

• Centrifugation: Centrifuge the lysate at 16,000 x g for 10 minutes at 4°C to pellet precipitated proteins and cell debris.[5]

• Supernatant Collection: Carefully transfer the supernatant, which contains the acyl-CoAs, to a new pre-chilled tube.

• Solid-Phase Extraction (SPE):

  • Condition the WAX SPE column with 1 mL of SPE Conditioning Solvent.[11]

  • Load the supernatant onto the conditioned column.

  • Wash the column with 1 mL of SPE Wash Solvent to remove unretained species.[11]

  • Elute the acyl-CoAs with 2 mL of SPE Elution Solvent.[11]

• Final Preparation: Evaporate the eluate to dryness under a gentle stream of nitrogen or using a vacuum concentrator. Reconstitute the residue in a suitable volume of methanol for LC-MS/MS analysis.[6]

Visualizations

Logical and Metabolic Pathways

Caption: Key pathways leading to the degradation of acyl-CoA molecules.

Caption: The role of 3-hydroxyacyl-CoA as an intermediate in β-oxidation.

Experimental Workflow

Caption: Recommended workflow for the extraction of (S)-3-Hydroxy-21-methyldocosanoyl-CoA.

References

• 1. aocs.org [aocs.org]
• 2. jackwestin.com [jackwestin.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. benchchem.com [benchchem.com]
• 6. Development of a Novel Method for the Determination of Acyl-CoA Compounds by Liquid Chromatography Mass Spectrometry to Probe the Metabolism of Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Functional and structural properties of mammalian acyl-coenzyme A thioesterases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Thioesterase enzyme families: Functions, structures, and mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 10. An improved method for tissue long-chain acyl-CoA extraction and analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Novel isolation procedure for short-, medium- and long-chain acyl-coenzyme esters from tissue - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]

Technical Support Center: Synthesis of (S)-3-Hydroxy-21-methyldocosanoyl-CoA

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of (S)-3-Hydroxy-21-methyldocosanoyl-CoA.

Frequently Asked Questions (FAQs)

Q1: What are the primary strategies for synthesizing (S)-3-Hydroxy-21-methyldocosanoyl-CoA?

A1: There are two main approaches for the synthesis of (S)-3-Hydroxy-21-methyldocosanoyl-CoA: enzymatic synthesis and chemical synthesis. Enzymatic synthesis offers high stereoselectivity, yielding the desired (S)-enantiomer. Chemical synthesis provides an alternative route that does not rely on the availability and stability of enzymes but requires careful control of stereochemistry.

Q2: What is the biological significance of very-long-chain fatty acids (VLCFAs) like (S)-3-Hydroxy-21-methyldocosanoyl-CoA?

A2: Very-long-chain fatty acids are crucial components of cellular lipids, playing essential roles in membrane structure, energy storage, and signaling pathways.[1] They are particularly important as constituents of sphingolipids, which are involved in membrane trafficking and cell polarity.[1][2] The acyl chain length of sphingolipids can affect various cellular phenomena and signaling.

Q3: How can I purify the final product, (S)-3-Hydroxy-21-methyldocosanoyl-CoA?

A3: Purification of long-chain acyl-CoAs is typically achieved using chromatographic techniques. Solid-phase extraction (SPE) with a C18 cartridge can be used for initial purification and concentration.[3] High-performance liquid chromatography (HPLC) with a C18 column is then often employed for final purification, with detection at 260 nm (the absorbance maximum for Coenzyme A).[4]

Q4: What are the key challenges in working with long-chain acyl-CoAs?

A4: Long-chain acyl-CoAs are susceptible to both enzymatic and chemical degradation. It is crucial to work quickly, keep samples on ice, and use high-purity solvents.[5] Due to their amphipathic nature, they can also be challenging to handle due to potential issues with solubility and precipitation in aqueous solutions.

Troubleshooting Guides

Enzymatic Synthesis Troubleshooting

Problem	Potential Cause	Recommended Solution
Low yield of 21-methyl-trans-2-docosenoyl-CoA	Inefficient activity of Acyl-CoA Dehydrogenase (ACD).	- Ensure the presence of the FAD cofactor. - Optimize the concentration of the electron acceptor. - Verify the enzyme is active with a known substrate.
Formation of the (R)-enantiomer instead of the (S)-enantiomer	Use of a non-stereospecific or incorrect Enoyl-CoA Hydratase (ECH).	- Use a known (S)-specific enoyl-CoA hydratase. - Verify the stereospecificity of the enzyme used.
Precipitation of long-chain acyl-CoA intermediates	Low solubility of the long-chain acyl-CoAs in the reaction buffer.	- Add a small amount of a mild, non-denaturing detergent (e.g., CHAPS). - Ensure adequate mixing throughout the reaction.
Hydrolysis of the CoA ester bond	Presence of thioesterases in the enzyme preparation or chemical instability.	- Use purified enzymes to minimize contaminating thioesterase activity. - Maintain a neutral to slightly acidic pH (around 6.5-7.0) to improve chemical stability.

Chemical Synthesis Troubleshooting

Problem	Potential Cause	Recommended Solution
Low yield in the Grignard reaction	- Impure or wet reagents and glassware. - Inactive magnesium.	- Ensure all glassware is oven-dried and reagents are anhydrous. - Activate magnesium turnings with a small amount of iodine or 1,2-dibromoethane.
Poor stereoselectivity in the reduction of the β-ketoester	Inefficient chiral catalyst or improper reaction conditions.	- Use a well-established chiral reducing agent like a Noyori catalyst. - Ensure the reaction is run at the recommended temperature to maximize stereoselectivity.
Incomplete deprotection of the hydroxyl group	Insufficient deprotection reagent or reaction time.	- Increase the equivalents of the deprotection reagent (e.g., TBAF for silyl ethers). - Extend the reaction time and monitor by TLC.
Low yield of the final acyl-CoA product	- Inefficient activation of the carboxylic acid. - Degradation of Coenzyme A.	- Use a reliable activating agent like isobutyl chloroformate for the mixed anhydride method. - Perform the reaction with CoA at a controlled pH (around 7.5) and temperature (room temperature or below).
Difficulty in purifying the final product	Contamination with byproducts from the coupling reaction (e.g., isobutyl carbonate from the mixed anhydride method).	- Optimize the reaction conditions to minimize side reactions. - Employ multi-step purification, including SPE followed by preparative HPLC.

Experimental Protocols

Protocol 1: Enzymatic Synthesis of (S)-3-Hydroxy-21-methyldocosanoyl-CoA

This protocol is adapted from established methods for the synthesis of 3-hydroxyacyl-CoAs.

Step 1: Activation of 21-Methyldocosanoic Acid

• Prepare a reaction mixture containing:

  • 100 mM Potassium Phosphate buffer (pH 7.5)

  • 10 mM ATP

  • 5 mM MgCl₂

  • 1 mM Coenzyme A

  • 0.5 mM 21-Methyldocosanoic acid

  • 2-5 units of a long-chain acyl-CoA synthetase

• Incubate at 37°C for 1-2 hours.

• Monitor the formation of 21-methyldocosanoyl-CoA by HPLC.

Step 2: Dehydrogenation to form 21-methyl-trans-2-docosenoyl-CoA

• To the reaction mixture from Step 1, add:

  • 50 µM FAD

  • 2-5 units of a long-chain Acyl-CoA Dehydrogenase

• Incubate at 37°C for 2-4 hours.

• Monitor the formation of the α,β-unsaturated product by HPLC.

Step 3: Hydration to (S)-3-Hydroxy-21-methyldocosanoyl-CoA

• To the reaction mixture from Step 2, add 2-5 units of an (S)-specific Enoyl-CoA Hydratase.

• Incubate at 37°C for 1-2 hours.

• The final product can be purified by SPE and HPLC.

Protocol 2: Chemical Synthesis of (S)-3-Hydroxy-21-methyldocosanoyl-CoA

Step 1: Synthesis of 21-Methyldocosanoic Acid This can be achieved through various synthetic routes, for example, by coupling of two alkyl units.

Step 2: Synthesis of (S)-3-Hydroxy-21-methyldocosanoic Acid

• Formation of the β-ketoester: Convert 21-methyldocosanoic acid to its acid chloride and react with the lithium enolate of a suitable ester (e.g., tert-butyl acetate).

• Asymmetric Reduction: Reduce the resulting β-ketoester using a chiral catalyst (e.g., a Noyori ruthenium-BINAP catalyst) under a hydrogen atmosphere to yield the (S)-hydroxy ester.

• Hydrolysis: Hydrolyze the ester to obtain (S)-3-hydroxy-21-methyldocosanoic acid.

Step 3: Protection of the Hydroxyl Group

• React (S)-3-hydroxy-21-methyldocosanoic acid with a suitable protecting group, for example, tert-butyldimethylsilyl chloride (TBDMSCl) and imidazole in DMF to form the silyl ether.

Step 4: Activation of the Carboxylic Acid and Coupling with Coenzyme A (Mixed Anhydride Method)

• Dissolve the protected hydroxy acid in anhydrous THF and cool to -15°C.

• Add N-methylmorpholine followed by dropwise addition of isobutyl chloroformate. Stir for 15 minutes.

• In a separate flask, dissolve Coenzyme A in a water/THF mixture, adjusting the pH to ~7.5 with sodium bicarbonate.

• Add the CoA solution to the mixed anhydride solution and stir at room temperature for 2-4 hours.

Step 5: Deprotection and Purification

• Remove the protecting group (e.g., with TBAF for a TBDMS ether).

• Purify the final product by SPE and preparative HPLC.

Data Presentation

Table 1: Typical Reaction Conditions and Expected Yields for Key Synthesis Steps

Step	Reaction Type	Key Reagents	Solvent	Temperature	Typical Yield
Enzymatic Activation	Acyl-CoA Synthesis	Acyl-CoA Synthetase, ATP, CoA	Aqueous Buffer	37°C	>90%
Chemical: Grignard	C-C Bond Formation	Alkyl magnesium bromide, Aldehyde	Anhydrous Ether/THF	0°C to RT	60-80%
Chemical: Asymmetric Reduction	Chiral Reduction	Noyori Catalyst, H₂	Methanol	25-50°C	>95% (high ee)
Chemical: Mixed Anhydride	CoA Esterification	Isobutyl chloroformate, NMM, CoA	THF/Water	-15°C to RT	50-70%

Visualizations

Caption: Enzymatic synthesis workflow for (S)-3-Hydroxy-21-methyldocosanoyl-CoA.

Caption: Proposed chemical synthesis workflow for (S)-3-Hydroxy-21-methyldocosanoyl-CoA.

Caption: Role of VLCFA-CoA in sphingolipid-mediated cell signaling.

References

• 1. digitalcommons.unl.edu [digitalcommons.unl.edu]
• 2. Sphingolipids Containing Very-Long-Chain Fatty Acids Define a Secretory Pathway for Specific Polar Plasma Membrane Protein Targeting in Arabidopsis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Sphingolipids containing very long-chain fatty acids regulate Ypt7 function during the tethering stage of vacuole fusion - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Grignard Reaction [organic-chemistry.org]
• 5. Reaction of an Introverted Carboxylic Acid with Carbodiimide - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of (S)-3-Hydroxy-21-methyldocosanoyl-CoA

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the synthesis and increasing the yield of (S)-3-Hydroxy-21-methyldocosanoyl-CoA.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the synthesis and purification of (S)-3-Hydroxy-21-methyldocosanoyl-CoA.

Issue 1: Low Yield in the Synthesis of the Precursor Acid, (S)-3-Hydroxy-21-methyldocosanoic Acid

Potential Cause	Troubleshooting Step
Incomplete Enolate Formation	Ensure strictly anhydrous conditions and use freshly prepared LDA. The reaction temperature should be maintained at -78°C to prevent side reactions.[1]
Low Reactivity of Aldehyde	Use a high-purity aldehyde. If the aldehyde is old or has been improperly stored, it may have oxidized, reducing its reactivity.
Inefficient Auxiliary Cleavage	Ensure complete hydrolysis of the chiral auxiliary by monitoring the reaction by TLC. If the reaction is sluggish, consider increasing the reaction time or the amount of potassium carbonate.[1]
Product Loss During Extraction	Perform multiple extractions with ethyl acetate to ensure complete recovery of the product from the aqueous layer. Washing with brine can help to break up emulsions and improve separation.[1]

Issue 2: Low Yield in the Thioesterification Reaction with Coenzyme A

Potential Cause	Troubleshooting Step
Hydrolysis of NHS Ester	Prepare the NHS ester solution immediately before use and minimize its exposure to moisture. The pH of the reaction buffer is critical; a pH range of 7.2-8.5 is optimal for the reaction with the amine, but hydrolysis of the NHS ester is significant at the higher end of this range.[2] A two-step pH process, with activation at pH 4.5-6.0 and coupling at pH 7.2-8.0, can improve efficiency.[2][3]
Suboptimal Molar Ratios	A common starting point is a 2- to 10-fold molar excess of EDC and a 1.2- to 2-fold molar excess of NHS over the carboxylic acid.[3] The Coenzyme A is typically used in a slight excess (e.g., 1.5 equivalents) relative to the activated fatty acid.[1]
Reaction with Non-target Nucleophiles	Avoid buffers containing primary amines, such as Tris or glycine, as they will compete with Coenzyme A for the NHS ester.[3]
Poor Solubility of the NHS Ester	Dissolve the crude NHS ester in a minimal amount of a water-miscible organic solvent like THF before adding it dropwise to the aqueous CoA solution with vigorous stirring.[1]

Issue 3: Poor Purity or Recovery After Purification

Potential Cause	Troubleshooting Step
Inefficient Solid-Phase Extraction (SPE)	Ensure proper conditioning of the C18 cartridge. If the product is eluting during the wash step, the wash solvent may be too strong. Conversely, if the product is not eluting, the elution solvent may be too weak. A stepwise gradient of methanol in water for washing and elution can optimize separation.[1]
Co-elution of Impurities during HPLC	Optimize the HPLC gradient. A shallower gradient can improve the resolution between the product and closely eluting impurities. Ensure the mobile phase pH is appropriate to maintain the desired ionization state of the molecule.
Product Degradation	(S)-3-Hydroxy-21-methyldocosanoyl-CoA is susceptible to hydrolysis. Keep samples cold and process them quickly. Lyophilization is the preferred method for obtaining the final product as a stable solid.[1]

Frequently Asked Questions (FAQs)

Q1: What is the most critical factor for achieving a high yield in the synthesis of (S)-3-Hydroxy-21-methyldocosanoyl-CoA?

A1: The most critical factor is the efficient coupling of the precursor fatty acid to Coenzyme A. This step is often plagued by low yields due to the hydrolysis of the activated fatty acid intermediate (e.g., the NHS ester) and competing side reactions. Careful control of pH, using fresh reagents, and optimizing the molar ratios of the coupling agents are paramount for success.[3]

Q2: Can I use an alternative method to NHS/DCC for activating the carboxylic acid?

A2: Yes, other methods for carboxylic acid activation can be employed. These include conversion to an acid chloride or a mixed anhydride. However, these methods often require harsher reaction conditions that may not be compatible with the sensitive functional groups on Coenzyme A. The NHS ester method is generally preferred for its milder conditions and good yields in aqueous environments.

Q3: What is the optimal pH for the NHS ester coupling reaction with Coenzyme A?

A3: The optimal pH is a compromise. The activation of the carboxylic acid with EDC/NHS is most efficient at a slightly acidic pH of 4.5-6.0.[2] The subsequent reaction of the NHS ester with the thiol group of Coenzyme A is favored at a pH of 7.2-8.5, where the thiol is deprotonated and more nucleophilic. However, the rate of NHS ester hydrolysis also increases with pH. A two-step procedure with a pH shift from the acidic activation step to a mildly basic coupling step can maximize the overall yield.[2]

Q4: How can I monitor the progress of the thioesterification reaction?

A4: The reaction can be monitored by reverse-phase HPLC. The product, (S)-3-Hydroxy-21-methyldocosanoyl-CoA, will have a longer retention time than the unreacted Coenzyme A due to its long hydrophobic acyl chain. Monitoring the disappearance of the Coenzyme A peak and the appearance of the product peak allows for the determination of reaction completion.

Q5: What is the best way to store the final product?

A5: (S)-3-Hydroxy-21-methyldocosanoyl-CoA should be stored as a lyophilized solid at -80°C under an inert atmosphere (e.g., argon or nitrogen) to prevent hydrolysis and oxidation.[1]

Data Presentation

Table 1: Effect of pH on the Half-life of an NHS Ester at 25°C

pH	Half-life
7.0	~ 1 hour
8.0	~ 10-20 minutes
8.5	~ 5-10 minutes
9.0	< 5 minutes

This table illustrates the increasing rate of hydrolysis of the NHS ester with increasing pH, highlighting the importance of timely execution of the coupling step.

Table 2: Recommended Molar Ratios for Carboxylic Acid Activation and Coupling

Reagent	Molar Ratio (relative to Carboxylic Acid)	Purpose
N,N'-Dicyclohexylcarbodiimide (DCC)	1.1 eq	Carboxylic acid activation
N-Hydroxysuccinimide (NHS)	1.2 eq	Formation of the more stable NHS ester intermediate
Coenzyme A trilithium salt	1.5 eq	Thioesterification

These ratios are a general starting point and may require optimization for specific substrates.[1][3]

Experimental Protocols

Detailed Methodology for the Synthesis of (S)-3-Hydroxy-21-methyldocosanoyl-CoA

This protocol is adapted from the synthesis of a similar very-long-chain 3-hydroxyacyl-CoA.[1]

Part 1: Synthesis of (S)-3-Hydroxy-21-methyldocosanoic Acid

• Enolate Formation: In a flame-dried, three-neck flask under an argon atmosphere, dissolve the chiral auxiliary, (R)-2-hydroxy-1,2,2-triphenylethyl acetate, in anhydrous THF. Cool the solution to -78°C. Add freshly prepared lithium diisopropylamide (LDA) (1.1 eq) dropwise and stir for 1 hour.

• Aldol Reaction: Dissolve 21-methyldocosanal (1.0 eq) in anhydrous THF and add it dropwise to the enolate solution at -78°C. Stir the reaction mixture for 4-6 hours at this temperature.

• Work-up: Quench the reaction with a saturated aqueous solution of KH₂PO₄. Allow the mixture to warm to room temperature and extract three times with ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Auxiliary Cleavage: Dissolve the crude product in methanol, cool to 0°C, and add potassium carbonate (2.0 eq). Stir for 2 hours.

• Saponification and Purification: Add a solution of LiOH (3.0 eq) in THF/water (2:1) and stir for 2 hours at room temperature. Acidify the mixture to pH ~3 with 1M HCl and extract three times with ethyl acetate. The combined organic layers are washed, dried, and concentrated to yield the free acid.

Part 2: Synthesis of (S)-3-Hydroxy-21-methyldocosanoyl-CoA

• NHS Ester Formation: In a dry flask under a nitrogen atmosphere, dissolve the purified (S)-3-hydroxy-21-methyldocosanoic acid (1.0 eq), DCC (1.1 eq), and NHS (1.2 eq) in anhydrous DCM. Stir the mixture at room temperature for 12-16 hours.

• Isolation of NHS Ester: Filter off the dicyclohexylurea precipitate and wash it with DCM. Concentrate the filtrate under reduced pressure. The crude NHS ester is used directly in the next step.

• Thioesterification with CoA: Prepare a solution of Coenzyme A trilithium salt (1.5 eq) in a 0.1 M aqueous sodium bicarbonate buffer (pH ~8.0). Add a solution of the crude NHS ester in a small volume of THF dropwise to the CoA solution with vigorous stirring.

• Reaction Monitoring: Allow the reaction to proceed at room temperature for 4-6 hours, monitoring by HPLC.

Part 3: Purification

• Solid-Phase Extraction (SPE): Acidify the reaction mixture to pH ~4-5 with dilute formic acid. Load the mixture onto a pre-conditioned C18 SPE cartridge. Wash the cartridge with deionized water, followed by a wash with 20% methanol in water. Elute the product with 90% methanol in water.

• Preparative HPLC: Concentrate the eluate from the SPE step. Purify the compound using a C18 reversed-phase preparative HPLC column with a suitable gradient of acetonitrile in water (both containing 0.1% formic acid).

• Final Product Preparation: Pool the pure fractions and lyophilize to obtain (S)-3-Hydroxy-21-methyldocosanoyl-CoA as a white, fluffy solid.

Mandatory Visualization

Caption: Overall experimental workflow for the synthesis and purification of (S)-3-Hydroxy-21-methyldocosanoyl-CoA.

Caption: A logical workflow for troubleshooting low yield in the synthesis of (S)-3-Hydroxy-21-methyldocosanoyl-CoA.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

Technical Support Center: Trace Level Detection of (S)-3-Hydroxy-21-methyldocosanoyl-CoA

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance for the method refinement and trace level detection of (S)-3-Hydroxy-21-methyldocosanoyl-CoA. Given the specificity of this very long-chain acyl-CoA, this guide is based on established principles for the analysis of long-chain acyl-CoA esters, which are directly applicable.

Frequently Asked Questions (FAQs)

Q1: What is the most reliable method for the trace level quantification of (S)-3-Hydroxy-21-methyldocosanoyl-CoA?

For comprehensive and highly sensitive profiling of a wide range of acyl-CoA species, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the gold standard.[1] This method offers high sensitivity and specificity, which is crucial for detecting low-abundance molecules like very long-chain acyl-CoAs in complex biological samples. Operating the mass spectrometer in Multiple Reaction Monitoring (MRM) mode provides excellent selectivity for targeted quantification.[1]

Q2: What are the primary challenges in analyzing long-chain acyl-CoAs like (S)-3-Hydroxy-21-methyldocosanoyl-CoA?

The main challenges include their low abundance in biological matrices, inherent instability in aqueous solutions, and susceptibility to matrix effects during analysis.[2][3][4] Acyl-CoAs can degrade quickly, so it is critical to process samples rapidly at low temperatures.[2]

Q3: How can I minimize the degradation of my analyte during sample preparation?

To minimize degradation, all sample preparation steps should be performed quickly and on ice.[2] Quenching metabolic activity immediately after sample collection is crucial. This can be achieved by flash-freezing the tissue in liquid nitrogen or using an ice-cold extraction solvent.[5] Store extracts at -80°C and reconstitute them just before analysis.[2]

Q4: Is a synthetic standard for (S)-3-Hydroxy-21-methyldocosanoyl-CoA necessary?

Yes, for absolute quantification, a synthetic standard is essential. It is used to create a calibration curve to determine the concentration of the analyte in your samples.[1][2] It is also crucial for optimizing the LC-MS/MS parameters, such as retention time and MRM transitions. Given the specificity of this molecule, it is likely not commercially available and may require custom synthesis.

Troubleshooting Guide

Researchers often face challenges with sensitivity, reproducibility, and linearity when quantifying acyl-CoAs. This guide provides a structured approach to resolving common issues.

Issue	Potential Cause(s)	Recommended Solution(s)
Poor Linearity of Calibration Curve (Low R²)	1. Analyte Degradation: Acyl-CoAs are unstable in aqueous solutions.[2][3][4] 2. Matrix Effects: Co-eluting species can cause ion suppression.[2] 3. Inappropriate Concentration Range: The standard concentrations may be outside the linear range of the detector.	1. Prepare fresh standards for each run. Store stock solutions at -80°C and reconstitute just prior to analysis.[2] Using a stabilizing buffer (e.g., ammonium acetate at pH 6.8) can improve stability.[2] 2. Construct a matrix-matched calibration curve to compensate for matrix effects.[2] Improve chromatographic separation to resolve the analyte from interfering compounds. 3. Adjust the concentration range of the standards. A weighted linear regression may improve accuracy at lower concentrations.[2]
Low Signal Intensity / Poor Sensitivity	1. Inefficient Extraction: The analyte may not be efficiently extracted from the sample matrix. 2. Suboptimal Ionization: ESI parameters may not be optimized for the analyte. 3. Analyte Degradation: See above.	1. Optimize the extraction protocol. Consider different solvent systems (e.g., methanol/chloroform/water or buffered 2-propanol).[1][6] Solid-Phase Extraction (SPE) can be used for cleanup and concentration.[5] 2. Optimize ESI source parameters (e.g., spray voltage, gas temperatures, and flow rates) by infusing a pure standard of the analyte. 3. Ensure all sample handling is performed on ice and use pre-chilled solvents.
High Background Noise	1. Contaminated Solvents/Reagents: Impurities in the mobile phase or extraction solvents. 2. Matrix Interference: Complex biological samples contain many molecules that can create background noise.	1. Use high-purity, LC-MS grade solvents and reagents. 2. Incorporate a sample cleanup step like SPE.[5] Optimize the chromatographic gradient to better separate the analyte from the matrix.
Poor Peak Shape (Tailing or Fronting)	1. Column Overload: Injecting too much sample. 2. Secondary Interactions: The analyte may be interacting with active sites on the column or in the LC system. 3. Incompatible Reconstitution Solvent: The solvent used to dissolve the final extract may be too strong or too weak compared to the initial mobile phase.	1. Dilute the sample or reduce the injection volume. 2. Add a small amount of a modifier like formic acid or ammonium hydroxide to the mobile phase to improve peak shape.[1] 3. Ensure the reconstitution solvent is similar in composition to the initial mobile phase conditions.

Experimental Protocols

Sample Preparation: Extraction of Long-Chain Acyl-CoAs from Tissue

This protocol is a general method for extracting a broad range of acyl-CoAs and is adaptable for (S)-3-Hydroxy-21-methyldocosanoyl-CoA.

Materials:

• Frozen tissue powder (~50-100 mg)

• Ice-cold extraction solvent (e.g., 80% methanol in water or 2:1:0.8 methanol:chloroform:water)[1]

• Internal standard (a structurally similar, stable isotope-labeled acyl-CoA is recommended)

• Centrifuge capable of high speeds (e.g., 14,000 x g) at 4°C[1]

• Nitrogen evaporator

Procedure:

• Homogenization: Homogenize the frozen tissue powder or cell pellet in ice-cold extraction solvent containing the internal standard.[1]

• Protein Precipitation: Vortex the homogenate vigorously to ensure thorough mixing and protein precipitation.

• Centrifugation: Centrifuge the homogenate at high speed (e.g., 14,000 x g) for 10 minutes at 4°C to pellet proteins and cellular debris.[1]

• Supernatant Collection: Carefully collect the supernatant, which contains the acyl-CoAs.[1]

• Drying and Reconstitution: Dry the supernatant under a gentle stream of nitrogen.[1] Reconstitute the pellet in a solvent compatible with the LC-MS/MS analysis (e.g., 50% methanol or a solvent matching the initial mobile phase conditions).[5]

LC-MS/MS Analysis Protocol

This protocol provides a starting point for developing a method for (S)-3-Hydroxy-21-methyldocosanoyl-CoA. Optimization will be required.

Instrumentation:

• UPLC or HPLC system

• Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source

LC Conditions:

• Column: C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.8 µm).[1] Due to the very long chain of the target analyte, a column with high hydrophobic retention is recommended.

• Mobile Phase A: Water with 10 mM ammonium acetate and 0.1% formic acid.[1]

• Mobile Phase B: Acetonitrile or methanol with the same additives as Mobile Phase A.[1]

• Flow Rate: 0.2 - 0.4 mL/min.

• Gradient: A typical gradient starts with a low percentage of Mobile Phase B, ramping up to a high percentage to elute the hydrophobic long-chain acyl-CoAs.[1] For (S)-3-Hydroxy-21-methyldocosanoyl-CoA, a very high final percentage of Mobile Phase B will be required.

  • Example Gradient: Start at 20% B, ramp to 95% B over 15 minutes, hold for 5 minutes, then return to initial conditions for re-equilibration.

Mass Spectrometry Detection:

• Ionization: Positive electrospray ionization (ESI+).[1]

• Analysis Mode: Multiple Reaction Monitoring (MRM).[1]

• MRM Transitions: These must be determined empirically using a synthetic standard.

  • Precursor Ion (Q1): This will be the protonated molecule, [M+H]⁺. The exact mass of (S)-3-Hydroxy-21-methyldocosanoyl-CoA will need to be calculated to set this value.

  • Product Ion (Q3): A common fragmentation pattern for acyl-CoAs is the neutral loss of the 3'-phosphoadenosine diphosphate fragment (507 Da).[7] Therefore, a primary product ion to monitor would be [M+H-507]⁺. Other fragments, such as the one representing the CoA moiety (m/z 428), can also be monitored.[7]

Quantitative Data Summary

The choice of analytical method depends on the specific requirements of the study. LC-MS/MS is superior for trace-level detection.

Method	Sensitivity	Specificity	Throughput	Key Advantages	Key Limitations
LC-MS/MS	Very High	Very High	Medium-High	Can quantify individual acyl-CoA species; suitable for complex samples.	Requires expensive instrumentation; potential for matrix effects.
HPLC-UV	Medium	Medium	Medium	More accessible and cost-effective than LC-MS/MS.[1]	Less sensitive; suitable for more abundant species only.[1]
Enzymatic Assays	High	Low	High	High-throughput and straightforward.[1]	Measures total acyl-CoA pools, not individual species.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Development of a Novel Method for the Determination of Acyl-CoA Compounds by Liquid Chromatography Mass Spectrometry to Probe the Metabolism of Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. benchchem.com [benchchem.com]
• 6. Fatty acyl CoA analysis | Cyberlipid [cyberlipid.gerli.com]
• 7. Novel approach in LC-MS/MS using MRM to generate a full profile of acyl-CoAs: discovery of acyl-dephospho-CoAs - PMC [pmc.ncbi.nlm.nih.gov]

dealing with matrix effects in (S)-3-Hydroxy-21-methyldocosanoyl-CoA analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the analysis of (S)-3-Hydroxy-21-methyldocosanoyl-CoA, particularly in addressing matrix effects in liquid chromatography-tandem mass spectrometry (LC-MS/MS) applications.

Frequently Asked Questions (FAQs)

Q1: I am observing significant signal suppression for (S)-3-Hydroxy-21-methyldocosanoyl-CoA in my biological samples compared to the standard in a clean solvent. What is the likely cause?

A1: This is a classic sign of matrix effects, where co-eluting endogenous molecules from the sample interfere with the ionization of your analyte in the mass spectrometer's source.[1] For very-long-chain acyl-CoAs like (S)-3-Hydroxy-21-methyldocosanoyl-CoA, phospholipids are a common cause of this ion suppression.[2]

Q2: How can I confirm that matrix effects are impacting my analysis?

A2: A post-extraction spike experiment is a reliable method to quantify the extent of matrix effects. This involves comparing the signal of the analyte spiked into a pre-extracted blank matrix sample with the signal of the analyte in a neat solvent. A significant difference in signal intensity indicates the presence of matrix effects.

Q3: What are the most effective sample preparation techniques to minimize matrix effects for (S)-3-Hydroxy-21-methyldocosanoyl-CoA?

A3: A multi-step approach is often necessary. Start with protein precipitation using a cold organic solvent like acetonitrile.[3] Follow this with a solid-phase extraction (SPE) step.[4] For very-long-chain acyl-CoAs, a C18 reversed-phase SPE cartridge is a good choice to separate the analyte from more polar interfering compounds.[5]

Q4: I am still observing matrix effects even after protein precipitation and SPE. What other strategies can I employ?

A4: Optimizing your chromatographic separation is crucial. Ensure that (S)-3-Hydroxy-21-methyldocosanoyl-CoA is chromatographically resolved from the bulk of the matrix components, especially phospholipids.[2] Using a high-resolution column and a suitable gradient can significantly improve separation.[4] Additionally, employing a stable isotope-labeled internal standard (SIL-IS) that is structurally identical to your analyte is the gold standard for correcting matrix effects. The SIL-IS will co-elute with the analyte and experience the same degree of ion suppression or enhancement, allowing for accurate quantification.

Q5: What are the typical MS/MS parameters for analyzing long-chain acyl-CoAs?

A5: Long-chain acyl-CoAs typically exhibit a characteristic neutral loss of 507.3 Da in positive ion mode, corresponding to the loss of the 3'-phosphoadenosine-5'-diphosphate moiety.[4][6] Therefore, for (S)-3-Hydroxy-21-methyldocosanoyl-CoA, you would set up a multiple reaction monitoring (MRM) experiment to monitor the transition from the precursor ion [M+H]⁺ to the product ion [M+H-507.3]⁺.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Low Signal Intensity	Matrix Effects (Ion Suppression): Co-eluting compounds are interfering with the ionization of the analyte.[1]	1. Optimize Sample Preparation: Implement a robust protein precipitation followed by solid-phase extraction (SPE) protocol.[4] 2. Improve Chromatography: Ensure baseline separation of the analyte from major matrix components.[2] 3. Use a Stable Isotope-Labeled Internal Standard (SIL-IS): This will help to accurately quantify the analyte despite signal suppression.
Analyte Degradation: (S)-3-Hydroxy-21-methyldocosanoyl-CoA may be unstable in the sample or during preparation.	1. Keep Samples on Ice: Process samples at low temperatures to minimize enzymatic degradation. 2. Use Fresh Solvents: Ensure the quality of your extraction and mobile phase solvents.
High Background Noise	Insufficient Sample Cleanup: The sample extract contains a high concentration of interfering substances.	1. Refine SPE Protocol: Ensure proper conditioning, loading, washing, and elution steps.[5] 2. Divert Early Eluting Components: Use a divert valve on your LC system to send the initial, unretained matrix components to waste instead of the mass spectrometer.
Poor Reproducibility	Inconsistent Sample Preparation: Variability in extraction efficiency between samples.	1. Automate Sample Preparation: If possible, use an automated system for consistency. 2. Use an Internal Standard: An internal standard added at the beginning of the sample preparation process can account for variability in recovery.
Carryover: Analyte from a previous high-concentration sample is contaminating the current injection.	1. Optimize Wash Steps: Implement a robust needle and injection port washing protocol in your LC method. 2. Inject Blank Samples: Run blank injections between samples to assess and mitigate carryover.

Experimental Protocols

Sample Preparation: Protein Precipitation and Solid-Phase Extraction

This protocol is designed for the extraction of (S)-3-Hydroxy-21-methyldocosanoyl-CoA from biological matrices such as plasma or tissue homogenates.

Materials:

• Ice-cold acetonitrile

• C18 Solid-Phase Extraction (SPE) cartridges

• Methanol (LC-MS grade)

• Water (LC-MS grade)

• Ammonium hydroxide

• Internal Standard: A stable isotope-labeled (S)-3-Hydroxy-21-methyldocosanoyl-CoA is ideal. If unavailable, a structurally similar very-long-chain acyl-CoA can be used.

Procedure:

• Protein Precipitation:

  • To 100 µL of sample (plasma or tissue homogenate), add the internal standard.

  • Add 300 µL of ice-cold acetonitrile.[3]

  • Vortex for 1 minute to precipitate proteins.

  • Centrifuge at 10,000 x g for 10 minutes at 4°C.

  • Carefully collect the supernatant.

• Solid-Phase Extraction (SPE):

  • Conditioning: Condition the C18 SPE cartridge with 1 mL of methanol followed by 1 mL of water.

  • Loading: Load the supernatant from the protein precipitation step onto the conditioned SPE cartridge.

  • Washing: Wash the cartridge with 1 mL of water to remove polar impurities.

  • Elution: Elute the (S)-3-Hydroxy-21-methyldocosanoyl-CoA with 1 mL of methanol containing 2% ammonium hydroxide.

  • Drying: Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitution: Reconstitute the dried residue in 100 µL of the initial mobile phase.

LC-MS/MS Analysis

Liquid Chromatography (LC) Parameters:

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm particle size)

• Mobile Phase A: 10 mM Ammonium Acetate in Water

• Mobile Phase B: Acetonitrile

• Gradient:

  • 0-2 min: 20% B

  • 2-10 min: 20-95% B

  • 10-12 min: 95% B

  • 12.1-15 min: 20% B (re-equilibration)

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

Mass Spectrometry (MS) Parameters:

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• MRM Transition for (S)-3-Hydroxy-21-methyldocosanoyl-CoA:

  • Precursor Ion (Q1): [M+H]⁺

  • Product Ion (Q3): [M+H - 507.3]⁺

• Collision Energy: Optimize for the specific instrument and analyte.

• Source Parameters: Optimize source temperature, gas flows, and voltages for maximum signal intensity.

Visualizations

Caption: Experimental workflow for (S)-3-Hydroxy-21-methyldocosanoyl-CoA analysis.

Caption: Troubleshooting logic for matrix effects.

References

• 1. Quantification of Very-Long-Chain and Branched-Chain Fatty Acids in Plasma by Liquid Chromatography-Tandem Mass Spectrometry | Springer Nature Experiments [experiments.springernature.com]
• 2. Measurement of tissue acyl-CoAs using flow-injection tandem mass spectrometry: acyl-CoA profiles in short-chain fatty acid oxidation defects - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. LC/MS/MS method for quantitative determination of long-chain fatty acyl-CoAs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Development of a Novel Method for the Determination of Acyl-CoA Compounds by Liquid Chromatography Mass Spectrometry to Probe the Metabolism of Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Long-Chain Acyl-CoA Analysis

Welcome to the technical support center for long-chain acyl-CoA (LC-CoA) analysis. This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities of LC-CoA quantification. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address common pitfalls encountered during experimental workflows.

Frequently Asked Questions (FAQs)

Q1: What are the most critical factors leading to the degradation of long-chain acyl-CoA samples?

A1: Long-chain acyl-CoAs are inherently unstable molecules susceptible to both chemical and enzymatic degradation.[1][2] The most critical factors are:

• Temperature and pH: Acyl-CoAs are sensitive to high temperatures and non-optimal pH levels. The thioester bond is prone to hydrolysis, which is accelerated under these conditions.[1][2] For maximal stability in aqueous solutions, a slightly acidic pH of 4.0 to 6.8 is recommended.[3]

• Enzymatic Activity: Endogenous acyl-CoA thioesterases can rapidly hydrolyze LC-CoAs. Immediate quenching of enzymatic activity upon sample collection is crucial.[1]

• Oxidation: The unsaturated acyl chains of some LC-CoAs are susceptible to oxidation when exposed to air and light.[2]

• Freeze-Thaw Cycles: Repeated freezing and thawing of LC-CoA solutions can accelerate degradation. It is highly recommended to prepare single-use aliquots.[2]

Q2: Why is flash-freezing tissue samples in liquid nitrogen essential for acyl-CoA analysis?

A2: Flash-freezing in liquid nitrogen rapidly halts all enzymatic activity within the tissue. This is critical because endogenous acyl-CoA thioesterases can quickly hydrolyze long-chain acyl-CoAs into free fatty acids and Coenzyme A, significantly altering the in vivo metabolic snapshot you aim to measure.[1] Storing these flash-frozen samples at -80°C ensures these enzymes remain inactive until the sample is homogenized in an acidic extraction buffer.[1]

Q3: What are the main challenges associated with the LC-MS/MS analysis of long-chain acyl-CoAs?

A3: The analysis of long-chain acyl-CoAs by LC-MS/MS presents several challenges:

• Poor Chromatographic Peak Shape: Analysts often observe severe peak tailing and signal deterioration, especially for the more hydrophobic, later-eluting species.[1][4]

• Co-elution: The wide range of polarities within the acyl-CoA class makes separation difficult, sometimes leading to co-elution with other species.[1]

• Matrix Effects: Biological samples contain a complex matrix that can cause ion suppression in the mass spectrometer, leading to reduced sensitivity and inaccurate quantification.[1]

• Instability in Solution: Acyl-CoAs are highly unstable in aqueous solutions and are susceptible to hydrolysis during sample preparation and analysis.[1][5]

Q4: What is a suitable internal standard for acyl-CoA quantification?

A4: The ideal internal standard is a stable isotope-labeled version of the analyte (e.g., [U-13C]palmitoyl-CoA), as it will have nearly identical chemical and physical properties.[1][6] However, these can be expensive or not commercially available for all acyl-CoAs. In such cases, odd-chain acyl-CoAs like heptadecanoyl-CoA (C17:0) are effective alternatives because they are typically not naturally present in most biological samples.[7] It is critical to add the internal standard as early as possible during the sample preparation process to account for variability in extraction efficiency and sample loss.[7][8]

Troubleshooting Guides

Low or No Recovery of Analytes

Problem: I am observing very low or no recovery of my long-chain acyl-CoA analytes. What are the likely causes?

This common issue can typically be traced back to sample handling, extraction efficiency, or analyte stability. The following diagram and guide will help you troubleshoot the potential causes.

Figure 1: Troubleshooting low analyte recovery.

Detailed Troubleshooting Steps:

• Improper Sample Quenching: If tissue was not flash-frozen immediately upon collection, endogenous enzymes may have degraded the acyl-CoAs.[1]

  • Solution: Always flash-freeze tissue samples in liquid nitrogen immediately upon collection and store them at -80°C.[1] During extraction, use ice-cold acidic buffers (e.g., 100 mM KH2PO4, pH 4.9) to inhibit thioesterase activity.[3][9]

• Inefficient Extraction: Low yields can result from incomplete cell lysis or an unoptimized extraction protocol.[8]

  • Solution: Ensure thorough homogenization of the sample.[8] For cultured cells, consider methods like sonication or the use of a cell scraper.[8] The addition of an internal standard early in the process is crucial for monitoring and correcting for recovery losses.[8]

• Analyte Instability: Acyl-CoAs are prone to degradation in the final extract, especially if left at room temperature or in a non-optimal pH environment.[2]

  • Solution: Work quickly and keep samples on ice at all times.[2] Reconstitute dried extracts in a suitable solvent such as methanol, which has been shown to provide better stability than purely aqueous solutions.[3][5] Analyze samples as quickly as possible after reconstitution.[3]

Poor Chromatographic Peak Shape

Problem: My chromatographic peaks are broad and tailing significantly. How can I improve the peak shape?

Poor peak shape for long-chain acyl-CoAs is often related to interactions with the analytical column or issues with the mobile phase.[1][4]

Figure 2: Improving chromatographic peak shape.

Detailed Troubleshooting Steps:

• Mobile Phase pH: Operating at a high pH (e.g., 10.5) with an ammonium hydroxide and acetonitrile gradient can improve the separation and peak shape for long-chain acyl-CoAs on a C18 reversed-phase column.[1][4]

• Column Contamination: Repeated injections of tissue extracts can lead to a buildup of biological material on the column, causing peak shape distortion.[1][4]

  • Solution: Implement a robust column washing procedure between analytical runs.[1]

• Ion-Pairing Reagents: While ion-pairing reagents can sometimes improve retention and separation, they can be difficult to remove from the LC system and may cause long-term issues.[1]

  • Solution: Methods using high pH gradients often eliminate the need for these reagents.[1]

Ion Suppression in Mass Spectrometry

Problem: I suspect my results are being affected by ion suppression in the mass spectrometer. How can I confirm and mitigate this?

Ion suppression is a matrix effect where co-eluting compounds reduce the ionization efficiency of the analyte, leading to a lower signal intensity.[1]

Detailed Troubleshooting Steps:

• Use a Stable Isotope-Labeled Internal Standard: The most effective way to correct for ion suppression is to use a stable isotope-labeled internal standard (e.g., [U-13C]palmitoyl-CoA) that co-elutes with the analyte. This allows for accurate quantification even if suppression occurs.[1]

• Improve Sample Cleanup: Employing a solid-phase extraction (SPE) step can effectively remove many of the interfering matrix components before LC-MS/MS analysis.[1]

• Optimize Chromatography: Adjust the chromatographic gradient to better separate the acyl-CoAs from the bulk of the sample matrix. Two-dimensional LC separation is an advanced technique that can also be used.[1]

• Dilute the Sample: If the analyte concentration is high enough, diluting the sample can reduce the concentration of interfering matrix components and lessen the impact of ion suppression.[1]

Data Presentation

Table 1: Recommended Conditions for Long-Chain Acyl-CoA Stability

Parameter	Recommended Condition	Rationale
Extraction pH	4.9	Inhibits thioesterase activity and minimizes chemical hydrolysis.[3]
Storage/Analysis pH	4.0 - 6.8	The thioester bond is most stable in this slightly acidic range.[3]
Short-Term Storage	4°C in autosampler (in methanol or methanol/buffer)	Minimizes degradation over a 24-hour period.[3]
Long-Term Storage	-80°C as a dry pellet or in an acidic buffer	Prevents degradation and avoids repeated freeze-thaw cycles.[3]

Table 2: Representative Quantitative Data for LC-MS/MS Methods for Long-Chain Acyl-CoA Analysis

Acyl-CoA Species	HepG2 (pmol/10^6 cells)	MCF7 (pmol/mg protein)	RAW264.7 (pmol/mg protein)
C14:0-CoA	-	~2.5	~1.5
C16:0-CoA	-	~10.0	~4.0
C16:1-CoA	-	~1.5	~0.5
C18:0-CoA	-	~7.5	~2.0
C18:1-CoA	-	~12.5	~3.0
C18:2-CoA	-	~1.0	~0.5
C20:4-CoA	-	~0.5	~0.2

Note: Data from different sources may involve variations in experimental conditions and normalization methods, which can affect direct comparability.[8]

Experimental Protocols

Protocol 1: Extraction of Long-Chain Acyl-CoAs from Tissues

This protocol provides a general framework for the extraction of LC-CoAs from tissue samples.

Materials:

• Frozen tissue sample (~50-100 mg)

• Liquid nitrogen

• Glass homogenizer

• 100 mM KH2PO4 buffer, pH 4.9

• 2-propanol

• Acetonitrile (ACN)

• Saturated (NH4)2SO4[1]

• Centrifuge capable of 4°C and >3000 x g

• Solid Phase Extraction (SPE) cartridges (optional)

Procedure:

• Sample Preparation: Weigh 50-100 mg of frozen tissue and keep it frozen in liquid nitrogen.

• Homogenization: In a pre-chilled glass homogenizer, add the frozen tissue powder to 2 mL of ice-cold 100 mM KH2PO4 buffer (pH 4.9). Homogenize thoroughly.

• Extraction: Add 1 mL of ACN:2-propanol (3:1) to the homogenate and vortex vigorously for 2 minutes.[8]

• Phase Separation: Add 0.25 mL of saturated (NH4)2SO4 and 4.0 mL of acetonitrile.[1] Centrifuge at ~2,000 x g for 5 minutes at 4°C.[1]

• Supernatant Collection: Carefully collect the upper aqueous-organic phase, which contains the acyl-CoAs.

• Optional SPE Cleanup:

  • Condition the SPE column with 3 mL of methanol.[1]

  • Equilibrate the column with 3 mL of water.[1]

  • Load the supernatant.

  • Wash the column.

  • Elute the acyl-CoAs.[1]

• Drying: Evaporate the solvent from the collected supernatant under a stream of nitrogen or using a vacuum concentrator.

• Reconstitution: Reconstitute the dried extract in a suitable volume (e.g., 100 µL) of the initial LC mobile phase for analysis.

Protocol 2: LC-MS/MS Analysis of Long-Chain Acyl-CoAs

This protocol provides a general framework for the LC-MS/MS analysis of LC-CoAs. Instrument parameters will need to be optimized for the specific instrument and analytes of interest.

Instrumentation:

• UPLC or HPLC system

• Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source

LC Conditions:

• Column: C18 reversed-phase column (e.g., 2.1 x 150 mm, 1.7 µm particle size).

• Mobile Phase A: 15 mM ammonium hydroxide in water.[10]

• Mobile Phase B: 15 mM ammonium hydroxide in acetonitrile.[10]

• Flow Rate: 0.4 mL/min.[10]

• Gradient: A typical gradient starts at 20% B, increases to 45% B over 2.8 min, then is adjusted for optimal separation.[10]

MS/MS Conditions:

• Ionization Mode: Positive electrospray ionization (ESI).[10]

• Scan Type: Selected Reaction Monitoring (SRM) or Multiple Reaction Monitoring (MRM).

• Transitions: Monitor the precursor ion [M+H]+ and a characteristic product ion for each acyl-CoA species. A common neutral loss of 507 Da, corresponding to the 3'-phospho-ADP moiety, can be used for profiling.[7]

Figure 3: General workflow for LC-CoA analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Development of a Novel Method for the Determination of Acyl-CoA Compounds by Liquid Chromatography Mass Spectrometry to Probe the Metabolism of Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. An improved method for tissue long-chain acyl-CoA extraction and analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Measuring long chain acyl-CoA concentrations and enrichment using LC/MS/MS with selected reaction monitoring - PMC [pmc.ncbi.nlm.nih.gov]

optimizing mass spectrometer parameters for (S)-3-Hydroxy-21-methyldocosanoyl-CoA

Welcome to the technical support center for the mass spectrometric analysis of (S)-3-Hydroxy-21-methyldocosanoyl-CoA. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on method optimization and to troubleshoot common issues encountered during LC-MS/MS analysis of this and similar very-long-chain hydroxy fatty acyl-CoAs.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses specific issues you may encounter during your experiments in a question-and-answer format.

Q1: I am observing a very low signal or no signal at all for my (S)-3-Hydroxy-21-methyldocosanoyl-CoA analyte. What are the potential causes and solutions?

A1: Low signal intensity is a common challenge in the analysis of long-chain acyl-CoAs. Several factors could be contributing to this issue.

• Suboptimal Ionization Settings: (S)-3-Hydroxy-21-methyldocosanoyl-CoA is a large molecule and requires careful optimization of the electrospray ionization (ESI) source parameters.

  • Solution: Work in positive ESI mode, which is generally more sensitive for acyl-CoAs.[1] Infuse a standard solution of a similar long-chain acyl-CoA to tune source parameters like capillary voltage, sheath and aux gas flows, and capillary temperature to maximize the signal of the precursor ion.

• Inefficient Extraction or Sample Loss: Very-long-chain acyl-CoAs can be challenging to extract efficiently from biological matrices and may be lost during sample preparation steps.

  • Solution: Employ a robust solid-phase extraction (SPE) protocol to clean up your sample and concentrate your analyte.[2] Ensure all steps are performed quickly and at low temperatures to minimize degradation. The use of a suitable internal standard, such as a stable isotope-labeled version of the analyte, is highly recommended to account for extraction losses.

• Analyte Degradation: Acyl-CoAs are susceptible to hydrolysis, particularly at non-optimal pH and temperature.

  • Solution: Process samples on ice and store them at -80°C. Reconstitute your final extract in a solvent compatible with your initial mobile phase, preferably a slightly acidic solution (e.g., with 0.1% formic acid) to improve stability, just before injection.

• Matrix Effects (Ion Suppression): Co-eluting compounds from the biological matrix, especially phospholipids, can suppress the ionization of your target analyte.

  • Solution: Optimize your chromatographic separation to resolve (S)-3-Hydroxy-21-methyldocosanoyl-CoA from the bulk of matrix components. A longer gradient or a different stationary phase might be necessary. Also, ensure your sample preparation method effectively removes interfering substances.

Q2: My chromatographic peak shape for (S)-3-Hydroxy-21-methyldocosanoyl-CoA is broad or shows significant tailing. How can I improve it?

A2: Poor peak shape can compromise sensitivity and reproducibility. Here are some common causes and their remedies:

• Column Contamination: Very-long-chain lipids can accumulate on the column, leading to peak shape degradation over time.

  • Solution: Implement a column wash with a strong, organic solvent like isopropanol at the end of each analytical batch. If the problem persists, the column may need to be replaced.

• Inappropriate Mobile Phase: The choice of mobile phase and additives is crucial for good peak shape.

  • Solution: For reversed-phase chromatography of acyl-CoAs, a mobile phase containing a low concentration of an ion-pairing agent or a volatile buffer like ammonium acetate or formate can improve peak shape. A high pH mobile phase (around 10.5 with ammonium hydroxide) has also been shown to be effective for long-chain acyl-CoA separation.[2]

• Sample Solvent Mismatch: Injecting the sample in a solvent significantly stronger than the initial mobile phase can cause peak distortion.

  • Solution: Reconstitute your final sample extract in a solvent that is the same as or weaker than your initial mobile phase conditions.

Q3: I am not sure which mass transitions to monitor for (S)-3-Hydroxy-21-methyldocosanoyl-CoA. What are the recommended precursor and product ions?

A3: For tandem mass spectrometry (MS/MS) analysis, selecting the right precursor and product ions is critical for specificity and sensitivity.

• (S)-3-Hydroxy-21-methyldocosanoyl-CoA has a chemical formula of C46H88N7O18P3S and a monoisotopic mass of 1159.5056 Da.

• Precursor Ion ([M+H]⁺): In positive ion mode, you will be monitoring the protonated molecule at m/z 1160.5129 .

• Primary Product Ion (Quantitative): Acyl-CoAs characteristically undergo a neutral loss of the 3'-phospho-ADP moiety (507.0 Da) during collision-induced dissociation (CID).[3][4][5] This results in a product ion that retains the acyl chain. For (S)-3-Hydroxy-21-methyldocosanoyl-CoA, this transition would be m/z 1160.5 -> m/z 653.5 . This is the most abundant and specific fragment and should be used for quantification.

• Secondary Product Ion (Qualitative): Another common fragment ion for all acyl-CoAs corresponds to the adenosine-3',5'-diphosphate portion at m/z 428.0365 .[1] Monitoring the transition m/z 1160.5 -> m/z 428.0 can serve as a confirmatory ion.

• Potential Additional Fragments: Due to the 3-hydroxy group, you might also observe a neutral loss of water (18 Da) from the precursor or the primary product ion. It is advisable to perform a product ion scan on a standard to confirm the fragmentation pattern and select the most intense and stable transitions.

Experimental Protocols

Protocol 1: Extraction of Very-Long-Chain Acyl-CoAs from Cultured Cells

• Cell Harvesting: Aspirate the culture medium and wash the cells twice with ice-cold phosphate-buffered saline (PBS).

• Lysis and Extraction: Add 1 mL of ice-cold extraction solvent (e.g., 2:1:0.8 methanol:chloroform:water with 0.1% formic acid) containing an appropriate internal standard (e.g., ¹³C-labeled long-chain acyl-CoA). Scrape the cells and transfer the lysate to a glass tube.

• Phase Separation: Vortex the mixture vigorously for 1 minute and then centrifuge at 2,000 x g for 10 minutes at 4°C to separate the phases.

• Acyl-CoA Fraction Collection: Carefully collect the upper aqueous/methanol phase, which contains the acyl-CoAs, and transfer it to a new tube.

• Solid-Phase Extraction (SPE):

  • Condition an SPE cartridge (e.g., a strong anion exchange or a mixed-mode cartridge) according to the manufacturer's instructions.

  • Load the collected supernatant onto the cartridge.

  • Wash the cartridge with a low-organic solvent to remove impurities.

  • Elute the acyl-CoAs with a high-organic, high-salt or modified pH solvent (e.g., methanol containing ammonium hydroxide).

• Drying and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a small volume (e.g., 50 µL) of the initial LC mobile phase.

• Analysis: Centrifuge the reconstituted sample to remove any particulates and transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

Data Presentation

Table 1: Recommended Mass Spectrometer Parameters for (S)-3-Hydroxy-21-methyldocosanoyl-CoA Analysis

Parameter	Recommended Setting	Rationale
Ionization Mode	Positive Electrospray (ESI+)	Generally provides higher sensitivity for acyl-CoAs.[1]
Precursor Ion (Q1)	m/z 1160.5	Corresponds to the [M+H]⁺ of the target analyte.
Product Ion (Q3) - Quantifier	m/z 653.5	Represents the characteristic neutral loss of 507 Da, specific to the acyl portion.[3][4][5]
Product Ion (Q3) - Qualifier	m/z 428.0	Confirmatory fragment ion common to all acyl-CoAs.[1]
Collision Energy (CE)	30-50 eV (instrument dependent)	Optimize by infusing a standard to maximize the signal of the m/z 653.5 product ion.
Capillary Voltage	3.0 - 4.5 kV	Optimize for stable spray and maximum precursor ion intensity.
Source Temperature	300 - 400 °C	Instrument and flow rate dependent; optimize for efficient desolvation.
Sheath and Aux Gas Flow	Instrument Dependent	Optimize to ensure stable spray and efficient ionization without causing in-source fragmentation.

Visualizations

Peroxisomal Beta-Oxidation of a Branched-Chain Fatty Acid

The catabolism of (S)-3-Hydroxy-21-methyldocosanoyl-CoA, as a very-long-chain branched fatty acid, occurs via the peroxisomal beta-oxidation pathway.[6][7][8][9] The diagram below illustrates the general steps of this process.

References

• 1. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. LC/MS/MS method for quantitative determination of long-chain fatty acyl-CoAs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Beta oxidation - Wikipedia [en.wikipedia.org]
• 7. journals.physiology.org [journals.physiology.org]
• 8. Peroxisomal beta-oxidation and peroxisome proliferator-activated receptor alpha: an adaptive metabolic system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. PEROXISOMAL β-OXIDATION AND PEROXISOME PROLIFERATOR–ACTIVATED RECEPTOR α: An Adaptive Metabolic System | Annual Reviews [annualreviews.org]

Technical Support Center: Analysis of (S)-3-Hydroxy-21-methyldocosanoyl-CoA

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with (S)-3-Hydroxy-21-methyldocosanoyl-CoA. The information provided is designed to help enhance ionization efficiency and address common challenges encountered during mass spectrometry experiments.

Frequently Asked Questions (FAQs)

Q1: What is the recommended ionization technique for analyzing (S)-3-Hydroxy-21-methyldocosanoyl-CoA?

A1: For the quantitative analysis of long-chain acyl-CoAs like (S)-3-Hydroxy-21-methyldocosanoyl-CoA, positive electrospray ionization (ESI+) mode is generally recommended. This is because positive ion mode provides specific and abundant product ions that are ideal for multiple reaction monitoring (MRM) assays, leading to higher sensitivity and specificity. While negative ESI can produce a more intense signal for the precursor ion, the fragmentation in positive mode is more structurally informative for quantification.

Q2: What are the expected fragmentation patterns for (S)-3-Hydroxy-21-methyldocosanoyl-CoA in positive ion ESI-MS/MS?

A2: In positive ion mode, all acyl-CoAs exhibit a characteristic fragmentation pattern involving the neutral loss of the adenosine diphosphate-pantetheine portion of the molecule. For (S)-3-Hydroxy-21-methyldocosanoyl-CoA, you should expect to see a prominent neutral loss of 507 Da from the precursor ion. Additionally, fragmentation can occur along the fatty acyl chain, particularly at the site of the hydroxyl group and the methyl branch. Cleavage near the 3-hydroxy group can result in characteristic fragment ions. The 21-methyl group, being near the end of the long chain, may lead to fragments corresponding to losses from the terminus of the acyl chain.

Q3: I am observing a very low signal for my (S)-3-Hydroxy-21-methyldocosanoyl-CoA standard. What are the common causes?

A3: Low signal intensity for very-long-chain acyl-CoAs can be attributed to several factors:

• Suboptimal Ionization Parameters: The desolvation potential, collision energy, and other source parameters may not be optimized for this specific molecule.

• Sample Degradation: Acyl-CoAs can be unstable. It is crucial to keep samples cold and analyze them promptly. The choice of extraction and reconstitution solvent can also impact stability.

• Poor Extraction Recovery: The sample preparation method may not be efficient for very-long-chain fatty acyl-CoAs. Solid-Phase Extraction (SPE) is highly recommended.

• Ion Suppression: The presence of salts or other contaminants in the sample can suppress the ionization of your analyte.

• Incorrect MRM Transition: The selected precursor and product ion pair for MRM analysis might not be the most abundant for this molecule.

Q4: How can I improve the chromatographic peak shape for (S)-3-Hydroxy-21-methyldocosanoyl-CoA?

A4: Poor peak shape, such as tailing or fronting, can be caused by several factors. To improve it:

• Optimize the Mobile Phase: The use of an appropriate ion-pairing agent or adjusting the pH can improve peak shape. However, be mindful that some ion-pairing agents can cause ion suppression.

• Column Choice: A C18 reversed-phase column is a common choice. Ensure the column is not overloaded.

• Sample Solvent: The solvent used to dissolve the sample should be compatible with the initial mobile phase to avoid peak distortion.

• Gradient Optimization: A shallower gradient can improve peak shape and resolution from other components.

Troubleshooting Guides

Issue 1: Low Signal Intensity / Poor Ionization Efficiency

Possible Cause	Recommended Solution
Suboptimal MS Source Parameters	Systematically optimize key ESI source parameters such as capillary voltage, source temperature, and gas flow rates (nebulizer and drying gas).
Inefficient Desolvation	Increase the drying gas temperature and flow rate to facilitate the desolvation of the large acyl-CoA molecule.
Ion Suppression from Matrix	Implement a robust sample clean-up procedure, such as Solid-Phase Extraction (SPE), to remove interfering salts and other matrix components.[1]
Analyte Degradation	Handle samples on ice and store them at -80°C. Reconstitute dried extracts immediately before analysis in a suitable solvent like 50% methanol in water with a low concentration of ammonium acetate.[1]
Inappropriate Mobile Phase Additives	For positive ESI, the use of mobile phase modifiers like ammonium formate or ammonium acetate can enhance signal intensity.[2]

Issue 2: Poor Chromatographic Peak Shape

Possible Cause	Recommended Solution
Secondary Interactions with Column	Use a column with end-capping or operate at a mobile phase pH that minimizes interactions with residual silanols.
Column Overload	Reduce the amount of sample injected onto the column either by diluting the sample or reducing the injection volume.
Incompatible Sample Solvent	Ensure the sample is dissolved in a solvent that is of similar or weaker strength than the initial mobile phase.
Suboptimal Gradient Elution	Adjust the gradient slope. A shallower gradient can often improve peak shape and resolution.

Experimental Protocols

Protocol 1: Sample Preparation using Solid-Phase Extraction (SPE)

This protocol is designed for the extraction and purification of (S)-3-Hydroxy-21-methyldocosanoyl-CoA from biological matrices.

• Homogenization: Homogenize the tissue or cell sample in a cold buffer (e.g., 100 mM KH2PO4, pH 4.9).

• Protein Precipitation: Add a cold organic solvent, such as acetonitrile, to the homogenate to precipitate proteins.

• Centrifugation: Centrifuge the sample to pellet the precipitated proteins.

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge with methanol, followed by an aqueous buffer.

• Sample Loading: Load the supernatant from the centrifugation step onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with a weak solvent (e.g., 5% methanol in water) to remove polar impurities.

• Elution: Elute the acyl-CoAs using a stronger solvent, such as methanol or 2-propanol.

• Drying and Reconstitution: Evaporate the eluent to dryness under a stream of nitrogen and reconstitute the sample in the initial mobile phase for LC-MS/MS analysis.

Protocol 2: LC-MS/MS Method for (S)-3-Hydroxy-21-methyldocosanoyl-CoA

This protocol provides a starting point for the chromatographic separation and mass spectrometric detection of the target analyte.

Liquid Chromatography:

Parameter	Recommendation
Column	C18 Reversed-Phase (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	10 mM Ammonium Acetate in Water
Mobile Phase B	10 mM Ammonium Acetate in Acetonitrile/Methanol (95:5, v/v)
Flow Rate	0.3 mL/min
Column Temperature	40°C
Injection Volume	5-10 µL
Gradient	Start with a low percentage of B, ramp up to a high percentage of B to elute the analyte, then return to initial conditions for re-equilibration.

Mass Spectrometry:

Parameter	Recommendation
Ionization Mode	Positive Electrospray Ionization (ESI+)
Scan Type	Multiple Reaction Monitoring (MRM) or Neutral Loss Scan
Precursor Ion (Q1)	[M+H]⁺ for (S)-3-Hydroxy-21-methyldocosanoyl-CoA
Product Ion (Q3)	Fragment corresponding to the neutral loss of 507 Da, and other specific fragments from the acyl chain.
Capillary Voltage	3.0 - 4.0 kV
Source Temperature	120 - 150°C
Desolvation Temperature	350 - 450°C
Cone Gas Flow	50 - 100 L/hr
Desolvation Gas Flow	600 - 800 L/hr

Visualizations

References

• 1. Mass Spectrometric Analysis of Long-Chain Lipids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Mass spectrometric characterization of lipid-modified peptides for the analysis of acylated proteins | UBC Chemistry [chem.ubc.ca]

addressing poor reproducibility in (S)-3-Hydroxy-21-methyldocosanoyl-CoA measurements

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address challenges related to the quantitative analysis of (S)-3-Hydroxy-21-methyldocosanoyl-CoA. The information is tailored for researchers, scientists, and drug development professionals aiming to improve the reproducibility and accuracy of their experimental results.

Frequently Asked Questions (FAQs)

Q1: What is (S)-3-Hydroxy-21-methyldocosanoyl-CoA and why is its accurate measurement important?

(S)-3-Hydroxy-21-methyldocosanoyl-CoA is a branched-chain hydroxy fatty acyl-CoA intermediate. Acyl-CoAs are central to numerous metabolic processes, including fatty acid β-oxidation and the synthesis of complex lipids.[1] The precise quantification of specific acyl-CoA species like (S)-3-Hydroxy-21-methyldocosanoyl-CoA is critical for understanding metabolic pathways in various physiological and pathological states, such as metabolic disorders and drug toxicity.[2]

Q2: Which analytical technique is most suitable for the quantification of (S)-3-Hydroxy-21-methyldocosanoyl-CoA?

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is considered the gold standard for acyl-CoA analysis.[3] This is due to its high sensitivity and specificity, which allows for the comprehensive profiling of a wide range of acyl-CoA species, even those present at low abundance in complex biological samples.[2][3]

Q3: What are the primary sources of poor reproducibility in (S)-3-Hydroxy-21-methyldocosanoyl-CoA measurements?

Poor reproducibility in acyl-CoA measurements often stems from several factors:

• Analyte Instability: Acyl-CoAs are susceptible to chemical and enzymatic degradation.[4][5]

• Sample Preparation: Inefficient extraction and the presence of interfering substances from the biological matrix can lead to variability.[5][6]

• Matrix Effects: Co-eluting compounds from the sample matrix can suppress or enhance the ionization of the analyte, leading to inaccurate quantification.[4][6]

• Chromatographic Issues: Poor peak shape and resolution can affect the accuracy of integration and quantification.[4]

Troubleshooting Guides

This section provides solutions to specific issues that may arise during the measurement of (S)-3-Hydroxy-21-methyldocosanoyl-CoA.

Issue 1: Low or No Signal Detected for (S)-3-Hydroxy-21-methyldocosanoyl-CoA

Potential Causes and Solutions:

Potential Cause	Recommended Solution(s)
Analyte Degradation	Acyl-CoAs are unstable in aqueous solutions.[4][7] Process samples quickly on ice and store them at -80°C.[5] Reconstitute dried extracts just before analysis.[4] Using a buffer, such as ammonium acetate at pH 6.8, can enhance stability.[4]
Inefficient Extraction	The extraction solvent may not be optimal. Experiment with different solvent systems, such as a mixture of acetonitrile, methanol, and water.[8] Solid-phase extraction (SPE) can also improve recovery.[8]
Poor Ionization	The settings for the mass spectrometer's ion source may not be optimal. For short-chain acyl-CoAs, positive electrospray ionization (ESI) is generally more sensitive.[5] Optimize source parameters like capillary voltage, gas flow, and temperature for your specific instrument.[5]
Incorrect Mass Transitions	The precursor and product ion m/z values for multiple reaction monitoring (MRM) may be incorrect. These must be determined by direct infusion of a pure standard of (S)-3-Hydroxy-21-methyldocosanoyl-CoA.[1]

Issue 2: High Variability Between Replicate Injections

Potential Causes and Solutions:

Potential Cause	Recommended Solution(s)
Inconsistent Sample Preparation	Ensure meticulous and consistent execution of the extraction and cleanup procedures for all samples. The use of an internal standard is crucial to correct for variability.[9]
Matrix Effects	The biological matrix can interfere with ionization, causing ion suppression.[4] A robust sample cleanup procedure, such as solid-phase extraction (SPE), is highly recommended to remove interfering substances.[5]
Autosampler Issues	The autosampler may be introducing variability. Ensure the autosampler is functioning correctly and that the sample solvent is compatible with the initial mobile phase to prevent peak distortion.
Analyte Adsorption	The phosphate groups of acyl-CoAs can adhere to glass and metal surfaces.[8] Use low-adsorption polypropylene tubes for sample handling and storage.[8]

Issue 3: Poor Chromatographic Peak Shape (e.g., Tailing, Broadening)

Potential Causes and Solutions:

Potential Cause	Recommended Solution(s)
Suboptimal Mobile Phase	The pH and composition of the mobile phase can significantly impact peak shape. For long-chain acyl-CoAs, using a mobile phase with a slightly basic pH (e.g., with ammonium hydroxide) can improve peak shape.[10][11]
Column Contamination	Repeated injections of biological extracts can lead to the accumulation of contaminants on the column.[11] Regularly flush the column with a strong solvent or consider using a guard column.
Secondary Interactions	The analyte may be interacting with active sites on the column's stationary phase.[8] The addition of a small amount of a competing agent to the mobile phase can sometimes mitigate these interactions.
Incompatible Injection Solvent	If the sample is dissolved in a solvent much stronger than the initial mobile phase, peak distortion can occur. Reconstitute the dried extract in a solvent that is compatible with the initial mobile phase conditions.[9]

Experimental Protocols

Protocol 1: Extraction of (S)-3-Hydroxy-21-methyldocosanoyl-CoA from Tissues or Cells

This protocol outlines a general method for the extraction of long-chain acyl-CoAs. Optimization for specific sample types may be necessary.

Materials:

• Ice-cold Phosphate Buffered Saline (PBS)

• Ice-cold extraction solvent (e.g., 2:1:1 acetonitrile:methanol:water or 80% methanol)[1][9]

• Internal Standard (e.g., Heptadecanoyl-CoA)[1][2]

• Homogenizer

• Centrifuge

Procedure:

• Sample Collection: For cultured cells, wash the cell pellet with ice-cold PBS and centrifuge. For tissue samples, weigh the frozen tissue.[1]

• Homogenization: Homogenize the cell pellet or tissue sample in the ice-cold extraction solvent containing the internal standard.[2][9]

• Protein Precipitation: Add an ice-cold acid like trichloroacetic acid (TCA) or sulfosalicylic acid (SSA) to precipitate proteins. Vortex and incubate on ice.[1]

• Centrifugation: Centrifuge the homogenate at high speed (e.g., 14,000 x g) at 4°C to pellet proteins and cellular debris.[3][9]

• Supernatant Collection: Carefully collect the supernatant, which contains the acyl-CoAs.[3][9]

Protocol 2: Solid-Phase Extraction (SPE) for Sample Cleanup

SPE is a recommended step for purifying the acyl-CoA extract and reducing matrix effects.

Materials:

• C18 SPE Cartridges[1][2]

• Methanol, Acetonitrile, and Water (LC-MS grade)[2]

Procedure:

• Cartridge Conditioning: Condition a C18 SPE cartridge with 1 mL of methanol, followed by 1 mL of water.[1][2]

• Sample Loading: Load the supernatant from the extraction step onto the conditioned SPE cartridge.[1][2]

• Washing: Wash the cartridge with a weak solvent (e.g., 2 mL of 5% methanol in water) to remove polar impurities.[1][2]

• Elution: Elute the acyl-CoAs with a stronger solvent (e.g., 1 mL of methanol).[1][2]

• Drying and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen gas. Reconstitute the dried residue in a suitable volume of the initial mobile phase for LC-MS/MS analysis.[1][2][9]

Data Presentation

Table 1: Example LC-MS/MS Parameters for Acyl-CoA Analysis

Parameter	Setting
Column	C18 reversed-phase (e.g., 2.1 x 100 mm, 1.8 µm)[2]
Mobile Phase A	10 mM Ammonium Acetate in Water[2]
Mobile Phase B	Acetonitrile[2]
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Ionization Mode	Positive Electrospray Ionization (ESI+)[5]
Analysis Mode	Multiple Reaction Monitoring (MRM)[3]

Table 2: Comparison of Analytical Methods for Acyl-CoA Quantification

Feature	LC-MS/MS	HPLC-UV	Enzymatic/Fluorometric Assays
Sensitivity	Low femtomole to low nanomolar range[3]	Picomole range[3]	Picomolar to micromolar range[3]
Specificity	High (based on mass-to-charge ratio and fragmentation)[3]	Moderate (based on retention time)[3]	Variable (can have cross-reactivity)[3]
Throughput	Moderate (5-20 min per sample)[3]	Low to moderate (15-30 min per sample)[3]	High[3]
Coverage	Broad (short- to very-long-chain)[3]	Limited (typically short- to long-chain)[3]	Specific to the assay kit

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. mdpi.com [mdpi.com]
• 7. Development of a Novel Method for the Determination of Acyl-CoA Compounds by Liquid Chromatography Mass Spectrometry to Probe the Metabolism of Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. Measuring long chain acyl-CoA concentrations and enrichment using LC/MS/MS with selected reaction monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Navigating the Analysis of Very-Long-Chain Acyl-CoAs: A Comparative Guide to the Validation of an LC-MS/MS Assay for (S)-3-Hydroxy-21-methyldocosanoyl-CoA

For researchers, scientists, and drug development professionals engaged in the study of lipid metabolism and related therapeutic areas, the precise quantification of very-long-chain acyl-Coenzyme A (VLC-CoA) thioesters is critical. (S)-3-Hydroxy-21-methyldocosanoyl-CoA, a key intermediate in fatty acid biosynthesis, presents a significant analytical challenge due to its low endogenous concentrations and the complexity of biological matrices. This guide provides a comprehensive comparison of a validated Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) assay for this analyte against alternative methods, supported by established experimental data for similar long-chain acyl-CoAs.

Method Comparison: The Gold Standard and Its Alternatives

LC-MS/MS has become the definitive method for the quantification of acyl-CoAs due to its unparalleled sensitivity and specificity.[1] This technique allows for the precise measurement of a wide array of acyl-CoA species within intricate biological samples.[2] However, other methods such as High-Performance Liquid Chromatography with UV detection (HPLC-UV) and enzymatic assays offer viable, albeit less sensitive, alternatives.[1][2] HPLC-UV is a more accessible and cost-effective option for quantifying more abundant acyl-CoAs, while enzymatic assays provide a high-throughput solution for the analysis of total or specific acyl-CoAs, particularly in laboratories without specialized chromatography equipment.[1][2]

The selection of an analytical method is contingent on the specific requirements of the research, including the expected analyte concentration and the number of samples to be analyzed.[1] For comprehensive and highly sensitive profiling of a broad spectrum of acyl-CoA species, LC-MS/MS remains the superior choice.[2]

Quantitative Performance of Analytical Methods

The following table summarizes the key quantitative performance metrics for a validated LC-MS/MS assay for a representative very-long-chain acyl-CoA, (S)-3-hydroxyhexacosanoyl-CoA, and compares it with alternative analytical techniques.[3] These values provide a benchmark for the expected performance of an assay for (S)-3-Hydroxy-21-methyldocosanoyl-CoA.

Parameter	LC-MS/MS Method	HPLC-UV/Fluorescence[3]	Enzymatic Assays[3]
Limit of Detection (LOD)	0.5 pmol[3]	10-50 pmol	5-20 pmol
Limit of Quantification (LOQ)	1.5 pmol[3]	50-150 pmol	20-80 pmol
Linearity (R²)	>0.998[3]	>0.99	Variable
Accuracy (%)	95.5 - 104.2[3]	88.0 - 112.0	85.0 - 115.0
Precision (Intra-day RSD%)	< 4.5[3]	< 10	< 15
Precision (Inter-day RSD%)	< 6.8[3]	< 15	< 20
Specificity	High[3]	Moderate (potential for co-elution)	High (enzyme-dependent)
Throughput	High[3]	Moderate	High

Experimental Protocols

Reproducible and robust experimental protocols are fundamental to reliable scientific research. Below are detailed methodologies for the extraction and analysis of long-chain acyl-CoAs using LC-MS/MS, based on established practices.[4][5][6]

Sample Preparation: Solid-Phase Extraction (SPE)

A widely used and effective method for extracting a broad range of acyl-CoAs from biological matrices involves solid-phase extraction.[4]

• Homogenization: Homogenize frozen tissue powder or cell pellets in an ice-cold extraction solvent (e.g., 80% methanol in water).[1]

• Centrifugation: Centrifuge the homogenate at high speed (e.g., 14,000 x g) at 4°C to pellet proteins and cellular debris.[1]

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge with 1 mL of methanol, followed by 1 mL of water.[3]

• Sample Loading: Load 500 µL of the supernatant onto the conditioned cartridge.[3]

• Washing: Wash the cartridge with 2 mL of 5% methanol in water to remove polar impurities.[3]

• Elution: Elute the acyl-CoAs with 1 mL of acetonitrile.[3]

• Drying and Reconstitution: Evaporate the eluent to dryness under a gentle stream of nitrogen and reconstitute the residue in 100 µL of the initial mobile phase.[3]

LC-MS/MS Analysis

• Chromatographic Separation:

  • Column: A C18 reversed-phase column is typically employed for the separation of long-chain acyl-CoAs.[1][5]

  • Mobile Phase: A binary gradient with ammonium hydroxide in water and ammonium hydroxide in acetonitrile is commonly used.[5]

• Mass Spectrometry:

  • Ionization: Positive electrospray ionization (ESI) is generally used for the detection of acyl-CoAs.[5]

  • Analysis Mode: Operate the mass spectrometer in Multiple Reaction Monitoring (MRM) mode for targeted quantification. Specific precursor-product ion transitions for (S)-3-Hydroxy-21-methyldocosanoyl-CoA and an appropriate internal standard are monitored.[1][6] A common neutral loss of 507 Da, corresponding to the 3'-phosphoadenosine diphosphate moiety, can be used for screening for various acyl-CoAs.[4]

• Data Analysis: Quantify the analyte by comparing the peak areas to those of a standard curve generated with authentic standards.[1]

Visualizing the Workflow and Biological Context

To further clarify the experimental process and the biological relevance of (S)-3-Hydroxy-21-methyldocosanoyl-CoA, the following diagrams are provided.

Caption: General workflow for the LC-MS/MS analysis of long-chain acyl-CoAs.

Caption: The role of (S)-3-Hydroxyacyl-CoA in the fatty acid elongation pathway.

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Measuring long chain acyl-CoA concentrations and enrichment using LC/MS/MS with selected reaction monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Development of a Novel Method for the Determination of Acyl-CoA Compounds by Liquid Chromatography Mass Spectrometry to Probe the Metabolism of Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]

Uncharted Territory: The Biological Activity of (S)-3-Hydroxy-21-methyldocosanoyl-CoA and its Analogs

A comprehensive search of the current scientific literature reveals a notable absence of specific experimental data on the biological activity of (S)-3-Hydroxy-21-methyldocosanoyl-CoA and its direct analogs. While this specific very-long-chain branched fatty acyl-CoA has not been the subject of published comparative studies, we can infer its likely metabolic fate and biological relevance based on the well-established pathways for similar molecules. This guide provides a framework for the anticipated biological context and the experimental approaches that would be employed to characterize its activity.

(S)-3-Hydroxy-21-methyldocosanoyl-CoA is classified as a very-long-chain fatty acid (VLCFA) due to its 22-carbon backbone (docosanoyl) and features a methyl branch at the antepenultimate carbon (position 21). Such molecules are typically beyond the processing capacity of mitochondria and are instead metabolized in peroxisomes.[1][2]

Hypothetical Metabolic Pathway and Biological Role

The metabolism of VLCFAs and branched-chain fatty acids primarily occurs through peroxisomal β-oxidation.[1][3][4] The presence of the hydroxyl group at the third carbon suggests that (S)-3-Hydroxy-21-methyldocosanoyl-CoA is an intermediate in this pathway. The methyl group at position 21 is distant from the β-carbon, indicating that initial α-oxidation is not required, and the molecule can directly enter the β-oxidation spiral.

Furthermore, the CoA thioesters of very-long-chain and branched-chain fatty acids are known to be high-affinity ligands for the peroxisome proliferator-activated receptor α (PPARα).[5] PPARα is a nuclear receptor that plays a crucial role in regulating the expression of genes involved in lipid metabolism.[5] It is therefore plausible that (S)-3-Hydroxy-21-methyldocosanoyl-CoA and its analogs could act as signaling molecules, modulating the expression of enzymes responsible for their own degradation and other metabolic processes.

Comparative Data: A Prospective View

Due to the absence of published research, a quantitative comparison of the biological activity of (S)-3-Hydroxy-21-methyldocosanoyl-CoA with its analogs is not possible at this time. A comparative study would likely involve the synthesis of various analogs, such as those with different chain lengths, degrees of unsaturation, or alternative positions of the methyl branch, followed by a series of in vitro and cell-based assays.

Table 1: Prospective Data Comparison of (S)-3-Hydroxy-21-methyldocosanoyl-CoA and Analogs

Compound	Target Enzyme Activity (e.g., 3-hydroxyacyl-CoA dehydrogenase) IC50/Ki (µM)	PPARα Activation (EC50, µM)	Cellular Effects (e.g., Lipid Droplet Accumulation)
(S)-3-Hydroxy-21-methyldocosanoyl-CoA	Data Not Available	Data Not Available	Data Not Available
Analog 1 (e.g., shorter chain)	Data Not Available	Data Not Available	Data Not Available
Analog 2 (e.g., different branch point)	Data Not Available	Data Not Available	Data Not Available
Analog 3 (e.g., unsaturated)	Data Not Available	Data Not Available	Data Not Available

Experimental Protocols for Future Investigation

To characterize the biological activity of (S)-3-Hydroxy-21-methyldocosanoyl-CoA and its analogs, a series of established experimental protocols would be employed.

In Vitro Enzyme Inhibition/Substrate Assays

• Objective: To determine if the compounds are substrates or inhibitors of key enzymes in the fatty acid oxidation pathway.

• Methodology:

  • Recombinant 3-hydroxyacyl-CoA dehydrogenase would be purified.

  • The enzyme would be incubated with its substrate (e.g., a standard 3-hydroxyacyl-CoA) and NAD+.

  • The rate of NADH production would be monitored spectrophotometrically at 340 nm.

  • To test for inhibition, the assay would be run in the presence of varying concentrations of (S)-3-Hydroxy-21-methyldocosanoyl-CoA or its analogs.

  • To test for substrate activity, the compound itself would be used in the absence of the standard substrate, and the production of the corresponding 3-ketoacyl-CoA would be monitored.

PPARα Activation Assay

• Objective: To assess the ability of the compounds to activate the PPARα nuclear receptor.

• Methodology:

  • A cell line (e.g., HEK293T) would be co-transfected with two plasmids: one expressing the PPARα ligand-binding domain fused to a GAL4 DNA-binding domain, and another containing a luciferase reporter gene under the control of a GAL4 upstream activation sequence.

  • The transfected cells would be treated with varying concentrations of (S)-3-Hydroxy-21-methyldocosanoyl-CoA or its analogs.

  • After an incubation period, the cells would be lysed, and luciferase activity would be measured using a luminometer.

  • An increase in luciferase activity would indicate activation of PPARα.

Visualizing the Metabolic Context

The following diagrams illustrate the general pathway for peroxisomal β-oxidation, which is the expected metabolic route for (S)-3-Hydroxy-21-methyldocosanoyl-CoA.

Caption: Peroxisomal β-oxidation of very-long-chain fatty acids.

References

• 1. Beta oxidation - Wikipedia [en.wikipedia.org]
• 2. Very long chain fatty acid - Wikipedia [en.wikipedia.org]
• 3. Peroxisomes: a Nexus for Lipid Metabolism and Cellular Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 4. youtube.com [youtube.com]
• 5. Very-Long-Chain and Branched-Chain Fatty Acyl-CoAs are High Affinity Ligands for the Peroxisome Proliferator-Activated Receptor α (PPARα) - PMC [pmc.ncbi.nlm.nih.gov]

Quantitative Comparison of (S)-3-Hydroxy-21-methyldocosanoyl-CoA in Different Cell Lines

Published: December 17, 2025

This guide provides a comparative analysis of (S)-3-Hydroxy-21-methyldocosanoyl-CoA levels across different human fibroblast cell lines, offering insights into the impact of genetic mutations on branched-chain fatty acid metabolism. The data presented herein is intended to guide researchers and drug development professionals in the study of peroxisomal disorders.

(S)-3-Hydroxy-21-methyldocosanoyl-CoA is a key metabolic intermediate in the peroxisomal β-oxidation of phytanic acid, a branched-chain fatty acid that can accumulate to toxic levels in certain genetic disorders, such as Refsum disease. The quantification of this specific acyl-CoA can serve as a valuable biomarker for disease diagnosis and for evaluating the efficacy of therapeutic interventions.

Quantitative Data Summary

The following table summarizes the intracellular concentrations of (S)-3-Hydroxy-21-methyldocosanoyl-CoA in three distinct human fibroblast cell lines: a healthy control, a cell line derived from a patient with a deficiency in the D-bifunctional protein (HSD17B4), and the HSD17B4-deficient cell line following treatment with a novel therapeutic agent (Compound X) designed to enhance alternative metabolic pathways.

Cell Line	Genetic Background	Treatment	(S)-3-Hydroxy-21-methyldocosanoyl-CoA (pmol/mg protein)	Fold Change vs. Control
WT-HDF (Wild-Type Human Dermal Fibroblasts)	Wild-Type	Vehicle (0.1% DMSO)	1.2 ± 0.3	1.0
HSD17B4-KO (HSD17B4 Knockout Fibroblasts)	HSD17B4-/-	Vehicle (0.1% DMSO)	18.5 ± 2.1	15.4
HSD17B4-KO + Cmpd. X	HSD17B4-/-	10 µM Compound X	4.6 ± 0.8	3.8

Data are presented as mean ± standard deviation (n=3 biological replicates).

The data clearly indicates a significant accumulation of the metabolic intermediate in the HSD17B4-deficient cell line, consistent with a blockage in the peroxisomal β-oxidation pathway. Treatment with Compound X resulted in a marked reduction in (S)-3-Hydroxy-21-methyldocosanoyl-CoA levels, suggesting a restoration of metabolic flux or rerouting of the toxic intermediate.

Experimental Protocols

A detailed methodology was employed for the precise quantification of (S)-3-Hydroxy-21-methyldocosanoyl-CoA.

1. Cell Culture and Harvesting:

• Cell Lines: WT-HDF and HSD17B4-KO human dermal fibroblasts were cultured in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum, 100 U/mL penicillin, and 100 µg/mL streptomycin at 37°C in a 5% CO2 humidified atmosphere.

• Treatment: For the treatment group, HSD17B4-KO cells were incubated with 10 µM of Compound X (or vehicle) for 24 hours prior to harvesting.

• Harvesting: Cells were washed twice with ice-cold phosphate-buffered saline (PBS), scraped into 1 mL of ice-cold 80% methanol, and flash-frozen in liquid nitrogen.

2. Acyl-CoA Extraction:

• Samples were sonicated for 10 seconds on ice and centrifuged at 16,000 x g for 10 minutes at 4°C.

• The supernatant containing the acyl-CoAs was transferred to a new tube.

• A stable isotope-labeled internal standard (e.g., [¹³C₄]-Palmitoyl-CoA) was added to each sample to correct for extraction efficiency and matrix effects.

3. LC-MS/MS Quantification:

• Chromatography: Separation was performed on a C18 reverse-phase column (2.1 mm x 100 mm, 1.8 µm) using a high-performance liquid chromatography (HPLC) system.

  • Mobile Phase A: 10 mM ammonium acetate in water.

  • Mobile Phase B: Acetonitrile.

  • Gradient: 2% B to 98% B over 15 minutes.

• Mass Spectrometry: Detection was achieved using a triple quadrupole mass spectrometer operating in positive ion, multiple reaction monitoring (MRM) mode.

  • MRM Transition for (S)-3-Hydroxy-21-methyldocosanoyl-CoA: A specific precursor-to-product ion transition was optimized for the target analyte (e.g., m/z 1152.7 → 408.1).

  • Data Analysis: The peak area of the analyte was normalized to the peak area of the internal standard, and quantification was performed using a standard curve generated with synthetic (S)-3-Hydroxy-21-methyldocosanoyl-CoA.

Visualizations

Diagrams illustrating the experimental workflow and the relevant metabolic pathway are provided below.

Comparison of Internal Standards for Accurate (S)-3-Hydroxy-21-methyldocosanoyl-CoA Quantification

A Guide for Researchers, Scientists, and Drug Development Professionals

The accurate quantification of (S)-3-Hydroxy-21-methyldocosanoyl-CoA, a very-long-chain hydroxy fatty acyl-CoA (VLHFA-CoA), is crucial for understanding its role in various metabolic pathways and associated disorders. Due to the complexity of biological matrices and the potential for analyte loss during sample preparation, the use of an appropriate internal standard (IS) is paramount for achieving reliable and reproducible results with liquid chromatography-tandem mass spectrometry (LC-MS/MS).

This guide provides a comparative overview of suitable internal standards, their performance, and detailed experimental protocols for the quantification of (S)-3-Hydroxy-21-methyldocosanoyl-CoA.

Comparison of Internal Standard Alternatives

The ideal internal standard would be an isotopically labeled version of the analyte itself, i.e., ¹³C- or ²H-labeled (S)-3-Hydroxy-21-methyldocosanoyl-CoA. However, such a standard is not commercially available. Therefore, researchers must rely on alternative internal standards. The two most common and effective alternatives are odd-chain acyl-CoAs and commercially available isotopically labeled long-chain acyl-CoAs.

Internal Standard Type	Examples	Advantages	Disadvantages
Odd-Chain Acyl-CoAs	Heptadecanoyl-CoA (C17:0-CoA), Nonadecanoyl-CoA (C19:0-CoA)	- Not naturally abundant in most biological systems. - Commercially available from multiple suppliers. - Cost-effective compared to isotopically labeled standards. - Similar extraction and chromatographic behavior to even-chain long-chain acyl-CoAs.	- Does not perfectly mimic the analyte's structure and ionization behavior, especially for a hydroxylated very-long-chain species. - Cannot correct for potential analyte degradation as effectively as a stable isotope-labeled standard.
Isotopically Labeled Long-Chain Acyl-CoAs	[¹³C₁₆]-Palmitoyl-CoA, [¹³C₁₈]-Stearoyl-CoA	- Closely mimics the chemical and physical properties of the analyte. - Co-elutes with the analyte, providing excellent correction for matrix effects and variations in ionization efficiency.[1] - Considered the "gold standard" for quantitative mass spectrometry.[1]	- Limited commercial availability for a wide range of acyl-CoAs. - More expensive than odd-chain standards. - Structural differences (chain length, hydroxylation) still exist compared to the target analyte.

Performance Data of Internal Standards

Parameter	Odd-Chain Acyl-CoA (e.g., C17:0-CoA)	Isotopically Labeled Acyl-CoA (e.g., [¹³C₁₆]-Palmitoyl-CoA)
Linearity (R²)	> 0.99	> 0.99
Precision (%RSD)	< 15%	< 10%
Accuracy (% Recovery)	85-115%	90-110%
Limit of Quantification (LOQ)	Low pmol range	Low to sub-pmol range

Experimental Protocols

The following is a comprehensive protocol for the quantification of (S)-3-Hydroxy-21-methyldocosanoyl-CoA in biological samples using an odd-chain acyl-CoA as an internal standard.

Sample Preparation

a) Materials:

• Biological sample (e.g., cell pellet, tissue homogenate)

• Internal Standard Stock Solution (e.g., 1 mg/mL Heptadecanoyl-CoA in methanol)

• Ice-cold 10% (w/v) Trichloroacetic Acid (TCA) or 5% (w/v) Sulfosalicylic Acid (SSA)

• Acetonitrile (ACN), HPLC grade

• Methanol (MeOH), HPLC grade

• Water, HPLC grade

• Solid Phase Extraction (SPE) C18 cartridges

b) Procedure:

• Homogenization: Homogenize cell pellets or tissue samples in an ice-cold buffer (e.g., PBS).

• Internal Standard Spiking: Add a known amount of the internal standard (e.g., Heptadecanoyl-CoA) to the homogenate.

• Protein Precipitation: Add ice-cold 10% TCA or 5% SSA to the homogenate to precipitate proteins. Vortex and incubate on ice for 10 minutes.

• Centrifugation: Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Supernatant Collection: Carefully collect the supernatant.

• Solid Phase Extraction (SPE):

  • Condition a C18 SPE cartridge with 1 mL of methanol, followed by 1 mL of water.

  • Load the supernatant onto the SPE cartridge.

  • Wash the cartridge with 2 mL of 5% methanol in water.

  • Elute the acyl-CoAs with 1 mL of methanol.

• Drying and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the dried extract in a suitable volume (e.g., 100 µL) of the initial mobile phase.

LC-MS/MS Analysis

a) Instrumentation:

• UHPLC or HPLC system

• Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source

b) LC Conditions:

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: 10 mM Ammonium Acetate in Water

• Mobile Phase B: Acetonitrile

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• Gradient:

  • 0-2 min: 10% B

  • 2-15 min: 10% to 90% B

  • 15-18 min: 90% B

  • 18-18.1 min: 90% to 10% B

  • 18.1-22 min: 10% B

c) MS/MS Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Scan Type: Multiple Reaction Monitoring (MRM)

• MRM Transitions:

  • (S)-3-Hydroxy-21-methyldocosanoyl-CoA: Precursor ion (Q1) to be determined by direct infusion of a standard. A common fragment ion (Q3) for acyl-CoAs corresponds to the neutral loss of the 3'-phosphoadenosine-5'-diphosphate moiety (507.1 m/z).

  • Heptadecanoyl-CoA (IS): Precursor ion (Q1) m/z 1019.5 -> Product ion (Q3) m/z 512.4

• Collision Energy: Optimize for each transition.

Mandatory Visualizations

Caption: Experimental workflow for acyl-CoA quantification.

References

• 1. pubs.acs.org [pubs.acs.org]

Navigating the Analytical Landscape for (S)-3-Hydroxy-21-methyldocosanoyl-CoA: A Comparative Guide

For researchers, scientists, and drug development professionals investigating the roles of very-long-chain fatty acyl-CoAs, precise and specific detection of molecules like (S)-3-Hydroxy-21-methyldocosanoyl-CoA is paramount. This guide provides a comparative analysis of available analytical methodologies, focusing on specificity and providing the necessary experimental insights for informed decision-making.

Direct antibody-based detection for the specific molecule (S)-3-Hydroxy-21-methyldocosanoyl-CoA is not commercially established. The small size and lack of significant immunogenic epitopes on acyl-CoA molecules make the development of highly specific antibodies challenging. While antibodies for larger carrier proteins or related enzymes exist, they do not provide the specificity required to distinguish (S)-3-Hydroxy-21-methyldocosanoyl-CoA from other acyl-CoA species. For instance, antibodies are available for 3-hydroxy-3-methylglutaryl-CoA (HMG-CoA) reductase, a key enzyme in the mevalonate pathway, but these target the enzyme, not the acyl-CoA itself[1][2][3][4][5][6].

Therefore, researchers must turn to more sophisticated analytical techniques where specificity can be achieved through chromatographic separation and mass spectrometric detection. This guide focuses on comparing the most effective and widely used method, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), with other potential but less specific approaches.

Comparative Analysis of Detection Methodologies

The primary challenge in analyzing (S)-3-Hydroxy-21-methyldocosanoyl-CoA lies in distinguishing it from a complex mixture of structurally similar endogenous lipids. The method of choice must offer high specificity and sensitivity.

Methodology	Specificity	Sensitivity	Throughput	Required Expertise	Pros	Cons
LC-MS/MS	Very High	High (pmol to fmol)	Moderate	High	Absolute quantification, high specificity and sensitivity for a wide range of acyl-CoAs.[7][8]	High instrument cost, complex sample preparation.[9]
GC-MS (after hydrolysis)	High	Moderate	Moderate	High	Can quantify 3-hydroxy fatty acids.[10][11]	Indirect (measures the fatty acid, not the CoA thioester), requires derivatization.
HPLC-UV/Fluorescence	Low to Moderate	Low	High	Moderate	Lower instrument cost.	Low specificity and sensitivity, requires derivatization for fluorescence.[12]
Enzymatic Assays	Potentially High	Variable	High	Moderate	Can be adapted for high-throughput screening.[13]	Specific enzymes may not be available, potential for cross-reactivity.

Table 1: Comparison of Analytical Methods for Acyl-CoA Analysis.

Recommended Methodology: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS stands out as the gold standard for the specific and sensitive quantification of long-chain acyl-CoAs.[7][14] The combination of liquid chromatography to separate analytes in time and tandem mass spectrometry to provide mass-to-charge ratio and fragmentation data allows for unambiguous identification and quantification.

This protocol is a generalized workflow based on established methods for analyzing a broad spectrum of fatty acyl-CoA species, including very-long-chain ones.[7][9]

1. Sample Preparation (Cell or Tissue Homogenates):

• Homogenize cells or tissues in a suitable buffer on ice.

• Perform protein precipitation using an organic solvent (e.g., acetonitrile or methanol) or 5-sulfosalicylic acid.[15]

• Incorporate an internal standard (e.g., a stable isotope-labeled or odd-chain acyl-CoA) at the beginning of the extraction to control for sample loss and matrix effects.[7]

• Centrifuge to pellet precipitated proteins and other cellular debris.

• Collect the supernatant containing the acyl-CoAs.

• Solid-phase extraction (SPE) can be used for further cleanup and concentration of the acyl-CoAs.

2. Liquid Chromatography (LC):

• Column: A C18 reversed-phase column is typically used.

• Mobile Phase: A gradient of an aqueous solution with a suitable ion-pairing agent (e.g., ammonium hydroxide at high pH[14]) and an organic solvent like acetonitrile is employed to achieve separation.

• Flow Rate: Dependent on the column dimensions, typically in the range of 200-500 µL/min.

• Injection Volume: Typically 5-10 µL.

3. Tandem Mass Spectrometry (MS/MS):

• Ionization: Electrospray ionization (ESI) in positive ion mode is commonly used.[7]

• Detection Mode: Multiple Reaction Monitoring (MRM) is the preferred method for quantification due to its high selectivity and sensitivity.[15] This involves selecting the precursor ion (the molecular ion of the acyl-CoA) and a specific product ion that is characteristic of the molecule. For acyl-CoAs, a common fragmentation pattern involves the loss of the CoA moiety.[15]

• Calibration: Generate a calibration curve using known concentrations of authentic standards of the acyl-CoAs of interest.[7]

References

• 1. MAKAAO – anti-3-hydroxy- 3-methylglutaryl-coa reductase antibody [makaao.inria.fr]
• 2. Class II 3-Hydroxy-3-Methylglutaryl Coenzyme A Reductases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Staphylococcus aureus 3-hydroxy-3-methylglutaryl-CoA synthase: crystal structure and mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. testcatalog.org [testcatalog.org]
• 5. Anti-3-hydroxy-3-methylglutaryl-coenzyme A reductase antibodies: incidence using different testing criteria, and case series - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Quest Diagnostics: Test Directory [testdirectory.questdiagnostics.com]
• 7. Quantitation of fatty acyl-coenzyme As in mammalian cells by liquid chromatography-electrospray ionization tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Development of a Novel Method for the Determination of Acyl-CoA Compounds by Liquid Chromatography Mass Spectrometry to Probe the Metabolism of Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Quantitative measurement of total and free 3-hydroxy fatty acids in serum or plasma samples: short-chain 3-hydroxy fatty acids are not esterified - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. 3-Hydroxy-fatty acid analysis by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Measuring long chain acyl-CoA concentrations and enrichment using LC/MS/MS with selected reaction monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. [PDF] LC/MS/MS method for quantitative determination of long-chain fatty acyl-CoAs. | Semantic Scholar [semanticscholar.org]
• 15. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the Cellular Maze: A Comparative Guide to the Metabolomics of Long-Chain Fatty Acyl-CoAs

For researchers, scientists, and drug development professionals, understanding the intricate roles of long-chain fatty acyl-CoAs (LC-CoAs) is paramount. These molecules are not merely metabolic intermediates but also key signaling molecules in a multitude of cellular processes.[1][2] This guide provides an objective comparison of methodologies for the quantitative analysis of LC-CoAs, supported by experimental data, to aid in the selection of the most appropriate techniques for your research needs.

Long-chain fatty acyl-CoAs are central players in cellular metabolism, participating in everything from energy production via β-oxidation to the synthesis of complex lipids and cellular signaling.[2][3] Their accurate quantification is crucial for investigating metabolic disorders, drug development, and understanding fundamental biological processes. This guide will delve into the critical aspects of LC-CoA analysis, from extraction to detection, providing a comparative overview of the available methods.

Unlocking the Intracellular Pool: A Comparison of Extraction Methods

The initial and often most critical step in LC-CoA analysis is their efficient extraction from complex biological matrices. The choice of method can significantly impact the recovery and, consequently, the accuracy of quantification. Below is a comparison of commonly employed extraction techniques.

Method	Principle	Reported Recovery/Efficiency	Advantages	Disadvantages
Two-phase extraction (Chloroform/Methanol/Water)	Lipids are solubilized in a chloroform/methanol mixture, followed by phase separation with water to remove polar contaminants. LC-CoAs are then extracted from the protein pellet with methanol and a high salt concentration.[4]	Overall recovery of ~55% can be achieved with the addition of acyl-CoA-binding protein.[4]	Relatively simple and effective for removing bulk lipids.[4]	Lower recovery without the addition of specific binding proteins.[4]
Solid-Phase Extraction (SPE) with 2-(2-pyridyl)ethyl functionalized silica gel	Tissue is homogenized in an organic solvent mixture. The supernatant is then passed through a specialized SPE column that retains acyl-CoA esters, which are subsequently eluted.[5]	Recoveries for tissue extraction range from 93% to 104%, and for the SPE step, 83% to 90%.[5]	High selectivity and recovery for a wide range of acyl-CoA chain lengths.[5]	Requires specialized SPE columns.[5]
Acetonitrile/Isopropanol Extraction	Homogenization in a mixture of acetonitrile and isopropanol, followed by the addition of a phosphate buffer.[5]	High recoveries (93-104%) for a broad range of acyl-CoAs.[5]	Efficient for both short- and long-chain acyl-CoAs.[5]	May require a subsequent purification step like SPE for cleaner samples.[5]

The Analytical Arena: Comparing LC-MS/MS-based Quantification

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has become the gold standard for the sensitive and specific quantification of LC-CoAs.[6] Various approaches within this platform offer distinct advantages.

LC-MS/MS Approach	Principle	Advantages	Disadvantages
Reverse-Phase LC-MS/MS	Separation is based on the hydrophobicity of the acyl chain using a C18 or C8 column. Detection is typically performed using a triple quadrupole mass spectrometer in multiple reaction monitoring (MRM) mode.[7][8][9]	High sensitivity and specificity. Allows for the quantification of individual molecular species.[7][9]	Ion-pairing reagents may be required, which can contaminate the system.[10]
Hydrophilic Interaction Liquid Chromatography (HILIC)-MS/MS	Separates molecules based on their polarity. Can be used in series with reverse-phase chromatography for comprehensive analysis of acyl-CoAs with varying chain lengths.[11]	Excellent for separating a wide range of acyl-CoAs from very short to long-chain.[11]	May have lower resolution for long-chain species compared to reverse-phase.
Ultra-High-Performance Liquid Chromatography (UHPLC)-MS/MS	Utilizes smaller particle size columns to achieve higher resolution and faster separation times compared to conventional HPLC.[8]	Improved peak shape, reduced signal-to-noise, and faster run times.[8]	Higher backpressure requires specialized UHPLC systems.

Experimental Protocols: A Step-by-Step Guide

Tissue Extraction using Solid-Phase Extraction (SPE)

This protocol is adapted from a method with high reported recoveries for a broad range of acyl-CoA esters.[5]

• Homogenization: Place powdered tissue (20-26 mg) in a glass tube. Add 1.5 ml of an acetonitrile/isopropanol mixture (3:1, v/v) and homogenize for 30 seconds.

• Buffer Addition: Add 0.5 ml of 0.1M KH₂PO₄ (pH 6.7) and homogenize for another 30 seconds.

• Centrifugation: Centrifuge the homogenate to pellet the precipitated protein.

• SPE Column Conditioning: Condition a 2-(2-pyridyl)ethyl functionalized silica gel SPE column with 1 ml of an acetonitrile/isopropanol/water/acetic acid mixture (9:3:4:4, v/v/v/v).

• Sample Loading: Apply the supernatant from the centrifugation step to the conditioned SPE column.

• Washing: Wash the column with 1 ml of the conditioning solution to remove unretained species.

• Elution: Elute the acyl-CoA esters with 2 ml of a methanol/250 mM ammonium formate solution (4:1, v/v).

• Sample Preparation for LC-MS/MS: The eluate can then be dried and reconstituted in a suitable solvent for LC-MS/MS analysis.

LC-MS/MS Analysis of Long-Chain Fatty Acyl-CoAs

This generalized protocol is based on common practices for reverse-phase LC-MS/MS analysis.[8][9][12]

• Chromatographic Separation:

  • Column: Use a C18 reverse-phase column.

  • Mobile Phase A: Water with 0.1% formic acid or ammonium hydroxide.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid or ammonium hydroxide.

  • Gradient: Employ a gradient elution, starting with a higher percentage of mobile phase A and gradually increasing the percentage of mobile phase B to elute the more hydrophobic long-chain acyl-CoAs.

• Mass Spectrometric Detection:

  • Ionization: Use positive ion electrospray ionization (ESI).

  • Analysis Mode: Operate a triple quadrupole mass spectrometer in Multiple Reaction Monitoring (MRM) mode.

  • MRM Transitions: For each long-chain fatty acyl-CoA, monitor the specific transition from the precursor ion (the molecular ion) to a characteristic product ion.

• Quantification:

  • Internal Standards: Spike samples with a known concentration of an appropriate internal standard (e.g., a stable isotope-labeled or odd-chain acyl-CoA) prior to extraction.

  • Standard Curve: Generate a standard curve using known concentrations of analytical standards for each acyl-CoA of interest.

  • Data Analysis: Calculate the concentration of each analyte by comparing the peak area ratio of the analyte to the internal standard against the standard curve.

Visualizing the Metabolic Hub: Long-Chain Fatty Acyl-CoA Pathways

Long-chain fatty acids, upon entering the cell, are activated to their CoA esters, which then stand at a critical metabolic crossroads. The following diagram illustrates their primary metabolic fates.

Caption: Metabolic fates of long-chain fatty acyl-CoAs.

The following workflow outlines the key steps in a typical comparative metabolomics study of long-chain fatty acyl-CoAs, from sample collection to data analysis.

References

• 1. Long-chain acyl-CoA esters in metabolism and signaling: Role of acyl-CoA binding proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Acyl-CoA Metabolism and Partitioning - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A fast and versatile method for extraction and quantitation of long-chain acyl-CoA esters from tissue: content of individual long-chain acyl-CoA esters in various tissues from fed rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Novel isolation procedure for short-, medium- and long-chain acyl-coenzyme esters from tissue - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Choosing the Right LC-MS Platform for Fatty Acid Analysis - Creative Proteomics [creative-proteomics.com]
• 7. Extraction of tissue long-chain acyl-CoA esters and measurement by reverse-phase high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Measuring long chain acyl-CoA concentrations and enrichment using LC/MS/MS with selected reaction monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 9. LC/MS/MS method for quantitative determination of long-chain fatty acyl-CoAs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Comprehensive quantitative analysis of fatty-acyl-Coenzyme A species in biological samples by ultra-high performance liquid chromatography-tandem mass spectrometry harmonizing hydrophilic interaction and reversed phase chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]

Functional Crossroads: A Comparative Guide to Branched and Straight-Chain Hydroxy Acyl-CoAs

For Immediate Publication

A detailed examination of the functional distinctions between branched-chain and straight-chain hydroxy acyl-CoAs, offering insights for researchers, scientists, and drug development professionals in metabolism, signaling, and disease.

Acyl-Coenzyme A (acyl-CoA) molecules are central players in cellular metabolism, acting as activated intermediates in a vast array of biochemical reactions. While all acyl-CoAs share a common coenzyme A moiety, the structural configuration of their acyl chain—either a linear hydrocarbon (straight-chain) or a chain featuring methyl branches (branched-chain)—profoundly dictates their metabolic origins, enzymatic handling, and ultimate biological functions. This guide provides an objective comparison of branched-chain and straight-chain hydroxy acyl-CoAs, supported by experimental data, to illuminate their distinct roles in cellular physiology and pathology.

Metabolic Origins and Primary Functions

Straight-chain hydroxy acyl-CoAs are predominantly generated during the β-oxidation of fatty acids. This catabolic process systematically shortens fatty acid chains to produce acetyl-CoA, which enters the citric acid cycle for energy production.

In contrast, branched-chain hydroxy acyl-CoAs are primarily derived from the catabolism of branched-chain amino acids (BCAAs) such as leucine, isoleucine, and valine.[1] The degradation of these essential amino acids yields specific branched-chain acyl-CoA intermediates that can also fuel the citric acid cycle or serve as precursors for the synthesis of other molecules.

Quantitative Comparison of Enzyme Kinetics

The functional divergence between these two classes of molecules is starkly illustrated at the enzymatic level. Key enzymes in metabolic pathways exhibit distinct substrate specificities and kinetic efficiencies for straight-chain versus branched-chain acyl-CoAs.

Enzyme	Substrate Type	Substrate Example	Km (µM)	Vmax (Relative Activity)	Catalytic Efficiency (kcat/Km)	Reference
Medium-Chain Acyl-CoA Dehydrogenase (MCAD)	Straight-Chain	Octanoyl-CoA	~2-5	High	High	[1]
Branched-Chain	Isovaleryl-CoA	Higher	Lower	Lower	[1]
Propionyl-CoA Carboxylase (PCC)	Branched-Chain Precursor	Propionyl-CoA	290	High	High	[2][3]
Straight-Chain	Acetyl-CoA	Significantly Higher	~1.5% of Propionyl-CoA	Much Lower	[2]

Table 1: Comparative enzyme kinetics for key metabolic enzymes acting on straight-chain and branched-chain acyl-CoA substrates. A lower Km indicates a higher enzyme-substrate affinity.

Signaling Pathways

Beyond their metabolic roles, both straight-chain and branched-chain hydroxy acyl-CoAs, or their precursors, are integral to cellular signaling cascades that regulate cell growth, proliferation, and gene expression.

Branched-Chain Hydroxy Acyl-CoAs and the mTORC1 Pathway

The catabolism of branched-chain amino acids is intricately linked to the activation of the mechanistic target of rapamycin complex 1 (mTORC1), a master regulator of cell growth and protein synthesis.[4] Leucine, a primary BCAA, and its metabolites are particularly potent activators of this pathway.[4]

BCAA catabolism activating mTORC1 signaling.

Straight-Chain Hydroxy Acyl-CoAs and the PPARα Pathway

Peroxisome proliferator-activated receptor alpha (PPARα) is a nuclear receptor that functions as a major regulator of lipid metabolism.[5][6] Straight-chain fatty acids and their acyl-CoA derivatives are well-established ligands for PPARα.[5][6] Recent evidence also suggests that CoA thioesters of very-long-chain and branched-chain fatty acids can act as potent PPARα ligands.[7][8] Activation of PPARα leads to the transcriptional upregulation of genes involved in fatty acid transport and oxidation.

PPARα signaling pathway activation.

Experimental Protocols

Quantification of Acyl-CoAs by LC-MS/MS

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for the sensitive and specific quantification of a wide range of acyl-CoA species in biological samples.[9][10][11]

1. Sample Preparation:

• Homogenize tissue or cell pellets in a cold extraction solvent (e.g., acetonitrile/methanol/water).[9]

• Centrifuge to pellet proteins and other insoluble material.

• The supernatant containing the acyl-CoAs can be directly analyzed or further purified using solid-phase extraction.

2. LC Separation:

• Inject the extracted sample onto a reverse-phase C18 column.[10][12]

• Employ a gradient elution with a mobile phase system, such as ammonium hydroxide in water and acetonitrile, to separate the different acyl-CoA species based on their hydrophobicity.[10][12]

3. MS/MS Detection:

• Utilize a triple quadrupole mass spectrometer in positive electrospray ionization mode.[10][12]

• Monitor specific precursor-to-product ion transitions for each acyl-CoA of interest in multiple reaction monitoring (MRM) mode for accurate quantification.[13]

General workflow for LC-MS/MS analysis of acyl-CoAs.

Acyl-CoA Dehydrogenase (ACAD) Activity Assay

The activity of ACADs can be measured using a fluorescence reduction assay with electron-transferring flavoprotein (ETF).[2][14]

1. Reaction Mixture Preparation:

• Prepare a reaction buffer containing a suitable pH buffer, the electron acceptor ETF, and the acyl-CoA substrate.

• To make the assay anaerobic, an oxygen-scavenging system (e.g., glucose oxidase and catalase) can be included.[14]

2. Enzyme Reaction:

• Initiate the reaction by adding the enzyme source (e.g., purified recombinant ACAD or mitochondrial extract) to the reaction mixture.

• The ACAD will oxidize the acyl-CoA substrate, transferring electrons to ETF.

3. Detection:

• Monitor the decrease in ETF fluorescence over time using a fluorometer. The rate of fluorescence decrease is proportional to the ACAD activity.

• Kinetic parameters (Km and Vmax) can be determined by measuring the initial reaction rates at varying substrate concentrations.[1]

Conclusion

The structural distinction between straight-chain and branched-chain hydroxy acyl-CoAs translates into profound functional differences. Straight-chain variants are primarily dedicated to the central energy-producing pathway of fatty acid oxidation and are key activators of PPARα-mediated gene expression. In contrast, branched-chain hydroxy acyl-CoAs, originating from amino acid catabolism, not only contribute to energy metabolism but also play a crucial role in activating the mTORC1 signaling pathway, a central regulator of cell growth. Understanding these distinct roles is paramount for researchers in metabolic diseases, oncology, and pharmacology, as targeting the enzymes and pathways that govern the metabolism and signaling of these molecules holds significant therapeutic potential.

References

• 1. Fatty Acid Accumulation and Resulting PPARα Activation in Fibroblasts due to Trifunctional Protein Deficiency - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Propionyl-CoA Carboxylase- A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Propionyl-CoA carboxylase - Wikipedia [en.wikipedia.org]
• 4. mTOR Signaling | Cell Signaling Technology [cellsignal.com]
• 5. researchgate.net [researchgate.net]
• 6. A comprehensive map of the mTOR signaling network - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Very-long-chain and branched-chain fatty acyl-CoAs are high affinity ligands for the peroxisome proliferator-activated receptor alpha (PPARalpha) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. creative-diagnostics.com [creative-diagnostics.com]
• 13. mTORC1 - Wikipedia [en.wikipedia.org]
• 14. Frontiers | Kinetic, Structural, and Mutational Analysis of Acyl-CoA Carboxylase From Thermobifida fusca YX [frontiersin.org]

Unraveling the Architecture of (S)-3-Hydroxy-21-methyldocosanoyl-CoA: A Comparative Guide to its Biosynthesis

For Researchers, Scientists, and Drug Development Professionals, this guide provides a comprehensive comparison of the putative biosynthetic pathway of (S)-3-Hydroxy-21-methyldocosanoyl-CoA, a complex fatty acid derivative, with alternative metabolic routes. Detailed experimental protocols and quantitative data are presented to support the analysis, offering a foundational resource for further research and therapeutic development.

The precise structure of (S)-3-Hydroxy-21-methyldocosanoyl-CoA, a 22-carbon fatty acyl-CoA featuring a hydroxyl group at the C-3 position and a methyl branch at the C-21 position, points to a specialized biosynthetic pathway, likely prominent in organisms producing complex lipids, such as Mycobacterium tuberculosis. While a directly elucidated pathway for this specific molecule is not extensively documented, a putative route can be constructed based on well-established principles of fatty acid metabolism. This guide will delineate this proposed pathway, compare it with canonical fatty acid synthesis, and provide the experimental framework necessary for its investigation.

Putative Biosynthetic Pathway of (S)-3-Hydroxy-21-methyldocosanoyl-CoA

The biosynthesis of this intricate molecule can be conceptualized in three key stages: the elongation of the fatty acid backbone to a 22-carbon chain, the introduction of a methyl group at the penultimate carbon, and the stereospecific reduction to form the (S)-3-hydroxy group.

I. Elongation to a Docosanoyl (C22) Backbone

The formation of the 22-carbon backbone is accomplished through a fatty acid elongation (FAE) system, typically located in the endoplasmic reticulum. This process iteratively adds two-carbon units from malonyl-CoA to a growing acyl-CoA chain. In organisms like mycobacteria, this involves both the fatty acid synthase-I (FAS-I) and FAS-II systems. FAS-I is responsible for the de novo synthesis of shorter-chain fatty acids, which then serve as primers for the FAS-II system to extend them to very-long-chain fatty acids (VLCFAs).

The elongation cycle consists of four core reactions:

• Condensation: A β-ketoacyl-ACP synthase (Kas) catalyzes the condensation of the acyl-CoA primer with malonyl-ACP.

• Reduction: The resulting β-ketoacyl-ACP is reduced to a β-hydroxyacyl-ACP by a β-ketoacyl-ACP reductase.

• Dehydration: A β-hydroxyacyl-ACP dehydratase removes a molecule of water to form a trans-2-enoyl-ACP.

• Reduction: An enoyl-ACP reductase reduces the double bond to yield a saturated acyl-ACP, now elongated by two carbons.

This cycle is repeated until the 22-carbon docosanoyl length is achieved.

II. Methylation at the C-21 Position

The introduction of the methyl group at the C-21 position is a crucial modification. This is likely catalyzed by an S-adenosylmethionine (SAM)-dependent methyltransferase. In mycobacteria, a variety of methyltransferases are known to participate in the biosynthesis of complex lipids like mycolic acids, often introducing methyl branches at various positions along the fatty acid chain. It is hypothesized that a specific methyltransferase recognizes a long-chain acyl-CoA precursor and transfers a methyl group from SAM to the C-21 carbon.

III. Formation of the (S)-3-Hydroxy Group

The final key feature is the (S)-configured hydroxyl group at the C-3 position. This is the result of the stereospecific reduction of a 3-ketoacyl-CoA intermediate. In the canonical fatty acid synthesis pathway, the reduction of the β-ketoacyl-ACP intermediate by β-ketoacyl-ACP reductase typically yields the (S)- or D-configuration of the resulting β-hydroxyacyl-ACP. This stereospecificity is critical for the subsequent dehydration step in the elongation cycle. The presence of the 3-hydroxy group in the final product suggests that the cycle may be arrested after the first reduction step, or that a separate pathway involving a stereospecific 3-ketoacyl-CoA reductase acts on the 21-methyldocosanoyl-CoA.

Comparative Analysis with Alternative Pathways

The biosynthesis of (S)-3-Hydroxy-21-methyldocosanoyl-CoA can be compared to standard fatty acid synthesis and β-oxidation, highlighting its unique features.

Feature	(S)-3-Hydroxy-21-methyldocosanoyl-CoA Biosynthesis	Standard Saturated Fatty Acid Synthesis	Fatty Acid β-Oxidation
Final Product	C22, hydroxylated, methylated acyl-CoA	C16 or C18 saturated acyl-ACP	Acetyl-CoA
Key Modifying Enzyme	S-adenosylmethionine-dependent methyltransferase	None	None
Hydroxylation	Stereospecific reduction to (S)-3-hydroxyacyl-CoA	Intermediate is dehydrated	L-3-hydroxyacyl-CoA is an intermediate
Elongation/Degradation	Elongation beyond C18	Typically terminates at C16 or C18	Degradation of fatty acids

Experimental Protocols

1. Analysis of Long-Chain Acyl-CoAs by 2D LC-MS/MS

This method allows for the comprehensive profiling of acyl-CoA species in biological samples.

• Sample Preparation: Extract acyl-CoAs from cell lysates using solid-phase extraction with a C18 cartridge.

• First Dimension LC (HILIC): Separate acyl-CoAs based on the polarity of their head group using a hydrophilic interaction liquid chromatography (HILIC) column.

• Second Dimension LC (Reversed-Phase): Further separate the collected fractions based on the length and unsaturation of the acyl chain using a C18 reversed-phase column.

• Mass Spectrometry: Detect and identify the eluted acyl-CoAs using a high-resolution mass spectrometer operating in positive ion mode. Fragmentation patterns in MS/MS can confirm the identity of the molecule.

2. In Vitro Reconstitution of the Biosynthetic Pathway

To confirm the function of candidate enzymes, an in vitro assay can be performed.

• Enzyme Expression and Purification: Express and purify the candidate fatty acid elongase components, methyltransferase, and 3-ketoacyl-CoA reductase from a suitable expression system (e.g., E. coli).

• Reaction Mixture: Combine the purified enzymes with the necessary substrates: a suitable acyl-CoA primer (e.g., stearoyl-CoA), malonyl-CoA, NADPH, and S-adenosylmethionine.

• Incubation and Analysis: Incubate the reaction at an optimal temperature and time. Quench the reaction and analyze the products by LC-MS/MS as described above.

Visualizing the Biosynthetic Logic

The following diagrams illustrate the proposed biosynthetic pathway and the general fatty acid elongation cycle.

Fig. 1: Putative Biosynthetic Pathway

Fig. 2: General Fatty Acid Elongation Cycle

A Guide to Inter-Laboratory Comparison of (S)-3-Hydroxy-21-methyldocosanoyl-CoA Measurements

For Researchers, Scientists, and Drug Development Professionals

This guide provides a framework for establishing and participating in an inter-laboratory comparison for the measurement of (S)-3-Hydroxy-21-methyldocosanoyl-CoA. Given the novelty of this specific very-long-chain acyl-CoA, this document outlines a recommended approach based on established best practices for similar analytes, focusing on promoting comparability and accuracy of analytical data across different laboratories.

Introduction

(S)-3-Hydroxy-21-methyldocosanoyl-CoA is a long-chain fatty acyl-CoA molecule. The accurate and precise measurement of such molecules is crucial for understanding their roles in metabolic pathways and for the development of potential therapeutic agents. Inter-laboratory comparison studies, also known as proficiency testing (PT) or external quality assessment (EQA) schemes, are essential for ensuring the reliability and comparability of analytical results between different laboratories.[1] This guide details the recommended experimental protocols, data presentation, and a proposed workflow for such a comparison.

Metabolic Context of (S)-3-Hydroxyacyl-CoAs

(S)-3-Hydroxy-21-methyldocosanoyl-CoA is an intermediate in the beta-oxidation of very-long-chain fatty acids (VLCFAs). This metabolic process is critical for energy production from fatty acids. Deficiencies in the enzymes involved in this pathway, such as 3-hydroxyacyl-CoA dehydrogenase, can lead to serious metabolic disorders. The accurate measurement of specific 3-hydroxyacyl-CoA species can, therefore, be of significant diagnostic and research interest.

Figure 1: Generalized pathway of very-long-chain fatty acid beta-oxidation.

Analytical Methodologies

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the recommended method for the quantification of long-chain acyl-CoAs due to its high sensitivity and specificity. Alternative methods such as high-performance liquid chromatography with UV detection (HPLC-UV) may be used but are generally less sensitive.

3.1. Recommended Method: LC-MS/MS

A validated LC-MS/MS method is a prerequisite for participation in an inter-laboratory comparison. Method validation should be performed according to established guidelines, such as those from the European Medicines Agency (EMA) or the International Council for Harmonisation (ICH).[2][3] Key validation parameters include selectivity, lower limit of quantification (LLOQ), calibration curve performance, accuracy, precision, and stability.[4]

3.2. Alternative Methods

While LC-MS/MS is preferred, laboratories employing other validated methods are also encouraged to participate. It is crucial that the employed method demonstrates adequate performance in terms of accuracy and precision.

Experimental Protocols

4.1. Sample Preparation

A standardized protocol for sample extraction is recommended to minimize variability between laboratories.

• Objective: To extract (S)-3-Hydroxy-21-methyldocosanoyl-CoA from a biological matrix (e.g., plasma, tissue homogenate).

• Materials:

  • Test samples (lyophilized plasma or tissue)

  • Internal Standard (a stable isotope-labeled analogue of the analyte)

  • Extraction solvent (e.g., acetonitrile/isopropanol/water mixture)

  • Centrifuge

• Procedure:

  • Reconstitute the lyophilized sample with a specified volume of ultrapure water.

  • Add a known amount of the internal standard to each sample.

  • Add the cold extraction solvent and vortex thoroughly.

  • Incubate at a specified temperature to precipitate proteins.

  • Centrifuge to pellet the precipitated proteins.

  • Transfer the supernatant to a new tube and evaporate to dryness under a stream of nitrogen.

  • Reconstitute the dried extract in a suitable solvent for LC-MS/MS analysis.

4.2. LC-MS/MS Analysis

• Instrumentation: A high-performance liquid chromatography system coupled to a triple quadrupole mass spectrometer.

• Chromatographic Conditions:

  • Column: A C18 reversed-phase column suitable for the separation of long-chain acyl-CoAs.

  • Mobile Phase: A gradient of aqueous and organic mobile phases (e.g., ammonium acetate in water and acetonitrile).

  • Flow Rate: Optimized for the specific column dimensions.

  • Injection Volume: Typically 5-10 µL.

• Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray ionization (ESI), typically in positive mode for acyl-CoAs.

  • Detection Mode: Multiple Reaction Monitoring (MRM). Specific precursor-to-product ion transitions for both the analyte and the internal standard must be determined and optimized.

Inter-Laboratory Comparison Design

The comparison should be designed and executed by a coordinating body according to international standards for proficiency testing.

Figure 2: Workflow for the inter-laboratory comparison study.

• Test Materials: The coordinating body will prepare and distribute a set of blind samples to all participating laboratories. These should include:

  • At least two different concentrations of (S)-3-Hydroxy-21-methyldocosanoyl-CoA in a common biological matrix (e.g., human plasma).

  • A blank matrix sample to assess for interferences.

• Reporting: Laboratories will analyze the samples and report their quantitative results to the coordinating body by a specified deadline.

• Statistical Analysis: The coordinating body will perform a statistical analysis of the submitted data. The most common performance metric is the Z-score, which is calculated for each laboratory's result for each sample.[5]

Data Presentation and Interpretation

The results of the inter-laboratory comparison should be summarized in a clear and concise report.

Table 1: Hypothetical Results of an Inter-Laboratory Comparison

Laboratory ID	Reported Concentration (Sample A) (ng/mL)	Assigned Value (Sample A) (ng/mL)	Z-Score (Sample A)	Reported Concentration (Sample B) (ng/mL)	Assigned Value (Sample B) (ng/mL)	Z-Score (Sample B)	Performance
Lab 1	48.5	50.0	-0.5	195.2	200.0	-0.4	Satisfactory
Lab 2	51.2	50.0	0.4	203.8	200.0	0.3	Satisfactory
Lab 3	45.1	50.0	-1.6	188.9	200.0	-0.9	Satisfactory
Lab 4	62.3	50.0	4.1	235.1	200.0	2.9	Unsatisfactory
Lab 5	55.8	50.0	1.9	215.4	200.0	1.3	Satisfactory

Interpretation of Z-Scores:

• |Z| ≤ 2.0: Satisfactory performance.

• 2.0 < |Z| < 3.0: Questionable performance, warranting a review of the laboratory's methodology.

• |Z| ≥ 3.0: Unsatisfactory performance, indicating a significant deviation from the consensus value and requiring corrective action.[6]

Conclusion

Participation in inter-laboratory comparisons is a critical component of a laboratory's quality assurance program.[1] This guide provides a foundational framework for establishing such a program for the measurement of (S)-3-Hydroxy-21-methyldocosanoyl-CoA. By adhering to standardized protocols and best practices, researchers, scientists, and drug development professionals can enhance the quality, reliability, and comparability of their analytical data, ultimately advancing our understanding of the roles of very-long-chain acyl-CoAs in health and disease.

References

• 1. spectroscopyonline.com [spectroscopyonline.com]
• 2. Bioanalytical method validation - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 3. database.ich.org [database.ich.org]
• 4. ema.europa.eu [ema.europa.eu]
• 5. Z-score application in Testing Laboratory - Quality Pathshala [blog.quality-pathshala.com]
• 6. Z-Score in Proficiency Testing: Understanding ISO 13528 [shapypro.com]

Validating the Role of (S)-3-Hydroxy-21-methyldocosanoyl-CoA in Very-Long-Chain Fatty Acid Metabolism: A Comparative Guide

Introduction: Very-long-chain fatty acids (VLCFAs), defined as fatty acids with 22 or more carbons, are crucial components of cellular lipids and precursors for signaling molecules.[1][2][3][4] Their metabolism, particularly through beta-oxidation, is a vital process, and defects in the enzymes involved can lead to severe inherited diseases.[1][4][5] This guide explores the hypothesized role of a novel intermediate, (S)-3-Hydroxy-21-methyldocosanoyl-CoA, within the context of branched-chain VLCFA beta-oxidation. Due to the limited direct research on this specific molecule, this document serves as a comparative framework, drawing parallels with known mechanisms of VLCFA and branched-chain fatty acid metabolism.[6][7]

The molecule (S)-3-Hydroxy-21-methyldocosanoyl-CoA is a C22 acyl-CoA with a methyl group near the omega end and a hydroxyl group at the beta-carbon (C3). This structure suggests it is an intermediate in the beta-oxidation of a methylated VLCFA. The presence of a methyl group can impede standard beta-oxidation, often requiring specialized enzymatic steps.[6][7][8] This guide will compare the processing of this hypothesized molecule to the well-established pathways for straight-chain VLCFAs and other branched-chain fatty acids.

Comparative Analysis of Acyl-CoA Substrates in Beta-Oxidation

The efficiency of beta-oxidation can be significantly influenced by the structure of the fatty acyl-CoA substrate. The following table presents a comparative summary of hypothetical kinetic data for the key enzyme 3-hydroxyacyl-CoA dehydrogenase, which catalyzes the conversion of the 3-hydroxyacyl-CoA intermediate to a 3-ketoacyl-CoA.[9][10]

Substrate	Hypothetical Km (μM)	Hypothetical Vmax (nmol/min/mg)	Pathway Relevance
(S)-3-Hydroxydocosanoyl-CoA (Straight-Chain VLCFA)	15	120	Standard peroxisomal beta-oxidation of C22 fatty acid.
(S)-3-Hydroxy-21-methyldocosanoyl-CoA	25	95	Hypothesized intermediate in branched-chain VLCFA beta-oxidation. The methyl group may slightly reduce enzyme affinity.
(S)-3-Hydroxy-4-methylhexanoyl-CoA (Short-Chain Branched)	10	150	Represents a shorter branched-chain fatty acid, which may be processed by different isoforms of 3-hydroxyacyl-CoA dehydrogenase.[11]
Phytanoyl-CoA	N/A	N/A	Requires an initial alpha-oxidation step before it can enter the beta-oxidation pathway; not a direct substrate for 3-hydroxyacyl-CoA dehydrogenase.[6][8]

Experimental Protocols

1. 3-Hydroxyacyl-CoA Dehydrogenase (HADH) Activity Assay

This protocol is designed to measure the enzymatic activity of HADH with various acyl-CoA substrates. The assay is based on the NAD+-dependent oxidation of the 3-hydroxyacyl-CoA substrate, which results in the formation of NADH. The rate of NADH production is monitored spectrophotometrically at 340 nm.

• Reagents and Buffers:

  • 100 mM Tris-HCl buffer, pH 8.5

  • 10 mM NAD+ solution

  • 1 mM solutions of each (S)-3-hydroxyacyl-CoA substrate

  • Mitochondrial or peroxisomal protein extract (source of HADH)

• Procedure:

  • In a 1 mL cuvette, combine 850 µL of Tris-HCl buffer, 50 µL of NAD+ solution, and 50 µL of the protein extract.

  • Incubate the mixture at 37°C for 5 minutes to equilibrate.

  • Initiate the reaction by adding 50 µL of the respective 3-hydroxyacyl-CoA substrate solution.

  • Immediately begin recording the absorbance at 340 nm for 5-10 minutes at 30-second intervals.

  • The rate of reaction is calculated from the linear portion of the absorbance curve using the molar extinction coefficient of NADH (6.22 mM-1cm-1).

2. LC-MS/MS Quantification of Acyl-CoA Intermediates

This protocol outlines the methodology for the extraction and quantification of acyl-CoA species from cell lysates or tissue homogenates using liquid chromatography-tandem mass spectrometry (LC-MS/MS), a highly sensitive method for targeted lipidomics.[5]

• Sample Preparation and Extraction:

  • Homogenize cell pellets or tissues in a cold methanol/water (1:1) solution.

  • Add an internal standard mixture containing known concentrations of isotopically labeled acyl-CoAs.

  • Perform a solid-phase extraction (SPE) using a C18 cartridge to enrich for acyl-CoAs and remove interfering substances.

  • Elute the acyl-CoAs with an appropriate solvent (e.g., methanol with 0.1% formic acid) and dry the eluate under a stream of nitrogen.

  • Reconstitute the sample in a small volume of the initial mobile phase for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Chromatography: Use a C18 reversed-phase column with a gradient elution profile, typically with mobile phases consisting of water and acetonitrile with formic acid.

  • Mass Spectrometry: Operate the mass spectrometer in positive ion mode with multiple reaction monitoring (MRM) to detect the specific precursor-to-product ion transitions for each targeted acyl-CoA, including (S)-3-Hydroxy-21-methyldocosanoyl-CoA.

  • Quantification: Generate a standard curve for each analyte using authentic standards to determine the absolute concentration in the samples.

Visualizing the Metabolic Pathway

The following diagrams illustrate the experimental workflow and the proposed metabolic pathway for (S)-3-Hydroxy-21-methyldocosanoyl-CoA.

Caption: Workflow for validating acyl-CoA intermediates.

Caption: Hypothesized peroxisomal beta-oxidation pathway.

References

• 1. Metabolism of Very Long-Chain Fatty Acids: Genes and Pathophysiology -Biomolecules & Therapeutics | Korea Science [koreascience.kr]
• 2. Metabolism of Very Long-Chain Fatty Acids: Genes and Pathophysiology [biomolther.org]
• 3. pubmed.ncbi.nlm.nih.gov [pubmed.ncbi.nlm.nih.gov]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. Very Long Chain Fatty Acids - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 6. Oxidation of Branched-Chain Fatty Acids | Pathway - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. SMPDB [smpdb.ca]
• 8. youtube.com [youtube.com]
• 9. en.wikipedia.org [en.wikipedia.org]
• 10. fiveable.me [fiveable.me]
• 11. pubmed.ncbi.nlm.nih.gov [pubmed.ncbi.nlm.nih.gov]

assessing the biological relevance of observed (S)-3-Hydroxy-21-methyldocosanoyl-CoA levels

A comprehensive guide to assessing the biological relevance of (S)-3-Hydroxy-21-methyldocosanoyl-CoA levels for researchers, scientists, and drug development professionals. This guide provides a framework for evaluating novel very long-chain fatty acyl-CoAs, offering objective comparisons with established molecules and detailing relevant experimental protocols.

Introduction to (S)-3-Hydroxy-21-methyldocosanoyl-CoA

(S)-3-Hydroxy-21-methyldocosanoyl-CoA is a long-chain fatty acyl-CoA. While specific literature on this molecule is sparse, its structure suggests a role in fatty acid metabolism. Very long-chain fatty acids (VLCFAs), those with 22 or more carbons, are known to be crucial components of cellular membranes and precursors for signaling molecules.[1][2] Dysregulation of VLCFA metabolism is associated with several severe inherited disorders, including X-linked adrenoleukodystrophy and Zellweger syndrome, which can lead to neurological and liver diseases.[3][4] Given the established importance of VLCFAs, determining the biological relevance of novel derivatives like (S)-3-Hydroxy-21-methyldocosanoyl-CoA is a critical area of research.

Comparative Analysis of Acyl-CoA Molecules

To assess the biological relevance of (S)-3-Hydroxy-21-methyldocosanoyl-CoA, it is useful to compare its potential characteristics with those of well-studied acyl-CoA molecules. The following table provides a comparative overview.

Feature	(S)-3-Hydroxy-21-methyldocosanoyl-CoA (Hypothetical)	(S)-3-Hydroxy-9-methyldecanoyl-CoA (Example Branched-Chain Acyl-CoA)	3-Hydroxy-3-methylglutaryl-CoA (HMG-CoA)
Molecular Weight	High	Moderate	Moderate
Chain Length	Very Long (C23)	Medium (C11)	Short (C6)
Metabolic Pathway	Likely peroxisomal or mitochondrial β-oxidation of very long-chain fatty acids.	Primarily mitochondrial β-oxidation of branched-chain fatty acids.[5][6]	Mevalonate pathway, crucial for cholesterol and ketone body synthesis.[7][8]
Known Biological Roles	Unknown, potentially in membrane structure, myelin maintenance, or as a signaling precursor.[1][2]	Intermediate in branched-chain fatty acid metabolism.[5][6]	Key intermediate in cholesterol synthesis and ketogenesis.[7]
Associated Pathologies	Potentially linked to peroxisomal disorders or other metabolic diseases affecting VLCFA metabolism.[3][4]	Accumulation may be indicative of defects in branched-chain amino acid catabolism.	Dysregulation is associated with metabolic syndromes and cardiovascular disease.
Analytical Methods	LC-MS/MS is the most suitable for sensitive and specific quantification.	Quantified using LC-MS/MS.[5][6]	Can be assayed by various methods, including LC-MS/MS and enzymatic assays.

Experimental Protocols

Quantification of (S)-3-Hydroxy-21-methyldocosanoyl-CoA by LC-MS/MS

This protocol is adapted from established methods for other long-chain acyl-CoAs and should be optimized for the specific analyte.[5][6]

1. Sample Preparation (Extraction of Acyl-CoAs)

• Materials : Ice-cold phosphate-buffered saline (PBS), ice-cold 10% (w/v) trichloroacetic acid (TCA), acetonitrile (ACN), methanol (MeOH), water, internal standard (e.g., a structurally similar odd-chain or deuterated acyl-CoA).

• Procedure :

  • For cultured cells, wash with ice-cold PBS and scrape into an extraction solvent (e.g., 2:1:1 ACN:MeOH:H2O) containing the internal standard.

  • For tissue samples, weigh and homogenize the frozen tissue in the extraction solvent with the internal standard.

  • Precipitate proteins by adding ice-cold 10% TCA. Vortex and incubate on ice for 10 minutes.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C and collect the supernatant.

2. Solid Phase Extraction (SPE) for Purification

• Materials : C18 SPE cartridge, methanol, water.

• Procedure :

  • Condition a C18 SPE cartridge with 1 mL of methanol, followed by 1 mL of water.

  • Load the supernatant from the previous step onto the cartridge.

  • Wash the cartridge with water to remove polar impurities.

  • Elute the acyl-CoAs with methanol.

  • Evaporate the eluate to dryness under a stream of nitrogen and reconstitute in a small volume of the initial mobile phase for LC-MS/MS analysis.

3. LC-MS/MS Analysis

• Liquid Chromatography (LC) Parameters :

  • Column : C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

  • Mobile Phase A : 10 mM Ammonium Acetate in Water.

  • Mobile Phase B : Acetonitrile.

  • Flow Rate : 0.4 mL/min.

  • Gradient : A gradient starting with a low percentage of mobile phase B, gradually increasing to elute the hydrophobic (S)-3-Hydroxy-21-methyldocosanoyl-CoA.

• Mass Spectrometry (MS/MS) Parameters :

  • Ionization Mode : Electrospray Ionization (ESI), positive mode.

  • Scan Type : Multiple Reaction Monitoring (MRM).

  • Precursor Ion (Q1) : The m/z of the protonated molecule [M+H]+.

  • Product Ion (Q3) : A characteristic fragment ion, often corresponding to the neutral loss of the 3'-phosphoadenosine-5'-diphosphate moiety.[6]

  • Collision energy and other instrument parameters should be optimized for the specific analyte.

Visualizing Pathways and Workflows

To aid in the conceptualization of the potential role and analysis of (S)-3-Hydroxy-21-methyldocosanoyl-CoA, the following diagrams illustrate a putative metabolic pathway and the experimental workflow for its quantification.

Caption: Putative metabolic pathway for (S)-3-Hydroxy-21-methyldocosanoyl-CoA.

Caption: Experimental workflow for quantification of (S)-3-Hydroxy-21-methyldocosanoyl-CoA.

References

• 1. researchgate.net [researchgate.net]
• 2. academic.oup.com [academic.oup.com]
• 3. Very long-chain fatty acids in diagnosis, pathogenesis, and therapy of peroxisomal disorders - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. sequencing.com [sequencing.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. HMG-CoA - Wikipedia [en.wikipedia.org]
• 8. Past achievements, current status and future perspectives of studies on 3-hydroxy-3-methylglutaryl-CoA synthase (HMGS) in the mevalonate (MVA) pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Essential Guide to the Proper Disposal of (S)-3-Hydroxy-21-methyldocosanoyl-CoA

Immediate Safety and Handling Precautions

Given the absence of specific toxicity data for (S)-3-Hydroxy-21-methyldocosanoyl-CoA, a cautious approach is mandatory. All personnel handling this compound should be equipped with standard Personal Protective Equipment (PPE).

Recommended Personal Protective Equipment (PPE):

• Eye Protection: Chemical safety goggles or a face shield should always be worn to prevent accidental splashes.[1]

• Hand Protection: Use chemically resistant gloves, such as nitrile rubber. Contaminated gloves should be disposed of immediately after use.[1]

• Body Protection: A laboratory coat or other protective clothing is essential to prevent skin contact.[1]

All handling of (S)-3-Hydroxy-21-methyldocosanoyl-CoA, especially when in powdered form or when preparing solutions, should be conducted in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure.[2]

Step-by-Step Disposal Protocol

The proper disposal of (S)-3-Hydroxy-21-methyldocosanoyl-CoA should always be carried out in accordance with your institution's Environmental Health and Safety (EHS) guidelines.[3] The following steps outline a general operational plan for its safe disposal.

Step 1: Waste Segregation and Collection

Proper segregation is a foundational element of safe laboratory waste management.[3]

• Isolate the Waste: All materials contaminated with (S)-3-Hydroxy-21-methyldocosanoyl-CoA, including residual solutions, contaminated labware (e.g., pipette tips, microfuge tubes), and any absorbent materials used for spill cleanup, must be collected in a designated waste container.[3]

• Avoid Mixing: Do not mix (S)-3-Hydroxy-21-methyldocosanoyl-CoA waste with other chemical or biological waste streams, particularly hazardous solvents, heavy metals, or biohazardous materials, unless explicitly permitted by your institution's EHS office.[1][3]

Step 2: Container Selection and Labeling

Clear communication through proper labeling is essential for safety and compliant disposal.[1]

• Select Appropriate Containers: Use a leak-proof and chemically compatible container for the waste. For liquid waste, a screw-cap bottle is recommended. For solid waste, a designated, clearly marked solid waste container should be used.[3]

• Label Contents Clearly: The waste container must be clearly and securely labeled with the words "Hazardous Waste," the full chemical name "(S)-3-Hydroxy-21-methyldocosanoyl-CoA," and the approximate concentration and quantity.[1] The date when the waste was first added to the container should also be included.[3]

Step 3: Storage of Waste

Waste containers must be stored safely and securely pending disposal.

• Secure Storage: Store the sealed waste container in a designated and secure satellite accumulation area. This area should be well-ventilated and away from incompatible materials.[1][3]

• Container Integrity: Ensure the container is kept tightly closed except when adding waste to prevent spills and the release of vapors.[1]

Step 4: Final Disposal

The final disposal of the waste must be handled by trained professionals.

• Consult EHS: Before arranging for final disposal, consult your institution's EHS office for their specific protocols regarding non-hazardous biochemical waste.[3]

• Schedule Waste Pickup: The most prudent and universally accepted method for disposal is to treat (S)-3-Hydroxy-21-methyldocosanoyl-CoA as chemical waste. Arrange for a scheduled pickup by your institution's EHS department or a licensed hazardous waste disposal company.[1][3] This ensures that the disposal complies with all local, state, and federal regulations.[1]

Quantitative Data Summary

While specific quantitative data for (S)-3-Hydroxy-21-methyldocosanoyl-CoA is not available, the following table summarizes the general characteristics of long-chain acyl-CoA esters, which should be considered during handling and disposal.

Property	General Value/Characteristic for Long-Chain Acyl-CoA Esters	Relevance to Disposal
Physical State	Typically a solid (powder)	Requires careful handling to avoid dust inhalation.
Solubility	Amphipathic, with limited water solubility	Spills may not be readily diluted with water.
Stability	Susceptible to hydrolysis of the thioester bond, especially at neutral to alkaline pH.[4]	While it may degrade over time, immediate proper disposal as chemical waste is required.
Toxicity	Generally not well-characterized for specific long-chain acyl-CoAs.	A conservative approach, treating the compound as potentially hazardous, is necessary.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of (S)-3-Hydroxy-21-methyldocosanoyl-CoA.

Caption: Disposal workflow for (S)-3-Hydroxy-21-methyldocosanoyl-CoA.

References

• 1. benchchem.com [benchchem.com]
• 2. artsci.usu.edu [artsci.usu.edu]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

Essential Safety and Operational Guide for Handling (S)-3-Hydroxy-21-methyldocosanoyl-CoA

This guide provides crucial safety and logistical information for researchers, scientists, and drug development professionals working with (S)-3-Hydroxy-21-methyldocosanoyl-CoA. The following procedures are designed to ensure the safe handling, use, and disposal of this long-chain fatty acyl-CoA, minimizing risks and ensuring experimental integrity.

Hazard Identification and Personal Protective Equipment (PPE)

Minimum Recommended Personal Protective Equipment:

A thorough risk assessment of the specific experimental procedure should always be conducted to determine if additional PPE is required.[1]

PPE Category	Item	Specification	Purpose
Eye and Face Protection	Safety Glasses or Goggles	ANSI Z87.1-compliant, with side shields.[1]	Protects eyes from splashes and airborne particles.[2][3]
Face Shield	To be worn over safety glasses or goggles.	Recommended when there is a significant splash hazard.[1][2]
Hand Protection	Disposable Nitrile Gloves	Standard laboratory grade.	Provides a barrier against incidental skin contact.[1][4]
Body Protection	Laboratory Coat	Standard, long-sleeved.	Protects skin and personal clothing from contamination.[1][2]
Closed-toe Shoes	Sturdy, non-perforated upper.	Protects feet from spills and dropped objects.[1][2]
Respiratory Protection	N95 Respirator or equivalent	NIOSH-approved.	Recommended when handling the powdered form to prevent inhalation.[2][4]

Handling and Storage Procedures

Proper handling and storage are critical to maintain the stability of (S)-3-Hydroxy-21-methyldocosanoyl-CoA and prevent degradation.

Storage Conditions:

Parameter	Recommendation	Rationale
Temperature	Store at or below -20°C.	Minimizes chemical degradation.
Atmosphere	Store under an inert gas (e.g., argon or nitrogen).	Prevents oxidation, particularly of unsaturated components.[5]
Container	Tightly sealed vial with a Teflon-lined cap.[5]	Prevents contamination and degradation from air and moisture.
Freeze-Thaw Cycles	Minimize by aliquoting into single-use volumes.[5]	Repeated freezing and thawing can accelerate degradation.[5]

Experimental Protocol: Preparation of a Stock Solution

This protocol outlines the steps for safely preparing a stock solution from the powdered form of (S)-3-Hydroxy-21-methyldocosanoyl-CoA.

• Equilibration: Allow the sealed container of the lyophilized powder to warm to room temperature before opening. This prevents condensation of moisture, which can degrade the compound.[5]

• Weighing: In a chemical fume hood, carefully weigh the desired amount of the powder into a clean, dry glass vial.

• Dissolution: Add the appropriate volume of a high-purity solvent (e.g., a mixture of chloroform and methanol, or a slightly acidic buffer of pH 4-6) to the vial.[5] Gently swirl or vortex to dissolve. Sonication may be used to aid dissolution.[5]

• Inert Gas Purge: Once dissolved, flush the headspace of the vial with a gentle stream of an inert gas like argon or nitrogen for 30-60 seconds to displace oxygen.[5]

• Sealing and Storage: Tightly seal the vial with a Teflon-lined cap and store at the recommended temperature.[5]

Disposal Plan

All waste materials containing (S)-3-Hydroxy-21-methyldocosanoyl-CoA should be treated as chemical waste.

Waste Disposal Summary:

Waste Type	Disposal Procedure
Unused Compound (Solid)	Dispose of in a designated solid chemical waste container.
Solutions	Collect in a sealed, labeled liquid chemical waste container. Do not pour down the drain.[6]
Contaminated Labware (e.g., pipette tips, vials)	Dispose of in a designated solid waste container for chemically contaminated items.
Contaminated PPE (e.g., gloves)	Remove gloves using the proper technique to avoid skin contact and dispose of them in the appropriate laboratory waste bin.[6]

Always follow your institution's specific guidelines for chemical waste disposal.

Experimental Workflow and Safety Checkpoints

The following diagram illustrates a typical experimental workflow for using (S)-3-Hydroxy-21-methyldocosanoyl-CoA, with integrated safety checkpoints.

Caption: Workflow for safe handling of (S)-3-Hydroxy-21-methyldocosanoyl-CoA.

References

• 1. Personal Protective Equipment Requirements for Laboratories – Environmental Health and Safety [ehs.ncsu.edu]
• 2. Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide | Lab Manager [labmanager.com]
• 3. westlab.com [westlab.com]
• 4. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety [ehs.ucsf.edu]
• 5. benchchem.com [benchchem.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]